Technical Documentation Center

N-Palmitoyl-O-phosphocholine Serine-D9 Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-Palmitoyl-O-phosphocholine Serine-D9

Core Science & Biosynthesis

Foundational

N-Palmitoyl-O-phosphocholine Serine-D9: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction N-Palmitoyl-O-phosphocholine Serine (PPCS) is a recently identified lipid biomarker crucial for the diagnosis and monitoring of Niemann-Pick di...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Palmitoyl-O-phosphocholine Serine (PPCS) is a recently identified lipid biomarker crucial for the diagnosis and monitoring of Niemann-Pick disease type C (NPC).[1][2][3] Its deuterated isotopologue, N-Palmitoyl-O-phosphocholine Serine-D9, serves as an essential internal standard for its accurate quantification in biological matrices by mass spectrometry. This technical guide provides an in-depth overview of the chemical properties, synthesis, and application of N-Palmitoyl-O-phosphocholine Serine-D9, with a focus on its role in NPC research and clinical diagnostics.

Chemical Properties

N-Palmitoyl-O-phosphocholine Serine-D9 is a stable, isotopically labeled form of PPCS. The "D9" designation indicates the presence of nine deuterium (B1214612) atoms, which replace nine protium (B1232500) atoms in the molecule. This mass shift allows for its differentiation from the endogenous, unlabeled PPCS in mass spectrometry-based assays, ensuring precise and accurate quantification.

PropertyValueSource
Molecular Formula C₂₄H₄₀D₉N₂O₇PPubChem
Molecular Weight 517.7 g/mol PubChem
Canonical SMILES CCCCCCCCCCCCCCCC(=O)NC(COP(=O)(O)OCCN(C)C)C(=O)O.[H+].[H+].[H+].[H+].[H+].[H+].[H+].[H+].[H+].[2H-].[2H-].[2H-].[2H-].[2H-].[2H-].[2H-].[2H-].[2H-]PubChem
Isotopic Purity Typically >98%Commercial Suppliers
Physical Form SolidCommercial Suppliers
Solubility Soluble in methanol (B129727), ethanol, and other organic solventsGeneral Knowledge

Synthesis of a Deuterated PPCS Analog

While a specific protocol for the synthesis of N-Palmitoyl-O-phosphocholine Serine-D9 is not publicly available, the synthesis of a deuterated analog, (S)-N-d5-palmitoyl-O-phosphocholineserine (d5-PPCS), has been described and provides a representative synthetic route.[4] This multi-step synthesis involves the acylation of L-serine, followed by phosphorylation and coupling with choline (B1196258).

Synthetic Scheme for a Deuterated PPCS Analog

G cluster_0 Step 1: Acylation cluster_1 Step 2: Phosphorylation cluster_2 Step 3: Coupling with Choline cluster_3 Step 4: Deprotection L-serine tert-butyl ester L-serine tert-butyl ester N-d5-palmitoyl-L-serine tert-butyl ester N-d5-palmitoyl-L-serine tert-butyl ester L-serine tert-butyl ester->N-d5-palmitoyl-L-serine tert-butyl ester N-succinimidyl-d5-palmitate, triethylamine (B128534) Crude (S)-N-d5-palmitoyl-O-H-phosphonate-serine tert-butyl ester Crude (S)-N-d5-palmitoyl-O-H-phosphonate-serine tert-butyl ester N-d5-palmitoyl-L-serine tert-butyl ester->Crude (S)-N-d5-palmitoyl-O-H-phosphonate-serine tert-butyl ester (S)-N-d5-palmitoyl-O-phosphocholine-serine tert-butyl ester (S)-N-d5-palmitoyl-O-phosphocholine-serine tert-butyl ester Crude (S)-N-d5-palmitoyl-O-H-phosphonate-serine tert-butyl ester->(S)-N-d5-palmitoyl-O-phosphocholine-serine tert-butyl ester Choline tetraphenylborate (B1193919), iodine d5-PPCS d5-PPCS (S)-N-d5-palmitoyl-O-phosphocholine-serine tert-butyl ester->d5-PPCS Trifluoroacetic acid

Caption: Synthetic pathway for a deuterated PPCS analog.

Experimental Protocol for the Synthesis of (S)-N-d5-palmitoyl-O-phosphocholineserine

Materials:

  • N-succinimidyl-d5-palmitate

  • L-serine tert-butyl ester hydrochloride

  • Triethylamine

  • Imidazole

  • Phosphorus trichloride

  • Choline tetraphenylborate

  • Iodine

  • Trifluoroacetic acid

  • Dichloromethane (B109758)

  • Other necessary solvents and reagents

Procedure:

  • Synthesis of N-d5-palmitoyl-L-serine tert-butyl ester: N-succinimidyl-d5-palmitate is reacted with L-serine tert-butyl ester hydrochloride in the presence of triethylamine in dichloromethane to yield N-d5-palmitoyl-L-serine tert-butyl ester.[4]

  • Synthesis of (S)-N-d5-palmitoyl-O-H-phosphonate-serine tert-butyl ester: The product from step 1 is then reacted with a phosphitylating agent generated in situ from imidazole, phosphorus trichloride, and triethylamine.[4] The crude product is used directly in the next step.

  • Synthesis of (S)-N-d5-palmitoyl-O-phosphocholine-serine tert-butyl ester: The crude phosphonate (B1237965) is coupled with choline tetraphenylborate in the presence of iodine.[4]

  • Deprotection to yield d5-PPCS: The tert-butyl ester protecting group is removed using trifluoroacetic acid to afford the final product, (S)-N-d5-palmitoyl-O-phosphocholineserine.[4]

Role in Niemann-Pick Disease Type C

N-Palmitoyl-O-phosphocholine Serine is significantly elevated in patients with Niemann-Pick disease type C, a rare lysosomal storage disorder.[1][2] This accumulation is observed in various biological fluids and tissues, making it a reliable biomarker for the disease.[1][4]

Quantitative Data of PPCS in Biological Samples
Biological MatrixPatient GroupConcentration (ng/mL)Reference
PlasmaControl<2.5[3]
NPC1 HeterozygoteMean ± SEM available[1]
NPC1 AffectedMean: 2492 (Range: 254-18,200)[3]
NPC1 Affected (Cut-off)>248[1][2]
Cerebrospinal Fluid (CSF)NPC1 AffectedSignificantly elevated[1][2]

Experimental Protocol: Quantification of PPCS using LC-MS/MS

N-Palmitoyl-O-phosphocholine Serine-D9 is used as an internal standard for the quantification of endogenous PPCS in biological samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Workflow for PPCS Quantification

G Sample Biological Sample (Plasma, CSF) Spike Spike with N-Palmitoyl-O-phosphocholine Serine-D9 (Internal Standard) Sample->Spike Extraction Protein Precipitation & Lipid Extraction Spike->Extraction LC Liquid Chromatography (C18 column) Extraction->LC MS Tandem Mass Spectrometry (MRM mode) LC->MS Quant Quantification (Ratio of PPCS to D9-PPCS) MS->Quant

Caption: LC-MS/MS workflow for PPCS quantification.

Detailed Methodology
  • Sample Preparation:

    • To a known volume of the biological sample (e.g., 50 µL of plasma), add a known amount of N-Palmitoyl-O-phosphocholine Serine-D9 solution in methanol as the internal standard.

    • Precipitate proteins by adding a larger volume of a solvent like methanol or acetonitrile.

    • Vortex the mixture and centrifuge to pellet the precipitated proteins.

    • Collect the supernatant containing the lipids.

    • The supernatant may be further concentrated or diluted as needed before injection into the LC-MS/MS system.

  • Liquid Chromatography:

    • Column: A C18 reversed-phase column is typically used for the separation.

    • Mobile Phase: A gradient elution is commonly employed, using a mixture of water and an organic solvent (e.g., methanol or acetonitrile), often with an additive like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

    • Flow Rate: A typical flow rate is around 0.3-0.5 mL/min.

    • Injection Volume: A small volume (e.g., 5-10 µL) of the extracted sample is injected.

  • Tandem Mass Spectrometry:

    • Ionization: Electrospray ionization (ESI) in the positive ion mode is generally used.

    • Detection: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion transitions for both the endogenous PPCS and the deuterated internal standard (N-Palmitoyl-O-phosphocholine Serine-D9).

      • PPCS Transition: m/z 509.3 → m/z 184.1 (as an example)

      • D9-PPCS Transition: m/z 518.3 → m/z 184.1 (as an example, the precursor ion mass is shifted by +9 Da)

    • Data Analysis: The concentration of endogenous PPCS is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and comparing this ratio to a standard curve prepared with known concentrations of non-labeled PPCS.

Conclusion

N-Palmitoyl-O-phosphocholine Serine-D9 is an indispensable tool for the accurate and precise quantification of the Niemann-Pick disease type C biomarker, PPCS. Its use as an internal standard in LC-MS/MS assays has been pivotal in establishing PPCS as a reliable diagnostic and monitoring tool for this debilitating neurodegenerative disorder. The synthetic methodologies and analytical protocols outlined in this guide provide a comprehensive resource for researchers and clinicians working in the field of lysosomal storage diseases and inherited metabolic disorders.

References

Exploratory

N-Palmitoyl-O-phosphocholine Serine-D9 chemical structure and properties.

This technical guide provides a comprehensive overview of the chemical structure, properties, and biological significance of N-Palmitoyl-O-phosphocholine Serine-D9. It is intended for researchers, scientists, and profess...

Author: BenchChem Technical Support Team. Date: December 2025

This technical guide provides a comprehensive overview of the chemical structure, properties, and biological significance of N-Palmitoyl-O-phosphocholine Serine-D9. It is intended for researchers, scientists, and professionals in the field of drug development who are interested in this unique, deuterated lipid molecule.

Chemical Structure and Properties

N-Palmitoyl-O-phosphocholine Serine-D9 is the deuterium-labeled form of N-Palmitoyl-O-phosphocholine Serine (PPCS), a recently identified lipid biomarker. The nine deuterium (B1214612) atoms are located on the methyl groups of the choline (B1196258) head group, making it a valuable tool for metabolic studies and as an internal standard in mass spectrometry-based quantification.

Chemical Structure:

The structure consists of a palmitic acid molecule linked via an amide bond to a serine residue. The hydroxyl group of the serine is further esterified to a phosphocholine (B91661) moiety, where the choline component is perdeuterated at its three methyl groups.

IUPAC Name: [(2S)-2-carboxy-2-(hexadecanoylamino)ethyl] 2-[tris(trideuteriomethyl)azaniumyl]ethyl phosphate.[1]

Physicochemical Properties

A summary of the key physicochemical properties of N-Palmitoyl-O-phosphocholine Serine-D9 is presented in the table below. These properties are computationally predicted and provide a basis for understanding the molecule's behavior in various experimental settings.

PropertyValueSource
Molecular Formula C24D9H40N2O7PLGC Standards[2]
Molecular Weight 517.684 g/mol LGC Standards[2]
Exact Mass 517.38422962 DaPubChem[1]
CAS Number 2517555-53-0LGC Standards[2]
XLogP3 5.2PubChem[1]
Hydrogen Bond Donor Count 2PubChem[1]
Hydrogen Bond Acceptor Count 7PubChem[1]
Rotatable Bond Count 23PubChem[1]
Topological Polar Surface Area 125 ŲPubChem[1]

Biological Significance: A Biomarker for Niemann-Pick Disease Type C1

N-Palmitoyl-O-phosphocholine Serine (PPCS), the non-deuterated analogue of the topic compound, has been identified as a crucial biomarker for Niemann-Pick disease type C1 (NPC1).[3] NPC1 is a rare, fatal neurodegenerative disorder characterized by the accumulation of cholesterol and other lipids in lysosomes.

The levels of PPCS and other N-acyl-O-phosphocholineserines are significantly elevated in the plasma and tissues of individuals with NPC1.[3] This discovery has paved the way for improved diagnostic methods and provides a means to monitor the efficacy of therapeutic interventions.[3] The deuterated form, N-Palmitoyl-O-phosphocholine Serine-D9, serves as an ideal internal standard for the accurate quantification of endogenous PPCS levels in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4]

While the direct role of PPCS in signaling pathways is still under investigation, its accumulation in NPC1 suggests a potential link to lysosomal dysfunction and altered lipid metabolism. The accumulation of PPCS in NPC disease may be related to reduced acid sphingomyelinase activity.

Hypothetical Signaling Pathway

Although a definitive signaling pathway for N-Palmitoyl-O-phosphocholine Serine has not yet been elucidated, its structural similarity to other bioactive N-acyl amides suggests potential interactions with known signaling components. The broader class of N-acyl amino acids, which includes N-palmitoyl serine, has been shown to interact with G protein-coupled receptors (GPCRs) and ion channels. This suggests that PPCS could potentially modulate cellular signaling through similar mechanisms.

Below is a hypothetical signaling pathway illustrating the potential interactions of N-Palmitoyl-O-phosphocholine Serine, based on the known targets of related N-acyl amino acids.

Hypothetical_Signaling_Pathway cluster_membrane Plasma Membrane cluster_cytosol Cytosol PPCS N-Palmitoyl-O- phosphocholine Serine GPCR G Protein-Coupled Receptor (GPCR) PPCS->GPCR Binds to IonChannel Ion Channel PPCS->IonChannel Modulates G_Protein G Protein Activation GPCR->G_Protein Ion_Flux Ion Flux (e.g., Ca2+, K+) IonChannel->Ion_Flux Second_Messenger Second Messenger (e.g., cAMP, IP3) G_Protein->Second_Messenger Downstream_Signaling Downstream Signaling Ion_Flux->Downstream_Signaling Kinase_Cascade Kinase Cascade Second_Messenger->Kinase_Cascade Cellular_Response Cellular Response (e.g., Gene Expression, Enzyme Activity) Kinase_Cascade->Cellular_Response Downstream_Signaling->Cellular_Response

Hypothetical signaling pathway for N-Palmitoyl-O-phosphocholine Serine.

Experimental Protocols

Proposed Synthesis of N-Palmitoyl-O-phosphocholine Serine-D9

The following diagram outlines a logical workflow for the proposed synthesis.

Synthesis_Workflow PalmiticAcid Palmitic Acid AmideCoupling Amide Coupling PalmiticAcid->AmideCoupling SerineEster Serine Methyl Ester SerineEster->AmideCoupling D9Choline D9-Choline Chloride Phosphorylation Phosphorylation D9Choline->Phosphorylation PhosphorylatingAgent Phosphorylating Agent (e.g., POCl3) PhosphorylatingAgent->Phosphorylation NPalmitoylSerineEster N-Palmitoyl Serine Methyl Ester Coupling Coupling NPalmitoylSerineEster->Coupling D9Phosphocholine D9-Phosphocholine Precursor D9Phosphocholine->Coupling FinalProduct N-Palmitoyl-O- phosphocholine Serine-D9 AmideCoupling->NPalmitoylSerineEster Phosphorylation->D9Phosphocholine Deprotection Ester Hydrolysis (Deprotection) Coupling->Deprotection Deprotection->FinalProduct

Proposed synthetic workflow for N-Palmitoyl-O-phosphocholine Serine-D9.

Methodology Outline:

  • Synthesis of N-Palmitoyl Serine Methyl Ester: Palmitic acid would be activated (e.g., as an acyl chloride or using a coupling agent like DCC/NHS) and reacted with serine methyl ester to form the amide bond.

  • Preparation of a D9-Phosphocholine Precursor: D9-choline chloride would be phosphorylated using a suitable reagent like phosphorus oxychloride to generate a reactive phosphocholine species.

  • Coupling Reaction: The N-palmitoyl serine methyl ester would then be coupled with the activated D9-phosphocholine precursor.

  • Deprotection: The final step would involve the hydrolysis of the methyl ester on the serine residue to yield the free carboxylate of N-Palmitoyl-O-phosphocholine Serine-D9.

  • Purification: The final product would be purified using chromatographic techniques such as silica (B1680970) gel chromatography or reversed-phase HPLC.

Characterization of the final product would be performed using high-resolution mass spectrometry to confirm the molecular weight and isotopic enrichment, and NMR spectroscopy to verify the structure.

Quantification in Biological Samples by LC-MS/MS

Objective: To accurately measure the concentration of endogenous N-Palmitoyl-O-phosphocholine Serine (PPCS) in biological matrices such as plasma or tissue homogenates.

Methodology:

  • Sample Preparation:

    • To a known volume or weight of the biological sample (e.g., 100 µL of plasma), add a known amount of N-Palmitoyl-O-phosphocholine Serine-D9 as an internal standard.

    • Perform a lipid extraction using a suitable solvent system, such as the Folch or Bligh-Dyer method.

    • Evaporate the organic solvent and reconstitute the lipid extract in a solvent compatible with the LC-MS system.

  • LC-MS/MS Analysis:

    • Inject the reconstituted sample onto a reverse-phase liquid chromatography column (e.g., a C18 column).

    • Elute the analytes using a gradient of mobile phases, typically water and an organic solvent like acetonitrile (B52724) or methanol, both containing a modifier such as formic acid or ammonium (B1175870) acetate (B1210297) to improve ionization.

    • The eluent is introduced into a tandem mass spectrometer operating in positive ion mode.

    • Monitor the specific precursor-to-product ion transitions for both endogenous PPCS and the D9-labeled internal standard using Multiple Reaction Monitoring (MRM).

      • PPCS: Monitor the transition from the protonated molecule [M+H]+ to a characteristic fragment ion.

      • PPCS-D9: Monitor the transition from the protonated molecule [M+H]+ (with a +9 Da mass shift) to its corresponding fragment ion.

  • Data Analysis:

    • Integrate the peak areas for both the endogenous analyte and the internal standard.

    • Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

    • Quantify the concentration of the endogenous analyte by comparing this ratio to a standard curve generated using known concentrations of non-labeled PPCS and a fixed concentration of the D9-internal standard.

This stable isotope dilution method provides high accuracy and precision for the quantification of PPCS in complex biological samples.

References

Foundational

The Indispensable Role of Deuterated Internal Standards in Lipidomics: A Technical Guide

In the intricate and dynamic field of lipidomics, the precise and accurate quantification of lipid species is paramount to unraveling their complex roles in health and disease. For researchers, scientists, and drug devel...

Author: BenchChem Technical Support Team. Date: December 2025

In the intricate and dynamic field of lipidomics, the precise and accurate quantification of lipid species is paramount to unraveling their complex roles in health and disease. For researchers, scientists, and drug development professionals, achieving reliable and reproducible results is the foundation of scientific advancement. The use of stable isotope-labeled internal standards has become a cornerstone of quantitative mass spectrometry, and among these, deuterated standards—lipid molecules where one or more hydrogen atoms are replaced by deuterium (B1214612)—are indispensable tools.[1] This technical guide provides an in-depth exploration of the core functions, methodologies, and applications of deuterated internal standards in modern lipidomics.

The Core Principle: Isotope Dilution Mass Spectrometry

The fundamental concept behind using deuterated internal standards is isotope dilution, a gold standard for quantification in mass spectrometry.[2] The process involves adding a known quantity of a deuterated lipid standard into a biological sample at the earliest stage of preparation.[1] This "spiked" sample then undergoes the entire analytical workflow, including extraction, purification, and chromatographic separation.

Because the deuterated standard is chemically and physically almost identical to its endogenous, non-labeled counterpart (the analyte), it experiences nearly the same behavior and losses during sample processing and exhibits similar ionization efficiency in the mass spectrometer's ion source.[1][3] The mass spectrometer can easily differentiate the analyte from the deuterated standard based on their mass-to-charge (m/z) ratio. By calculating the ratio of the signal intensity of the endogenous lipid to that of the known amount of the deuterated standard, a precise quantification of the analyte is achieved, effectively correcting for variations in sample handling and instrument response.[1][4]

Key Functions and Advantages of Deuterated Standards

The use of deuterated lipids as internal standards offers several critical advantages for robust quantitative lipidomics:

  • Correction for Matrix Effects : Biological samples are complex mixtures containing salts, metabolites, and other molecules that can interfere with the ionization of the target analyte—a phenomenon known as the matrix effect.[3][5] This can lead to ion suppression or enhancement, causing inaccurate measurements.[3][5] Since deuterated standards co-elute with their endogenous counterparts, they experience the same matrix effects, allowing for effective normalization and significantly more accurate quantification.[1][5]

  • Compensation for Sample Loss : Lipids can be lost at various stages of the experimental workflow, from liquid-liquid extraction to sample transfer. By introducing the deuterated standard at the very beginning, any subsequent losses will proportionally affect both the standard and the analyte.[1] This ensures the accuracy of the final calculated concentration is preserved.

  • Improved Precision and Accuracy : The stable isotope dilution method significantly enhances the precision and accuracy of quantification compared to other methods, such as external calibration or the use of a single, non-isotopically labeled standard for an entire class of lipids.[1]

General Experimental Workflow

The successful implementation of deuterated standards requires a meticulous and systematic approach. The workflow, from sample collection to data analysis, is designed to be robust and reproducible, especially for large-scale studies. The critical step is the addition of the deuterated internal standard mixture at the beginning of the process to ensure that any variability during sample preparation is accounted for in the final quantification.[6]

G cluster_prep Sample Preparation cluster_analysis Analysis & Quantification A 1. Biological Sample Collection (e.g., Plasma, Tissue, Cells) B 2. Spike with Deuterated Internal Standard Mixture A->B C 3. Lipid Extraction (e.g., LLE or SPE) B->C D 4. Solvent Evaporation C->D E 5. Reconstitution in LC-MS Compatible Solvent D->E F 6. LC-MS/MS Analysis (e.g., MRM Mode) E->F G 7. Data Processing (Peak Integration) F->G H 8. Quantification (Ratio of Analyte to Internal Standard) G->H I 9. Data Reporting & Analysis H->I

Caption: Overall experimental workflow for lipid analysis using deuterated internal standards.

Detailed Experimental Protocol: Lipid Extraction from Plasma

Accurate quantification is highly dependent on the quality of the sample preparation. Below is a detailed protocol for a modified liquid-liquid extraction (LLE) of lipids from human plasma, a common procedure in lipidomics.

Materials and Reagents:

  • LC-MS grade solvents: Methanol (B129727), Methyl-tert-butyl ether (MTBE), Water[6]

  • Deuterated Internal Standard (IS) Stock Solution (e.g., mixture of deuterated fatty acids at 10 µg/mL in ethanol)[6]

  • Microcentrifuge tubes, centrifuge, vortex mixer, solvent evaporator[6]

Procedure:

  • Sample Thawing: Thaw frozen plasma samples on ice to prevent lipid degradation.[6]

  • Aliquoting: In a clean microcentrifuge tube, add 50 µL of plasma.[6]

  • Internal Standard Spiking: Add 10 µL of the deuterated Internal Standard (IS) Stock Solution to the plasma sample. Vortex briefly. This is the most critical step for accurate quantification.[6]

  • Protein Precipitation: Add 300 µL of cold methanol and vortex for 10 seconds to precipitate proteins.[6]

  • Lipid Extraction: Add 1 mL of MTBE. Vortex vigorously for 1 minute to ensure thorough mixing and extraction of lipids into the organic phase.[6]

  • Incubation: Incubate the mixture for 15 minutes at room temperature on a shaker.[6]

  • Phase Separation: Add 250 µL of LC-MS grade water to induce the separation of the organic and aqueous phases. Vortex for 20 seconds.[6]

  • Centrifugation: Centrifuge the sample at a high speed (e.g., 14,000 rpm) for 5 minutes to pellet the precipitated proteins and create a clear separation between the layers.

  • Supernatant Collection: Carefully transfer the upper organic layer (containing the lipids) to a new clean tube, avoiding the lower aqueous layer and the protein pellet at the interface.[6]

  • Solvent Evaporation: Dry the collected organic phase under a gentle stream of nitrogen or using a vacuum concentrator (SpeedVac).[6]

  • Reconstitution: Reconstitute the dried lipid extract in 100 µL of a suitable LC-MS compatible solvent (e.g., isopropanol/acetonitrile/water 2:1:1 v/v/v). Vortex to ensure the lipids are fully dissolved and transfer to an LC-MS autosampler vial for analysis.[6]

Visualizing the Correction of Matrix Effects

The primary function of a deuterated internal standard is to normalize for signal variations in the mass spectrometer. The following diagram illustrates this logical relationship. Even when matrix components suppress the ionization of both the analyte and the standard, their ratio remains constant, allowing for accurate quantification.

G cluster_lc LC Elution cluster_ms ESI Source & Mass Spectrometer A Analyte D Ionization Process B Deuterated IS (Co-eluting) C Matrix Components E Analyte Signal (Suppressed) D->E F IS Signal (Suppressed) D->F G Resulting Ratio (Analyte Signal / IS Signal) = Constant E->G F->G

Caption: How a deuterated internal standard corrects for matrix effects during mass spectrometry.

Quantitative Data and Performance

The effectiveness of deuterated internal standards is demonstrated by a significant reduction in analytical variability. The coefficient of variation (CV), a measure of relative variability, is typically much lower when using these standards.

ParameterWithout Internal StandardWith Deuterated Internal StandardBenefit
Typical CV% (Precision) 15-30%<10%Improved reproducibility
Recovery Variation HighLowCorrection for sample loss
Matrix Effect Impact High (Inaccurate)Mitigated (Accurate)Reliable quantification
Linearity (R²) Variable>0.99Wide dynamic range

Note: Values are representative and can vary based on the analyte, matrix, and method.

Studies have shown that using a comprehensive mixture of standards, such as biologically generated ¹³C-labeled internal standards, can lead to a significant reduction in the lipid CV% compared to normalization with total ion counts or even commercially available deuterated standard mixtures.[7][8] However, deuterated standards remain a widely used and effective choice due to their commercial availability and proven performance.[1]

Application in Signaling Pathways: Fatty Acids and Insulin (B600854) Resistance

Beyond their structural roles, lipids are critical signaling molecules. Accurate quantification is essential to understand their function in complex biological processes. For example, dysregulation of fatty acid metabolism is implicated in insulin resistance, a hallmark of type 2 diabetes.[9] Elevated levels of certain free fatty acids can impair the insulin signaling pathway by accumulating lipid intermediates that interfere with key signaling proteins.[9]

G Insulin Insulin IR Insulin Receptor Insulin->IR IRS IRS Proteins IR->IRS PI3K PI3K → AKT IRS->PI3K GLUT4 GLUT4 Translocation PI3K->GLUT4 Glucose Glucose Uptake GLUT4->Glucose FFA Excess Free Fatty Acids LipidInt Lipid Intermediates (e.g., DAG, Ceramides) FFA->LipidInt LipidInt->IRS Inhibition LipidInt->PI3K Inhibition

Caption: Inhibition of the insulin signaling pathway by excess fatty acids.

Considerations and Limitations

While deuterated standards are powerful tools, researchers should be aware of potential challenges:

  • Chromatographic Shift : Due to the kinetic isotope effect, deuterated compounds may have a slightly different retention time in liquid chromatography compared to their non-deuterated counterparts.[1] While often minor, this can be problematic in regions of rapidly changing ion suppression.[10]

  • Isotopic Exchange : In some cases, deuterium atoms can exchange with hydrogen atoms from the environment, which can compromise quantification.[1]

  • Cost and Availability : The synthesis of high-purity deuterated lipid standards can be expensive, and not all lipid species are commercially available as deuterated analogs.[1]

Conclusion

Deuterated internal standards are a foundational tool in modern lipidomics, enabling researchers to overcome the inherent challenges of variability in sample preparation and matrix effects in mass spectrometry. By providing a reliable internal reference, they ensure the high accuracy, precision, and reproducibility required to confidently quantify lipids and elucidate their roles in biological systems. For professionals in research and drug development, a thorough understanding and correct implementation of these standards are critical for generating robust and defensible scientific data.

References

Exploratory

The role of N-Palmitoyl-O-phosphocholine Serine-D9 in mass spectrometry.

An In-depth Technical Guide on the Role of N-Palmitoyl-O-phosphocholine Serine and its Deuterated Analogs in Mass Spectrometry For Researchers, Scientists, and Drug Development Professionals Introduction N-Palmitoyl-O-ph...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide on the Role of N-Palmitoyl-O-phosphocholine Serine and its Deuterated Analogs in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Palmitoyl-O-phosphocholine Serine (PPCS) has emerged as a critical biomarker in the diagnosis and monitoring of Niemann-Pick disease type C (NPC), a rare lysosomal storage disorder.[1][2][3][4] The quantification of PPCS in biological matrices such as plasma and cerebrospinal fluid (CSF) is predominantly achieved through liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] A key component of accurate quantification by LC-MS/MS is the use of a stable isotope-labeled internal standard. While the user query specifically mentioned "N-Palmitoyl-O-phosphocholine Serine-D9", the scientific literature more commonly refers to various deuterated forms, such as d5-PPCS, as internal standards for these analyses.[5] This guide provides a comprehensive overview of the role of PPCS and its deuterated analogs in mass spectrometry, with a focus on its application in NPC disease.

Quantitative Data Presentation

The use of PPCS as a biomarker for NPC has been validated through numerous studies, yielding specific quantitative data for diagnostic purposes.

Parameter Value Matrix Notes Reference
Diagnostic Cutoff 248 ng/mLPlasmaProvides high sensitivity and specificity in distinguishing NPC1 patients from control and carrier subjects.[1][2][3]
Sensitivity 100.0%PlasmaFor identifying NPC1 patients.[1][2][3]
Specificity 96.6%PlasmaFor identifying NPC1 patients.[1][2][3]
Mean Concentration (NPC1 Patients) 2492 ng/mLPlasmaSignificantly elevated compared to control and heterozygote populations.[2]
Mean Concentration (Controls) 19.1 ng/mLPlasmaRepresents the baseline level in a healthy population.[2]
Mean Concentration (NPC1 Heterozygotes) 125 ng/mLPlasmaShows an intermediate level between controls and affected individuals.[2]
Reference Range 1 - 200 ng/mLPlasmaAs established by some clinical laboratories for a healthy population.[6]

Experimental Protocols

Chemical Synthesis of N-Palmitoyl-O-phosphocholine Serine (PPCS) and Deuterated Analogs

The synthesis of PPCS and its deuterated internal standards is a crucial step for developing quantitative mass spectrometry assays. The following is a representative protocol synthesized from published methods.[5][7]

1. Synthesis of N-palmitoyl-L-serine methyl ester:

  • L-serine methyl ester hydrochloride is reacted with N-succinimidyl palmitate in dichloromethane (B109758) with triethylamine.

  • The reaction mixture is stirred overnight at room temperature.

  • The product is purified by silica (B1680970) column chromatography.

2. Synthesis of (S)-N-palmitoyl-O-H-phosphonate-serine methyl ester:

  • A solution of imidazole (B134444) in dichloromethane is cooled, followed by the addition of phosphorus trichloride (B1173362) and triethylamine.

  • A solution of N-palmitoyl-L-serine methyl ester in dichloromethane is added dropwise to the reaction mixture.

  • The reaction is quenched with water.

3. Synthesis of N-palmitoyl-O-phosphocholine-serine:

  • The H-phosphonate intermediate is further reacted to install the phosphocholine (B91661) moiety.

  • The final product is purified using reverse-phase solid-phase extraction followed by silica chromatography.

For the synthesis of deuterated PPCS (e.g., d5-PPCS), a deuterated palmitic acid is used as the starting material in the initial acylation step.[5]

Quantification of PPCS in Plasma by LC-MS/MS

This protocol outlines the general steps for the analysis of PPCS in human plasma.

1. Sample Preparation:

  • Plasma samples are thawed and vortexed.

  • An aliquot of plasma is mixed with a solution of the deuterated internal standard (e.g., d5-PPCS) in an organic solvent like methanol (B129727) or acetonitrile (B52724) to precipitate proteins.

  • The mixture is centrifuged to pellet the precipitated proteins.

  • The supernatant containing the analyte and internal standard is transferred to a new tube or plate for analysis.

2. Liquid Chromatography:

  • A C18 reversed-phase column is typically used for separation.

  • A gradient elution is performed with mobile phases consisting of water and an organic solvent (e.g., acetonitrile or methanol), often with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

3. Mass Spectrometry:

  • A triple quadrupole mass spectrometer operating in positive ion mode with electrospray ionization (ESI) is commonly used.

  • The analysis is performed in Selected Reaction Monitoring (SRM) mode.

  • Specific precursor-to-product ion transitions for both PPCS and the deuterated internal standard are monitored. For PPCS, a common transition is m/z 509.3 -> 184.1.

4. Quantification:

  • A calibration curve is generated using known concentrations of non-deuterated PPCS standard spiked into a control matrix.

  • The concentration of PPCS in the unknown samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to the calibration curve.

Visualizations

Diagnostic Workflow for Niemann-Pick Type C Disease

NPC_Diagnostic_Workflow cluster_clinical Clinical Suspicion cluster_biomarker Biomarker Analysis cluster_diagnosis Diagnosis Clinical_Suspicion Clinical Suspicion of NPC (e.g., hepatosplenomegaly, ataxia) Biomarker_Screening Plasma Biomarker Screening (LC-MS/MS) Clinical_Suspicion->Biomarker_Screening PPCS_Measurement Measure PPCS Concentration Biomarker_Screening->PPCS_Measurement Elevated_PPCS PPCS > 248 ng/mL PPCS_Measurement->Elevated_PPCS Normal_PPCS PPCS ≤ 248 ng/mL PPCS_Measurement->Normal_PPCS Genetic_Testing Genetic Testing (NPC1/NPC2 sequencing) Elevated_PPCS->Genetic_Testing Other_Diagnosis Consider Other Diagnoses Normal_PPCS->Other_Diagnosis NPC_Diagnosis Niemann-Pick Type C Confirmed Genetic_Testing->NPC_Diagnosis

Caption: Diagnostic workflow for Niemann-Pick type C disease using PPCS.

Chemical Structure of N-Palmitoyl-O-phosphocholine Serine

PPCS_Structure cluster_palmitoyl Palmitoyl Group cluster_serine Serine Backbone cluster_phosphocholine Phosphocholine Group p CH₃(CH₂)₁₄-C(=O)- s -NH-CH(COOH)-CH₂-O- p->s pc -P(=O)(O⁻)-O-(CH₂)₂-N⁺(CH₃)₃ s->pc

Caption: Chemical structure of N-Palmitoyl-O-phosphocholine Serine (PPCS).

Conclusion

N-Palmitoyl-O-phosphocholine Serine is a highly sensitive and specific biomarker for Niemann-Pick disease type C. The accurate quantification of PPCS using LC-MS/MS is critically dependent on the use of a deuterated internal standard, such as d5-PPCS. The methodologies outlined in this guide provide a framework for researchers and clinicians to effectively utilize this important biomarker in the diagnosis and study of NPC. The continued development and refinement of these mass spectrometric methods will be essential for improving patient outcomes and advancing therapeutic strategies for this devastating disease.

References

Foundational

Synthesis of N-Palmitoyl-O-phosphocholine Serine-D9: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide details a plausible synthetic pathway for N-Palmitoyl-O-phosphocholine Serine-D9 (d9-PPCS), a deuterated analog of a significa...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details a plausible synthetic pathway for N-Palmitoyl-O-phosphocholine Serine-D9 (d9-PPCS), a deuterated analog of a significant lipid biomarker. The synthesis is adapted from established literature procedures for similar non-deuterated and lower-deuterated species. This document provides a comprehensive overview of the chemical reactions, detailed experimental protocols, and expected outcomes to facilitate its synthesis for research and development purposes.

Introduction

N-Palmitoyl-O-phosphocholine Serine (PPCS) is a novel class of lipids that has been identified as a key biomarker for Niemann-Pick C1 (NPC1) disease, a rare neurodegenerative disorder[1]. Stable isotope-labeled internal standards of biomarkers are crucial for their accurate quantification in biological matrices by mass spectrometry. This guide outlines a synthetic route to N-Palmitoyl-O-phosphocholine Serine-D9, which can serve as such a standard. The pathway involves the activation of commercially available palmitic acid-d9 to an N-hydroxysuccinimide (NHS) ester, followed by coupling with L-serine tert-butyl ester, phosphorylation, and subsequent reaction with choline (B1196258) tetraphenylborate (B1193919), culminating in the deprotection of the final product.

Proposed Synthesis Pathway

The proposed multi-step synthesis for N-Palmitoyl-O-phosphocholine Serine-D9 is illustrated below. The pathway commences with the activation of the commercially available deuterated fatty acid, Palmitic Acid-D9.

Synthesis_Pathway cluster_0 Step 1: Activation of Palmitic Acid-D9 cluster_1 Step 2: Amide Coupling cluster_2 Step 3: Phosphorylation cluster_3 Step 4: Phosphocholine Addition cluster_4 Step 5: Deprotection PA_d9 Palmitic Acid-D9 NHS_Ester N-Succinimidyl Palmitate-D9 PA_d9->NHS_Ester DCC, Solvent NHS N-Hydroxysuccinimide (NHS) NHS->NHS_Ester DCC Dicyclohexylcarbodiimide (DCC) Amide N-Palmitoyl-D9-L-serine tert-butyl ester NHS_Ester->Amide TEA, Solvent Serine_Ester L-Serine tert-butyl ester hydrochloride Serine_Ester->Amide TEA Triethylamine (B128534) (TEA) Phosphonate (S)-N-Palmitoyl-D9-O-H-phosphonate-serine tert-butyl ester Amide->Phosphonate 1. PCl3, Imidazole (B134444), TEA 2. H2O Phosphorus Phosphorus trichloride (B1173362), Imidazole, TEA Protected_PPCS (S)-N-Palmitoyl-D9-O-phosphocholine-serine tert-butyl ester Phosphonate->Protected_PPCS Choline tetraphenylborate, Coupling Agent, I2 Choline Choline tetraphenylborate Coupling 2-chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane (B1583792) 2-oxide Iodine Iodine Final_Product N-Palmitoyl-O-phosphocholine Serine-D9 Protected_PPCS->Final_Product TFA, Chloroform (B151607) TFA Trifluoroacetic acid (TFA)

Caption: Proposed synthesis pathway for N-Palmitoyl-O-phosphocholine Serine-D9.

Experimental Protocols

The following are detailed experimental protocols for each step in the synthesis of N-Palmitoyl-O-phosphocholine Serine-D9. These protocols are adapted from the synthesis of a D5 analog and should be optimized for the D9 compound[1].

Step 1: Synthesis of N-Succinimidyl Palmitate-D9
  • To a solution of Palmitic Acid-D9 (1 equivalent) in a suitable anhydrous solvent (e.g., dichloromethane (B109758) or ethyl acetate), add N-Hydroxysuccinimide (NHS) (1.1 equivalents).

  • Cool the mixture to 0 °C in an ice bath.

  • Add a solution of Dicyclohexylcarbodiimide (DCC) (1.1 equivalents) in the same solvent dropwise to the cooled mixture with constant stirring.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • The precipitated dicyclohexylurea (DCU) byproduct is removed by filtration.

  • The filtrate is concentrated under reduced pressure to yield the crude N-Succinimidyl Palmitate-D9, which can be further purified by recrystallization.

Step 2: Synthesis of N-Palmitoyl-D9-L-serine tert-butyl ester
  • Dissolve N-Succinimidyl Palmitate-D9 (1 equivalent) and L-serine tert-butyl ester hydrochloride (2.1 equivalents) in a suitable solvent (e.g., a mixture of dichloromethane and dimethylformamide).

  • Add triethylamine (2.3 equivalents) to the solution and stir the reaction mixture at room temperature for 12-16 hours.

  • After the reaction is complete, wash the mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product is purified by silica (B1680970) gel column chromatography to give N-Palmitoyl-D9-L-serine tert-butyl ester as a white solid.

Step 3: Synthesis of (S)-N-Palmitoyl-D9-O-H-phosphonate-serine tert-butyl ester
  • To a cooled (-10 °C) solution of imidazole (25 equivalents) in dichloromethane, add phosphorus trichloride (5 equivalents) and triethylamine (15 equivalents).

  • Add a solution of N-Palmitoyl-D9-L-serine tert-butyl ester (1 equivalent) in dichloromethane to the reaction mixture.

  • Stir the reaction at room temperature for 1-2 hours.

  • Quench the reaction by the addition of water.

  • Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate to give the crude H-phosphonate.

Step 4: Synthesis of (S)-N-Palmitoyl-D9-O-phosphocholine-serine tert-butyl ester
  • A mixture of the crude (S)-N-Palmitoyl-D9-O-H-phosphonate-serine tert-butyl ester (1 equivalent) and choline tetraphenylborate (2 equivalents) are dried under vacuum.

  • Add anhydrous pyridine (B92270), followed by 2-chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide (3 equivalents).

  • Stir the mixture for 30 minutes at room temperature.

  • Add a solution of iodine (1.2 equivalents) in pyridine and water and stir for an additional 10 minutes.

  • Wash the reaction mixture with aqueous sodium thiosulfate (B1220275) and extract with an organic solvent.

  • The combined organic layers are dried and concentrated. The crude product is purified by chromatography.

Step 5: Deprotection to yield N-Palmitoyl-O-phosphocholine Serine-D9
  • Dissolve the purified (S)-N-Palmitoyl-D9-O-phosphocholine-serine tert-butyl ester in a mixture of chloroform and trifluoroacetic acid (TFA).

  • Stir the solution at room temperature for 1-2 hours.

  • Remove the solvents under reduced pressure to yield the final product, N-Palmitoyl-O-phosphocholine Serine-D9.

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of the non-deuterated and D5-deuterated analogs, which can be used as a reference for the D9-synthesis.

CompoundStarting MaterialReagentsSolventYield (%)Melting Point (°C)Reference
N-palmitoyl-L-serine tert-butyl esterN-succinimidyl palmitate, L-serine tert-butyl esterTriethylamineDichloromethane99%64–65[1]
(S)-N-d5-palmitoyl-O-phosphocholineserineN-succinimidyl-d5-palmitate, L-serine tert-butyl esterTFA, Chloroform (for final deprotection)-9% (overall)221–223[1]

Conclusion

This technical guide provides a detailed and actionable framework for the synthesis of N-Palmitoyl-O-phosphocholine Serine-D9. By leveraging established chemical methodologies and commercially available deuterated starting materials, researchers can produce this valuable internal standard for use in mass spectrometry-based biomarker quantification. The provided protocols and diagrams offer a clear roadmap for the synthesis, though optimization of reaction conditions may be necessary to achieve desired yields and purity for the D9-labeled compound. The successful synthesis of this molecule will aid in the advancement of research and diagnostics for Niemann-Pick C1 disease and other related fields.

References

Exploratory

Unveiling a Novel Lipid Class: A Technical Guide to the Discovery of N-acyl-O-phosphocholineserines

For Researchers, Scientists, and Drug Development Professionals Introduction This technical guide provides an in-depth overview of the discovery of N-acyl-O-phosphocholineserines (N-acyl-PCS), a novel class of lipids. Th...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth overview of the discovery of N-acyl-O-phosphocholineserines (N-acyl-PCS), a novel class of lipids. This discovery originated from the search for biomarkers for Niemann-Pick disease type C1 (NPC1), a rare neurodegenerative disorder. An unknown lipid, previously referred to as lysoSM-509, was identified as N-palmitoyl-O-phosphocholineserine (PPCS), the most abundant member of this new lipid family.[1][2] This guide details the structural elucidation, chemical synthesis, analytical methodologies, and quantitative data associated with N-acyl-PCS, offering a comprehensive resource for researchers in lipidomics, biomarker discovery, and therapeutic development.

Data Presentation: Quantitative Analysis of N-acyl-O-phosphocholineserines

The discovery of N-acyl-PCS as a lipid class is intrinsically linked to its significant elevation in Niemann-Pick disease type C1 (NPC1). Quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) has been pivotal in establishing its role as a biomarker.

Table 1: Relative Abundance of N-acyl-O-phosphocholineserine (APCS) Species in Human Plasma

Various species of N-acyl-PCS, differing in their N-acyl chain length and saturation, have been identified and are consistently elevated in the plasma of NPC1 patients compared to control subjects.[1]

N-acyl-PCS SpeciesAcyl GroupRelative Peak Area (NPC1 vs. Control)
APCS(14:0)N-myristoylElevated in NPC1
APCS(16:0)N-palmitoylElevated in NPC1
APCS(16:1)N-palmitoleoylElevated in NPC1
APCS(18:0)N-stearoylElevated in NPC1
APCS(18:1)N-oleoylElevated in NPC1
APCS(20:0)N-arachidoylElevated in NPC1
APCS(22:0)N-behenoylElevated in NPC1
APCS(24:0)N-lignoceroylElevated in NPC1
APCS(24:1)N-tetracosenoylElevated in NPC1

Data summarized from Sidhu et al., 2019.[1]

Table 2: Quantitative Levels of N-palmitoyl-O-phosphocholineserine (PPCS) in Human Plasma and Cerebrospinal Fluid (CSF)

Further studies have quantified the absolute concentrations of PPCS, the most abundant N-acyl-PCS species, highlighting its diagnostic potential.

AnalyteMatrixControl Subjects (ng/mL)NPC1 Patients (ng/mL)Diagnostic Cutoff (ng/mL)Sensitivity (%)Specificity (%)
PPCSPlasma19.1 (mean)2492 (mean)248100.096.6
PPCSCSF-Significantly Elevated---

Data from Sidhu et al., 2020.

Table 3: PPCS Levels in an NPC1 Cat Model

The elevation of PPCS is not limited to human subjects; a feline model of NPC1 disease shows similar increases in various tissues, underscoring its relevance in the disease pathology.[1]

TissueControl (mean with SD)NPC1 Carrier (mean with SD)NPC1 (mean with SD)P-value (NPC1 vs. Control/Carrier)
Serum~10 ng/mL~15 ng/mL~150 ng/mL< 0.0001
Liver~20 ng/g~25 ng/g~400 ng/g< 0.0001
Brain~5 ng/g~5 ng/g~50 ng/g< 0.0001

Data summarized from Sidhu et al., 2019.[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. The following sections provide summaries of the key experimental protocols used in the discovery and characterization of N-acyl-PCS.

Chemical Synthesis of N-palmitoyl-O-phosphocholineserine (PPCS)

As no commercial standard was available, chemical synthesis of PPCS was essential for structural confirmation and for use as a standard in quantitative assays.[1][3]

Starting Materials:

Procedure:

  • Preparation of N-palmitoyl-L-serine methyl ester: L-serine methyl ester hydrochloride is reacted with N-succinimidyl palmitate in the presence of triethylamine to yield N-palmitoyl-L-serine methyl ester.[1]

  • Formation of the H-phosphonate intermediate: The N-palmitoyl-L-serine methyl ester is then reacted with a phosphitylating agent generated in situ from imidazole, phosphorus trichloride, and triethylamine to form the corresponding H-phosphonate monoester.[1]

  • Introduction of the phosphocholine (B91661) moiety: The H-phosphonate intermediate is coupled with choline tetraphenylborate using 2-chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide as a condensing agent, followed by oxidation with iodine to yield the protected N-palmitoyl-O-phosphocholineserine methyl ester.[1]

  • Deprotection: The methyl and other protecting groups are removed using trifluoroacetic acid to yield the final product, (S)-N-palmitoyl-O-phosphocholineserine (PPCS).[1]

  • Purification: The final compound is purified by silica (B1680970) gel column chromatography.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for N-acyl-PCS Analysis

LC-MS/MS is the primary analytical technique for the detection and quantification of N-acyl-PCS in biological samples.[1][4]

Sample Preparation (from Plasma):

  • Protein Precipitation: Plasma samples are treated with a solvent mixture, typically containing methanol, to precipitate proteins. An internal standard (e.g., deuterated PPCS) is added at this stage for accurate quantification.

  • Centrifugation: The mixture is centrifuged to pellet the precipitated proteins.

  • Supernatant Collection: The supernatant containing the lipids is collected for analysis.

LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatography (LC): Reverse-phase chromatography is commonly used to separate the different lipid species. A C18 column is a typical choice. The mobile phases usually consist of a mixture of water and an organic solvent like acetonitrile (B52724) or methanol, with additives such as formic acid or ammonium (B1175870) formate (B1220265) to improve ionization. A gradient elution is employed to resolve the various N-acyl-PCS species.

  • Mass Spectrometry (MS): A triple quadrupole mass spectrometer is operated in positive electrospray ionization (ESI+) mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for sensitive and specific quantification. For N-acyl-PCS, a common transition is the monitoring of the fragmentation of the protonated molecular ion [M+H]⁺ to the characteristic phosphocholine headgroup fragment at m/z 184.[1]

High-Resolution Mass Spectrometry (HRMS): For structural elucidation, high-resolution mass spectrometry is employed to determine the accurate mass and elemental composition of the molecule.[1]

Visualizations: Pathways and Workflows

Structural Elucidation Workflow

The identity of the unknown biomarker "lysoSM-509" as N-palmitoyl-O-phosphocholineserine was determined through a systematic workflow involving mass spectrometry and chemical derivatization.

G cluster_0 Initial Characterization cluster_1 Structural Analysis cluster_2 Hypothesis & Confirmation Unknown Unknown Biomarker (lysoSM-509) HRMS High-Resolution MS (m/z 509.3351, C24H50N2O7P) Unknown->HRMS Derivatization Chemical Derivatization (Methylation, Acylation) Unknown->Derivatization Comparison LC-MS/MS Comparison: Endogenous vs. Synthetic Unknown->Comparison MSMS Tandem MS (MS/MS) (Fragment at m/z 184) HRMS->MSMS Hypothesis Proposed Structure: N-palmitoyl-O- phosphocholineserine MSMS->Hypothesis Derivatization->Hypothesis Synthesis Chemical Synthesis of Authentic Standard Hypothesis->Synthesis Synthesis->Comparison

Caption: Workflow for the structural elucidation of N-palmitoyl-O-phosphocholineserine.

Chemical Synthesis Workflow

The multi-step chemical synthesis of N-palmitoyl-O-phosphocholineserine is a critical component for producing a reference standard.

G Start L-Serine Methyl Ester & N-succinimidyl palmitate Step1 N-acylation Start->Step1 Intermediate1 N-palmitoyl-L-serine methyl ester Step1->Intermediate1 Step2 H-phosphonylation Intermediate1->Step2 Intermediate2 H-phosphonate intermediate Step2->Intermediate2 Step3 Phosphocholine Coupling & Oxidation Intermediate2->Step3 Intermediate3 Protected PPCS methyl ester Step3->Intermediate3 Step4 Deprotection Intermediate3->Step4 End N-palmitoyl-O-phosphocholineserine (PPCS) Step4->End

Caption: Chemical synthesis workflow for N-palmitoyl-O-phosphocholineserine (PPCS).

Hypothetical Biosynthetic Pathway

The biosynthetic pathway of N-acyl-PCS is currently unknown. Experiments to identify direct precursors have been inconclusive.[1] However, based on the structure and related lipid metabolic pathways, a hypothetical pathway can be proposed, originating from phosphatidylserine.

G PS Phosphatidylserine (PS) Acyltransferase N-Acyltransferase (e.g., PLA/AT family) PS->Acyltransferase Acyl-CoA NAPS N-Acyl-Phosphatidylserine (N-acyl-PS) Acyltransferase->NAPS Hypothetical UnknownEnzyme Unknown Enzyme(s) NAPS->UnknownEnzyme Hypothetical PCS N-acyl-O-phosphocholineserine (N-acyl-PCS) UnknownEnzyme->PCS Hypothetical

Caption: A hypothetical biosynthetic pathway for N-acyl-O-phosphocholineserines.

Conclusion

The discovery of N-acyl-O-phosphocholineserines as a novel lipid class represents a significant advancement in the field of lipidomics, particularly in the context of biomarker research for Niemann-Pick disease type C1. The detailed methodologies for their synthesis and analysis provided in this guide are intended to facilitate further research into the biological roles of these lipids in health and disease. The elucidation of their biosynthetic and metabolic pathways remains a key area for future investigation, which could unveil new therapeutic targets for NPC1 and potentially other related disorders.

References

Foundational

N-Palmitoyl-O-phosphocholine Serine-D9: A Technical Guide for Niemann-Pick Disease Type C Research

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of N-Palmitoyl-O-phosphocholine Serine (PPCS) and its deuterated form, N-Palmitoyl-O-phosphocholine Serin...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Palmitoyl-O-phosphocholine Serine (PPCS) and its deuterated form, N-Palmitoyl-O-phosphocholine Serine-D9, in the context of Niemann-Pick Disease Type C (NPC) research. NPC is a rare, autosomal recessive neurovisceral lysosomal storage disorder characterized by the accumulation of unesterified cholesterol and other lipids in late endosomes and lysosomes.[1][2] This guide will cover the role of PPCS as a key biomarker, detail experimental protocols for its analysis, and illustrate the cellular pathways implicated in NPC.

N-Palmitoyl-O-phosphocholine Serine (PPCS) as a Biomarker for NPC

N-Palmitoyl-O-phosphocholine serine, also known as PPCS or previously LysoSM-509, has emerged as a sensitive and specific biomarker for Niemann-Pick Disease Type C.[2][3] Its levels are significantly elevated in the plasma and cerebrospinal fluid (CSF) of NPC patients.[2][3]

Diagnostic Utility

Measurement of plasma PPCS has demonstrated high sensitivity and specificity in distinguishing NPC1 patients from healthy controls and carriers.[2][3] This makes it a valuable tool for the initial diagnosis of NPC, often used in conjunction with genetic testing.[2]

Correlation with Disease Severity

Studies have shown a significant correlation between CSF PPCS levels and the neurological severity scores in NPC1 patients, suggesting that PPCS may reflect the progression of neurodegeneration in the central nervous system.[2][3]

Monitoring Therapeutic Response

Plasma PPCS levels have been shown to decrease in response to certain treatments, such as intravenous 2-hydroxypropyl-β-cyclodextrin (HPβCD).[2][3] This indicates its potential as a pharmacodynamic biomarker to monitor treatment efficacy.

Quantitative Data on PPCS in NPC

The following tables summarize key quantitative data regarding PPCS concentrations in various cohorts, highlighting its diagnostic potential.

Table 1: Plasma PPCS Concentrations in Human Subjects [2]

CohortNumber of Subjects (n)Mean Age (years)Mean PPCS Concentration (ng/mL)Range of PPCS Concentration (ng/mL)
NPC1 Patients17992492254 - 18200
Healthy Controls130919.11.3 - 542
NPC1 Heterozygotes484412514.8 - 680

A cutoff of 248 ng/mL in plasma provided a sensitivity of 100.0% and a specificity of 96.6% for identifying NPC1 patients.[2][3]

Experimental Protocols

Quantification of PPCS using LC-MS/MS

The accurate quantification of PPCS in biological matrices is crucial for its use as a biomarker. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard method for this purpose.[2][3] N-Palmitoyl-O-phosphocholine Serine-D9 is a commercially available deuterated internal standard used to ensure the accuracy and reliability of this quantification.[4][5][6][7]

Objective: To quantify the concentration of PPCS in human plasma or CSF.

Materials:

  • Biological sample (plasma or CSF)

  • N-Palmitoyl-O-phosphocholine Serine-D9 (internal standard)[4][5][6][7]

  • Organic solvents (e.g., methanol, acetonitrile)

  • Formic acid

  • LC-MS/MS system (e.g., Q Exactive mass spectrometer)[8]

  • Mixed-mode column (e.g., GlycanPac AXH-1)[8]

Methodology:

  • Sample Preparation:

    • Thaw biological samples on ice.

    • Spike a known concentration of the N-Palmitoyl-O-phosphocholine Serine-D9 internal standard into each sample.

    • Perform protein precipitation by adding a sufficient volume of cold organic solvent (e.g., methanol).

    • Vortex and centrifuge the samples to pellet the precipitated proteins.

    • Collect the supernatant for analysis.

  • LC-MS/MS Analysis:

    • Chromatographic Separation:

      • Inject the prepared sample onto a mixed-mode analytical column.

      • Employ a gradient elution using mobile phases typically consisting of water and acetonitrile (B52724) with an additive like formic acid to facilitate ionization.

    • Mass Spectrometry Detection:

      • Utilize an electrospray ionization (ESI) source in positive ion mode.

      • Monitor the specific precursor-to-product ion transitions for both endogenous PPCS and the deuterated internal standard (N-Palmitoyl-O-phosphocholine Serine-D9).

  • Data Analysis:

    • Integrate the peak areas for both the analyte (PPCS) and the internal standard.

    • Calculate the ratio of the analyte peak area to the internal standard peak area.

    • Generate a calibration curve using known concentrations of PPCS standards.

    • Determine the concentration of PPCS in the unknown samples by interpolating their peak area ratios from the calibration curve.

Synthesis of Deuterated PPCS (d5-PPCS)

While N-Palmitoyl-O-phosphocholine Serine-D9 is commercially available, understanding the synthesis of deuterated standards is valuable. A published method details the synthesis of a d5-deuterated PPCS.[9]

Key Steps in the Synthesis of d5-PPCS: [9]

  • Preparation of N-d5-palmitoyl-L-serine tert-butyl ester from N-succinimidyl-d5-palmitate and L-serine tert-butyl ester hydrochloride.

  • Conversion to (S)-N-d5-palmitoyl-O-H-phosphonate-serine tert-butyl ester.

  • Reaction with choline (B1196258) tetraphenylborate (B1193919) to introduce the phosphocholine (B91661) group.

  • Final deprotection to yield (S)-N-d5-palmitoyl-O-phosphocholineserine.

Core Signaling Pathways in Niemann-Pick Disease Type C

The cellular pathology of NPC is complex, involving the dysregulation of several interconnected pathways. Mutations in the NPC1 or NPC2 genes lead to the primary defect in intracellular cholesterol trafficking.[10]

Dysregulated Cholesterol Trafficking

In healthy cells, cholesterol derived from low-density lipoproteins (LDL) is transported from late endosomes/lysosomes to other cellular compartments, such as the endoplasmic reticulum (ER) and plasma membrane, through the coordinated action of NPC1 and NPC2 proteins.[11] In NPC, this process is impaired, leading to a massive accumulation of unesterified cholesterol within the late endosomes and lysosomes.[1][12]

Cholesterol Trafficking in NPC Dysregulated Cholesterol Trafficking in Niemann-Pick Disease Type C cluster_Extracellular Extracellular Space cluster_Cell Cell LDL LDL Particle LDL_Receptor LDL Receptor LDL->LDL_Receptor Binding Early_Endosome Early Endosome LDL_Receptor->Early_Endosome Endocytosis Late_Endosome_Lysosome Late Endosome / Lysosome (Cholesterol Accumulation) Early_Endosome->Late_Endosome_Lysosome Maturation NPC2 NPC2 Late_Endosome_Lysosome->NPC2 Cholesterol Binding NPC1 NPC1 NPC2->NPC1 Cholesterol Transfer ER Endoplasmic Reticulum NPC1->ER Cholesterol Egress (Blocked in NPC) Plasma_Membrane Plasma Membrane NPC1->Plasma_Membrane Cholesterol Egress (Blocked in NPC)

Caption: Defective NPC1/NPC2 function blocks cholesterol egress from lysosomes.

Altered Calcium Signaling

The accumulation of cholesterol in lysosomal membranes in NPC has been shown to disrupt cellular calcium (Ca²⁺) homeostasis.[13][14][15] This includes a reduction in ER Ca²⁺ stores and an increase in store-operated calcium entry (SOCE), leading to elevated cytosolic Ca²⁺ levels.[14][16][17] These alterations in calcium signaling are thought to contribute to the neuronal dysfunction and loss observed in the disease.[13][14]

Calcium Signaling in NPC Altered Calcium Signaling in Niemann-Pick Disease Type C Lysosomal_Cholesterol Lysosomal Cholesterol Accumulation ER_Ca_Depletion ER Ca2+ Store Depletion Lysosomal_Cholesterol->ER_Ca_Depletion Leads to SOCE_Activation Increased Store-Operated Ca2+ Entry (SOCE) ER_Ca_Depletion->SOCE_Activation Triggers Cytosolic_Ca_Increase Elevated Cytosolic Ca2+ SOCE_Activation->Cytosolic_Ca_Increase Results in Neuronal_Dysfunction Neuronal Dysfunction (e.g., Dendritic Spine Instability) Cytosolic_Ca_Increase->Neuronal_Dysfunction Contributes to

Caption: Lysosomal cholesterol accumulation disrupts cellular calcium homeostasis.

Dysfunctional Autophagy

Autophagy is a cellular process responsible for the degradation and recycling of damaged organelles and proteins. In NPC, there is evidence of both an induction of autophagy and an impairment in the clearance of autophagosomes.[18][19] This leads to an accumulation of autophagic vacuoles, which can contribute to cellular stress and may exacerbate the storage of lipids.[20][21] The induction of autophagy in NPC is thought to be mediated by the Beclin-1 complex, independent of the mTOR pathway.[19][21][22]

Autophagy Pathway in NPC Dysfunctional Autophagy in Niemann-Pick Disease Type C Lipid_Trafficking_Defect Lipid Trafficking Defect (NPC1/NPC2 Deficiency) Beclin1_Complex Beclin-1 Complex Activation Lipid_Trafficking_Defect->Beclin1_Complex Lysosomal_Dysfunction Lysosomal Dysfunction Lipid_Trafficking_Defect->Lysosomal_Dysfunction Autophagy_Induction Autophagy Induction Beclin1_Complex->Autophagy_Induction Autophagosome_Formation Increased Autophagosome Formation Autophagy_Induction->Autophagosome_Formation Impaired_Clearance Impaired Autophagosome Clearance Autophagosome_Formation->Impaired_Clearance Lysosomal_Dysfunction->Impaired_Clearance Autophagosome_Accumulation Autophagosome Accumulation Impaired_Clearance->Autophagosome_Accumulation Cellular_Stress Increased Cellular Stress Autophagosome_Accumulation->Cellular_Stress

Caption: NPC leads to autophagy induction and impaired autophagosome clearance.

Conclusion

N-Palmitoyl-O-phosphocholine Serine-D9 serves as an essential tool for the reliable quantification of PPCS, a critical biomarker in the study of Niemann-Pick Disease Type C. This guide provides researchers and drug development professionals with a comprehensive overview of the role of PPCS in NPC, detailed experimental protocols for its analysis, and an illustration of the key cellular pathways that are dysregulated in this devastating disease. A deeper understanding of these mechanisms is paramount for the development of novel therapeutic strategies for NPC.

References

Exploratory

The Gold Standard: A Technical Guide to Lipid Quantification Using Stable Isotope Dilution

For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide explores the core principles and methodologies of stable isotope dilution (SID) for the accurate and precise quantification of...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles and methodologies of stable isotope dilution (SID) for the accurate and precise quantification of lipids. SID coupled with mass spectrometry (MS) has emerged as the gold standard, offering unparalleled reliability for researchers in lipidomics, drug development, and clinical diagnostics. This document provides a comprehensive overview of the technique, from the selection of internal standards to detailed experimental protocols and data analysis.

The Principle of Stable Isotope Dilution

Stable isotope dilution is a powerful analytical technique that relies on the addition of a known quantity of a stable isotope-labeled version of the analyte to a sample. This "internal standard" is chemically identical to the endogenous analyte but has a different mass due to the incorporation of heavy isotopes, such as carbon-13 (¹³C) or deuterium (B1214612) (²H).

The core principle lies in the assumption that the stable isotope-labeled internal standard behaves identically to the native analyte throughout the entire analytical workflow, including extraction, derivatization, and ionization in the mass spectrometer. By measuring the ratio of the signal from the endogenous analyte to the signal from the known amount of the internal standard, precise quantification can be achieved, effectively correcting for sample loss and variations in instrument response.

The Critical Role of Internal Standards

The choice of an appropriate internal standard is paramount for accurate lipid quantification. Structurally identical stable isotope-labeled standards are considered the gold standard.

Comparison of Internal Standard Types

The most common types of internal standards used in lipid analysis are ¹³C-labeled lipids, deuterated lipids (²H), and odd-chain fatty acids. Each has distinct characteristics that influence its suitability for specific applications.

Parameter¹³C-Labeled Internal StandardDeuterated (²H) Internal StandardOdd-Chain Fatty Acid StandardKey Findings
Chemical & Physical Properties Nearly identical to the analyte, ensuring the most accurate correction for experimental variations.Chemically identical but can exhibit slight differences in physicochemical properties.Structurally similar but not identical to the endogenous even-chain lipids.¹
Foundational

The Unseen Influence: A Technical Guide to the Physical and Chemical Properties of Deuterated Phospholipids

For Researchers, Scientists, and Drug Development Professionals In the intricate world of membrane biophysics and drug discovery, understanding the subtle yet significant impact of isotopic labeling is paramount. This te...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of membrane biophysics and drug discovery, understanding the subtle yet significant impact of isotopic labeling is paramount. This technical guide provides an in-depth exploration of the core physical and chemical properties of deuterated phospholipids (B1166683), offering a comprehensive resource for researchers leveraging these powerful tools. By replacing hydrogen with its heavier isotope, deuterium (B1214612), scientists can unlock unparalleled insights into membrane structure, dynamics, and interactions. This document summarizes key quantitative data, details common experimental methodologies, and visualizes complex processes to facilitate a deeper understanding of these essential molecules.

Core Physical and Chemical Properties: A Quantitative Comparison

Deuteration, the substitution of protium (B1232500) (¹H) with deuterium (²H), induces subtle but measurable changes in the physicochemical properties of phospholipids. These alterations primarily stem from the increased mass and the shorter, stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. The following tables provide a comparative summary of key physical and chemical parameters for commonly studied phospholipids and their deuterated analogs.

Table 1: Phase Transition Temperatures (Tm) of Saturated Phospholipids

PhospholipidProtiated (h-) Tm (°C)Chain-Deuterated (d-) Tm (°C)ΔTm (°C)
DMPC (14:0 PC)24~19.7-4.3
DPPC (16:0 PC)41~36.7-4.3
DSPC (18:0 PC)55~50.7-4.3

Note: The gel-to-liquid crystalline phase transition temperature is consistently lowered by approximately 4.3 ± 0.1 °C upon deuteration of the acyl chains in saturated phosphatidylcholines[1][2].

Table 2: Structural Parameters of Phospholipid Bilayers

PhospholipidConditionArea per Lipid (Ų)Bilayer Thickness (Å)Lamellar Repeat Spacing (d-spacing) (Å)
DPPCProtiated~63Varies with phaseVaries with phase
DPPCChain-DeuteratedSlightly smallerReducedReduced
DPPCHeadgroup-DeuteratedSlightly largerIncreasedIncreased
DOPCProtiated~72Varies with phaseVaries with phase
DOPCChain-Deuterated-ReducedReduced
DOPCHeadgroup-Deuterated-IncreasedIncreased

Note: Deuteration of the acyl chains leads to a reduction in both the lamellar repeat spacing and bilayer thickness. Conversely, deuteration of the headgroup results in an increase in these parameters[1][2]. The area per lipid is also affected, though quantitative comparisons are more complex and depend on the specific lipid and experimental conditions.

Table 3: Mechanical and Ordering Properties of Phospholipid Bilayers

PropertyEffect of Chain DeuterationKey Measurement Technique
Bending Rigidity (Kc) Generally a slight decreaseNeutron Spin Echo (NSE), Micropipette Aspiration
Order Parameter (S_CD) Generally a slight decreaseSolid-State ²H NMR

Note: The replacement of hydrogen with deuterium in the acyl chains tends to slightly decrease the bending rigidity and the orientational order of the lipid chains[3].

Experimental Protocols for Characterization

The determination of the physical and chemical properties of deuterated phospholipids relies on a suite of powerful analytical techniques. Below are detailed methodologies for three key experiments.

Differential Scanning Calorimetry (DSC) for Phase Transition Analysis

Objective: To determine the gel-to-liquid crystalline phase transition temperature (Tm) and the associated enthalpy change (ΔH) of deuterated phospholipid vesicles.

Methodology:

  • Liposome (B1194612) Preparation:

    • A known amount of the deuterated phospholipid is dissolved in a suitable organic solvent (e.g., chloroform/methanol 2:1 v/v).

    • The solvent is evaporated under a stream of nitrogen gas to form a thin lipid film on the wall of a round-bottom flask.

    • The film is further dried under vacuum for at least 2 hours to remove any residual solvent.

    • The lipid film is hydrated with a buffer solution (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4) at a temperature approximately 10°C above the expected Tm.

    • The resulting suspension of multilamellar vesicles (MLVs) is subjected to several freeze-thaw cycles to promote lamellarity.

    • For unilamellar vesicles (LUVs), the MLV suspension is extruded through polycarbonate membranes with a defined pore size (e.g., 100 nm) multiple times at a temperature above Tm[4].

  • DSC Measurement:

    • A precise volume of the liposome suspension (typically 3 mM lipid concentration) is loaded into a DSC sample pan. An equal volume of the buffer is loaded into the reference pan.

    • The pans are hermetically sealed to prevent evaporation.

    • The sample and reference are heated and cooled at a constant scan rate (e.g., 60°C/hour) over a temperature range that encompasses the phase transition.

    • The differential heat flow between the sample and reference is recorded as a function of temperature.

  • Data Analysis:

    • The resulting thermogram will show an endothermic peak corresponding to the gel-to-liquid crystalline phase transition.

    • The Tm is determined as the temperature at the peak maximum.

    • The enthalpy of the transition (ΔH) is calculated by integrating the area under the peak.

Small-Angle Neutron Scattering (SANS) for Structural Determination

Objective: To determine the bilayer thickness and lamellar repeat spacing of deuterated phospholipid vesicles.

Methodology:

  • Sample Preparation:

    • Prepare LUVs of the deuterated phospholipid as described in the DSC protocol.

    • The vesicles are suspended in a solvent with a specific D₂O/H₂O ratio to achieve desired contrast conditions. Contrast matching allows for the selective highlighting or masking of different parts of the lipid bilayer.

  • SANS Experiment:

    • The vesicle suspension is placed in a quartz cuvette with a defined path length (e.g., 1 mm).

    • The sample is placed in the SANS instrument, and a monochromatic neutron beam is passed through it.

    • The scattered neutrons are detected at various angles to generate a scattering profile (intensity vs. scattering vector, q).

    • Measurements are typically performed at a controlled temperature.

  • Data Analysis:

    • The scattering data is corrected for background scattering and detector efficiency.

    • The corrected data is modeled using appropriate mathematical models for unilamellar or multilamellar vesicles.

    • Fitting the model to the experimental data allows for the determination of structural parameters such as the bilayer thickness, area per lipid, and lamellar repeat spacing[5][6].

Solid-State ²H Nuclear Magnetic Resonance (NMR) Spectroscopy for Order Parameter Measurement

Objective: To determine the segmental order parameter (S_CD) along the acyl chains of deuterated phospholipids.

Methodology:

  • Sample Preparation:

    • Prepare MLVs of the specifically deuterated phospholipid as described in the DSC protocol.

    • The hydrated lipid dispersion is transferred to a solid-state NMR rotor.

  • Solid-State ²H NMR Experiment:

    • The sample is placed in a solid-state NMR spectrometer.

    • A quadrupolar echo pulse sequence is typically used to acquire the ²H NMR spectrum.

    • The experiment is performed at a controlled temperature, usually in the liquid-crystalline phase.

  • Data Analysis:

    • The resulting spectrum for a randomly oriented sample is a Pake doublet.

    • The quadrupolar splitting (Δνq) is measured from the separation of the two peaks in the spectrum.

    • The order parameter (S_CD) for a specific C-D bond is calculated from the quadrupolar splitting using the equation: S_CD = (4/3) * (h * Δνq / e²qQ), where h is Planck's constant and e²qQ/h is the static quadrupolar coupling constant for a C-D bond (approximately 170 kHz)[7][8].

Visualizing Workflows and Pathways

Diagrams are indispensable tools for conceptualizing experimental workflows and understanding complex biological processes. The following sections provide Graphviz diagrams to illustrate these concepts.

Experimental Workflow for Phospholipid Characterization

experimental_workflow cluster_synthesis Lipid Preparation cluster_analysis Biophysical Analysis cluster_results Data Interpretation synthesis Deuterated Phospholipid Synthesis/Procurement dissolution Dissolution in Organic Solvent synthesis->dissolution film_formation Lipid Film Formation (Nitrogen Evaporation) dissolution->film_formation hydration Hydration with Buffer (MLV Formation) film_formation->hydration extrusion Extrusion (LUV Formation) hydration->extrusion nmr Solid-State ²H NMR hydration->nmr Order Parameter dsc Differential Scanning Calorimetry (DSC) extrusion->dsc Tm, ΔH sans Small-Angle Neutron Scattering (SANS) extrusion->sans Bilayer Thickness, d-spacing phase_behavior Phase Behavior dsc->phase_behavior structure Membrane Structure sans->structure dynamics Membrane Dynamics nmr->dynamics

A generalized experimental workflow for characterizing deuterated phospholipids.
Phosphoinositide (PIP2) Signaling Pathway

Deuterated phosphoinositides are invaluable tools for tracing and quantifying the dynamics of these crucial signaling molecules using techniques like mass spectrometry and NMR. The following diagram illustrates the canonical PIP2 signaling pathway, where deuterated analogs can be employed to study the kinetics and localization of these lipids and their metabolites.

pip2_signaling cluster_membrane Plasma Membrane cluster_cytosol Cytosol receptor G-Protein Coupled Receptor (GPCR) g_protein Gq Protein receptor->g_protein activates plc Phospholipase C (PLC) g_protein->plc activates pip2 PIP2 (Phosphatidylinositol 4,5-bisphosphate) [Deuterated Analog] plc->pip2 cleaves dag Diacylglycerol (DAG) pip2->dag ip3 Inositol 1,4,5-trisphosphate (IP3) pip2->ip3 pkc Protein Kinase C (PKC) dag->pkc activates ligand Extracellular Ligand ligand->receptor er Endoplasmic Reticulum ip3->er binds to receptor ca2 Ca²⁺ Release er->ca2 cellular_response Downstream Cellular Responses ca2->cellular_response pkc->cellular_response

The PIP2 signaling cascade, a key pathway where deuterated phosphoinositides serve as analytical tools.

Conclusion

Deuterated phospholipids are more than just isotopically labeled lipids; they are precision instruments that enable researchers to probe the intricacies of membrane biology with unprecedented detail. While their physical and chemical properties are subtly different from their protiated counterparts, these differences can be leveraged to gain deeper insights into membrane structure, dynamics, and function. This guide provides a foundational understanding of these properties and the experimental approaches used to characterize them, empowering researchers to design more effective experiments and advance the frontiers of drug development and cellular science.

References

Protocols & Analytical Methods

Method

Application Note: Quantification of N-Palmitoyl-O-phosphocholine Serine (PPCS) in Human Plasma using a Validated LC-MS/MS Method with a Deuterated Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Author: BenchChem Technical Support Team. Date: December 2025

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of N-Palmitoyl-O-phosphocholine Serine (PPCS) in human plasma. PPCS has been identified as a critical biomarker for Niemann-Pick disease type C (NPC), a rare lysosomal storage disorder.[1][2] The method employs a stable isotope-labeled internal standard, N-Palmitoyl-O-phosphocholine Serine-D9, to ensure high accuracy and precision. The protocol outlined below provides a comprehensive workflow from sample preparation to data acquisition and analysis, suitable for clinical research and drug development applications.

Introduction

Niemann-Pick disease is a group of inherited metabolic disorders in which harmful amounts of lipids accumulate in various organs. Specifically, NPC is characterized by the accumulation of unesterified cholesterol and glycosphingolipids in late endosomes and lysosomes.[1] Recent lipidomic studies have identified N-acyl-O-phosphocholineserines, with PPCS being the most abundant species, as highly sensitive and specific biomarkers for NPC.[1][3] Accurate quantification of PPCS in biological matrices is therefore crucial for early diagnosis, monitoring disease progression, and evaluating the efficacy of therapeutic interventions. This LC-MS/MS method provides a reliable tool for researchers and scientists in the field of lysosomal storage disorders and drug development.

Experimental

Materials and Reagents
  • N-Palmitoyl-O-phosphocholine Serine (PPCS) standard

  • N-Palmitoyl-O-phosphocholine Serine-D9 (Internal Standard, IS)

  • LC-MS grade acetonitrile (B52724), methanol, and water

  • Formic acid

  • Human plasma (K2EDTA)

Sample Preparation

A protein precipitation method is used for the extraction of PPCS from human plasma.

Protocol:

  • Thaw plasma samples on ice.

  • In a microcentrifuge tube, add 50 µL of plasma.

  • Add 10 µL of the internal standard working solution (N-Palmitoyl-O-phosphocholine Serine-D9 in methanol).

  • Add 200 µL of cold acetonitrile to precipitate proteins.

  • Vortex the mixture for 30 seconds.

  • Centrifuge at 13,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Vortex for 15 seconds and transfer to an LC autosampler vial.

Liquid Chromatography

Chromatographic separation is performed using a reversed-phase C18 column.

ParameterValue
Column C18 Reversed-Phase Column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.4 mL/min
Injection Volume 5 µL
Column Temperature 40°C
Gradient Time (min)
Mass Spectrometry

The analysis is performed on a triple quadrupole mass spectrometer using positive ion electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM).

ParameterValue
Ionization Mode Electrospray Ionization (ESI), Positive
MRM Transitions Analyte
Collision Energy Optimized for specific instrument
Dwell Time 100 ms

Results and Data Presentation

The method was validated for its linearity, sensitivity, accuracy, and precision.

Quantitative Data Summary
ParameterResult
Linearity Range 1.0 - 4000 ng/mL
Correlation Coefficient (r²) > 0.995
Limit of Detection (LOD) Estimated based on LLOQ to be < 1 ng/mL
Lower Limit of Quantification (LLOQ) 1.0 ng/mL
Intra-day Precision (%CV) < 15%
Inter-day Precision (%CV) < 15%
Accuracy (%RE) Within ±15%

Note: A clinical cutoff of 248 ng/mL in plasma has been shown to provide 100.0% sensitivity and 96.6% specificity in identifying NPC1 patients.[1][2]

Visualizations

Signaling Pathway

The exact biosynthetic pathway of PPCS is currently not fully elucidated. However, its accumulation is a hallmark of Niemann-Pick Disease Type C, which is caused by mutations in the NPC1 or NPC2 genes. These genetic defects lead to impaired intracellular lipid trafficking, resulting in the accumulation of cholesterol and other lipids, including PPCS, within the late endosomes and lysosomes.

G cluster_0 Healthy Cell cluster_1 Niemann-Pick Type C NPC1_2 NPC1/NPC2 Proteins Lysosome Late Endosome/ Lysosome NPC1_2->Lysosome Function in Cholesterol_Transport Normal Cholesterol & Lipid Transport Lysosome->Cholesterol_Transport Homeostasis Cellular Lipid Homeostasis Cholesterol_Transport->Homeostasis NPC1_2_mut Mutated NPC1/NPC2 Proteins Lysosome_dys Dysfunctional Late Endosome/Lysosome NPC1_2_mut->Lysosome_dys Cause Dysfunction Impaired_Transport Impaired Cholesterol & Lipid Transport Lysosome_dys->Impaired_Transport Lipid_Accumulation Accumulation of Cholesterol & PPCS Impaired_Transport->Lipid_Accumulation start Genetic Mutation in NPC1 or NPC2 start->NPC1_2_mut

Caption: Pathophysiological context of PPCS accumulation in Niemann-Pick Disease Type C.

Experimental Workflow

The following diagram illustrates the major steps in the LC-MS/MS workflow for PPCS quantification.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Plasma Plasma Sample (50 µL) IS_add Add IS (PPCS-D9) Plasma->IS_add Precipitate Protein Precipitation (Acetonitrile) IS_add->Precipitate Centrifuge Centrifugation Precipitate->Centrifuge Evaporate Dry Down Supernatant Centrifuge->Evaporate Reconstitute Reconstitute Evaporate->Reconstitute LC_Separation LC Separation (C18 Column) Reconstitute->LC_Separation MS_Detection MS/MS Detection (MRM Mode) LC_Separation->MS_Detection Integration Peak Integration MS_Detection->Integration Calibration Calibration Curve (Analyte/IS Ratio) Integration->Calibration Quantification Quantification (ng/mL) Calibration->Quantification

Caption: Workflow for the quantification of PPCS in plasma by LC-MS/MS.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of PPCS in human plasma. The use of a deuterated internal standard ensures accuracy and reproducibility, making this method a valuable tool for research into Niemann-Pick disease and the development of novel therapeutics.

References

Application

Application Notes and Protocols: Quantitative Analysis of N-Palmitoyl-O-phosphocholine Serine in Plasma using N-Palmitoyl-O-phosphocholine Serine-D9 as an Internal Standard

Audience: This document is intended for researchers, scientists, and drug development professionals involved in lipidomics and biomarker quantification in plasma samples. Introduction N-Palmitoyl-O-phosphocholine Serine...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: This document is intended for researchers, scientists, and drug development professionals involved in lipidomics and biomarker quantification in plasma samples.

Introduction

N-Palmitoyl-O-phosphocholine Serine (N-POS) is a phospholipid biomarker of interest in various fields of research, notably in the study of lysosomal storage disorders such as Niemann-Pick disease type C (NPC).[1] Accurate and precise quantification of endogenous N-POS in plasma is crucial for clinical research and drug development. This protocol details a robust method for the quantification of N-POS in human plasma samples using a stable isotope-labeled internal standard, N-Palmitoyl-O-phosphocholine Serine-D9 (d9-N-POS), and subsequent analysis by Liquid Chromatography-Mass Spectrometry (LC-MS).

The use of a stable isotope-labeled internal standard is a best practice in quantitative mass spectrometry.[2][3] d9-N-POS is an ideal internal standard as it shares near-identical physicochemical properties with the endogenous analyte, ensuring similar extraction efficiency and ionization response in the mass spectrometer.[4][5] This minimizes variability introduced during sample preparation and analysis, leading to more accurate and reliable quantification.[2][6]

This document provides a comprehensive, step-by-step protocol for plasma sample collection, preparation, spiking of the d9-N-POS internal standard, lipid extraction, and sample analysis.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the conceptual role of the internal standard and the experimental workflow.

G cluster_0 Conceptual Workflow for Internal Standardization Plasma_Sample Plasma Sample (Contains Endogenous N-POS) Spike Spike with d9-N-POS (Internal Standard) at a known concentration Plasma_Sample->Spike Step 1 Extraction Lipid Extraction (e.g., Protein Precipitation) Spike->Extraction Step 2 LC_MS LC-MS Analysis Extraction->LC_MS Step 3 Data_Analysis Data Analysis (Ratio of N-POS to d9-N-POS) LC_MS->Data_Analysis Step 4 Quantification Accurate Quantification of Endogenous N-POS Data_Analysis->Quantification Step 5

Caption: Conceptual workflow illustrating the use of d9-N-POS as an internal standard.

G cluster_workflow Detailed Experimental Workflow Sample_Collection Sample Collection Collect whole blood in EDTA tubes. Centrifuge to separate plasma. Plasma_Aliquoting Plasma Aliquoting Aliquot 100 µL of plasma into a microcentrifuge tube. Sample_Collection->Plasma_Aliquoting IS_Spiking Internal Standard Spiking Add 10 µL of d9-N-POS working solution (e.g., 2 µg/mL) to the plasma. Plasma_Aliquoting->IS_Spiking Protein_Precipitation Protein Precipitation & Lipid Extraction Add 400 µL of ice-cold methanol (B129727). Vortex and incubate. IS_Spiking->Protein_Precipitation Centrifugation Centrifugation Centrifuge at high speed to pellet proteins. Protein_Precipitation->Centrifugation Supernatant_Transfer Supernatant Transfer Transfer the supernatant to a new tube. Centrifugation->Supernatant_Transfer Evaporation Solvent Evaporation Evaporate the solvent under nitrogen. Supernatant_Transfer->Evaporation Reconstitution Reconstitution Reconstitute the lipid extract in 100 µL of LC-MS grade isopropanol (B130326). Evaporation->Reconstitution LC_MS_Analysis LC-MS Analysis Inject the reconstituted sample into the LC-MS system. Reconstitution->LC_MS_Analysis

Caption: Detailed step-by-step experimental workflow for N-POS quantification in plasma.

Experimental Protocols

  • Human plasma (collected in EDTA tubes)

  • N-Palmitoyl-O-phosphocholine Serine-D9 (d9-N-POS)

  • Methanol (LC-MS grade)

  • Isopropanol (LC-MS grade)

  • Water (LC-MS grade)

  • Microcentrifuge tubes (1.5 mL)

  • Pipettes and tips

  • Vortex mixer

  • Centrifuge (capable of >14,000 x g)

  • Nitrogen evaporator

  • LC-MS system

  • Stock Solution (1 mg/mL):

    • Accurately weigh 1 mg of d9-N-POS and dissolve it in 1 mL of methanol.

    • Vortex thoroughly to ensure complete dissolution.

    • Store the stock solution at -20°C.

  • Working Solution (e.g., 2 µg/mL):

    • Perform a serial dilution of the stock solution with methanol to achieve a final concentration of 2 µg/mL. For example, take 2 µL of the 1 mg/mL stock solution and add it to 998 µL of methanol.

    • The concentration of the working solution should be chosen so that the final concentration in the sample is within the range of endogenous N-POS levels (typically 1-200 ng/mL in healthy individuals).[5]

    • Store the working solution at -20°C.

  • Thaw frozen plasma samples on ice.

  • Vortex the plasma samples gently to ensure homogeneity.

  • Aliquot 100 µL of each plasma sample into a pre-labeled 1.5 mL microcentrifuge tube.

  • Spiking: Add 10 µL of the d9-N-POS working solution (e.g., 2 µg/mL) to each plasma aliquot. This will result in a final concentration of approximately 200 ng/mL of d9-N-POS in the initial spiked plasma.

  • Vortex the spiked plasma samples for 10 seconds.

  • Incubate the samples at room temperature for 15 minutes to allow for equilibration of the internal standard with the plasma matrix.

Protein precipitation is a simple and effective method for lipid extraction from plasma.[2][7]

  • To each 110 µL of spiked plasma, add 440 µL of ice-cold methanol (a 1:4 ratio of plasma to solvent).

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Incubate the samples on ice for 20 minutes.

  • Centrifuge the tubes at 14,000 x g for 15 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant containing the lipid extract to a new clean microcentrifuge tube, being careful not to disturb the protein pellet.

  • Evaporate the solvent from the supernatant to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the dried lipid extract in 100 µL of isopropanol (or another suitable solvent compatible with your LC-MS system).

  • Vortex for 30 seconds and transfer the reconstituted sample to an LC-MS vial for analysis.

Data Presentation

Quantitative data should be summarized in a structured table for clear comparison. The following table provides a template for presenting the results.

Sample IDEndogenous N-POS Peak Aread9-N-POS Peak AreaPeak Area Ratio (N-POS / d9-N-POS)Calculated N-POS Concentration (ng/mL)
Control 1150,0007,500,0000.02020.0
Control 2180,0007,600,0000.02423.7
Patient A2,500,0007,400,0000.338337.8
Patient B3,100,0007,550,0000.411410.6
QC Low250,0007,500,0000.03333.3
QC High4,000,0007,600,0000.526526.3

Note: The "Calculated N-POS Concentration" is determined from a calibration curve constructed by analyzing standards with known concentrations of N-POS and a fixed concentration of d9-N-POS.

Conclusion

This protocol provides a detailed and reliable method for the quantification of N-Palmitoyl-O-phosphocholine Serine in plasma samples. The use of N-Palmitoyl-O-phosphocholine Serine-D9 as an internal standard is critical for achieving high accuracy and precision by correcting for variations during sample processing and analysis. This method is suitable for applications in clinical research and drug development where robust and reproducible biomarker quantification is essential.

References

Method

Application Notes: N-Palmitoyl-O-phosphocholine Serine-D9 in Cerebrospinal Fluid Analysis

For Researchers, Scientists, and Drug Development Professionals Introduction N-Palmitoyl-O-phosphocholine Serine (PPCS) has been identified as a critical biomarker for Niemann-Pick type C (NPC) disease, a rare neurovisce...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Palmitoyl-O-phosphocholine Serine (PPCS) has been identified as a critical biomarker for Niemann-Pick type C (NPC) disease, a rare neurovisceral lysosomal storage disorder. Its quantification in cerebrospinal fluid (CSF) offers a window into the neurological progression and severity of the disease. The use of a stable isotope-labeled internal standard, such as N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9), is essential for accurate and precise quantification of endogenous PPCS in CSF by liquid chromatography-tandem mass spectrometry (LC-MS/MS). These application notes provide a detailed protocol for the use of PPCS-D9 in CSF analysis, along with expected performance characteristics.

Application: Biomarker for Niemann-Pick Type C Disease

Niemann-Pick type C disease is characterized by the accumulation of unesterified cholesterol and glycosphingolipids in late endosomes and lysosomes due to mutations in the NPC1 or NPC2 genes. This leads to a range of progressive neurological symptoms. PPCS is significantly elevated in the CSF of NPC1 patients, and its levels have been shown to correlate with neurological disease severity scores[1][2]. Therefore, the accurate measurement of PPCS in CSF using a validated method with a deuterated internal standard is a valuable tool for diagnostics, monitoring disease progression, and assessing the efficacy of therapeutic interventions.

Quantitative Data

The following tables summarize the typical performance characteristics of a validated LC-MS/MS method for the quantification of PPCS in human CSF using PPCS-D9 as an internal standard.

Table 1: Method Validation Parameters

ParameterSpecification
Linearity Range0.1 - 100 ng/mL
Correlation Coefficient (r²)> 0.99
Lower Limit of Quantification (LLOQ)0.1 ng/mL
Upper Limit of Quantification (ULOQ)100 ng/mL
Accuracy85-115%
Precision (%CV)< 15%

Table 2: Stability of N-Palmitoyl-O-phosphocholine Serine in CSF

ConditionDurationStability
Bench-top (Room Temperature)4 hoursStable
Freeze-thaw Cycles3 cyclesStable
Long-term Storage (-80°C)12 monthsStable

Experimental Protocols

Materials and Reagents
  • Human Cerebrospinal Fluid (CSF)

  • N-Palmitoyl-O-phosphocholine Serine-D9 (Internal Standard)

  • Methanol (LC-MS grade)

  • Chloroform (LC-MS grade)

  • Water (LC-MS grade)

  • Formic Acid (LC-MS grade)

  • Ammonium (B1175870) Formate (B1220265)

  • Microcentrifuge tubes

  • Autosampler vials

Equipment
  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

Sample Preparation: Acidified Bligh & Dyer Extraction
  • Thaw CSF samples on ice.

  • Spike with Internal Standard: To 100 µL of CSF in a microcentrifuge tube, add 10 µL of a 100 ng/mL solution of N-Palmitoyl-O-phosphocholine Serine-D9 in methanol.

  • Vortex briefly to mix.

  • Add 375 µL of a 1:2 (v/v) mixture of chloroform:methanol.

  • Vortex for 5 minutes.

  • Add 125 µL of chloroform.

  • Vortex for 1 minute.

  • Add 125 µL of water.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to separate the layers.

  • Collect the lower organic layer containing the lipids and transfer to a clean tube.

  • Dry the extracted lipids under a stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 60:40 acetonitrile:water with 10 mM ammonium formate and 0.1% formic acid).

  • Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Table 3: Liquid Chromatography Parameters

ParameterValue
Column C18 reverse-phase, e.g., 2.1 x 50 mm, 1.7 µm
Mobile Phase A 60:40 Acetonitrile:Water with 10 mM Ammonium Formate and 0.1% Formic Acid
Mobile Phase B 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate and 0.1% Formic Acid
Gradient 0-2 min: 40% B; 2-10 min: 40-99% B; 10-12 min: 99% B; 12-12.1 min: 99-40% B; 12.1-15 min: 40% B
Flow Rate 0.4 mL/min
Injection Volume 5 µL
Column Temperature 40°C

Table 4: Mass Spectrometry Parameters

ParameterN-Palmitoyl-O-phosphocholine SerineN-Palmitoyl-O-phosphocholine Serine-D9
Ionization Mode Positive Electrospray Ionization (ESI+)Positive Electrospray Ionization (ESI+)
Precursor Ion (m/z) 525.3534.3
Product Ion (m/z) 184.1184.1
Collision Energy Optimized for instrumentOptimized for instrument
Dwell Time 100 ms100 ms

Visualizations

G cluster_sample_prep Sample Preparation cluster_analysis Analysis csf CSF Sample (100 µL) is Spike with PPCS-D9 Internal Standard csf->is extraction Acidified Bligh & Dyer Lipid Extraction is->extraction drydown Dry Extract (Nitrogen Evaporation) extraction->drydown reconstitution Reconstitute in Mobile Phase drydown->reconstitution lcms LC-MS/MS Analysis reconstitution->lcms data Data Acquisition (MRM Mode) lcms->data quant Quantification (Peak Area Ratio) data->quant

Caption: Experimental workflow for the quantification of N-Palmitoyl-O-phosphocholine Serine in CSF.

G cluster_normal Normal Cellular Lipid Trafficking cluster_npc Niemann-Pick Type C Disease ldl LDL-Cholesterol lysosome Late Endosome / Lysosome ldl->lysosome Endocytosis npc2 NPC2 lysosome->npc2 Cholesterol Release npc1 NPC1 npc2->npc1 Cholesterol Transfer er Endoplasmic Reticulum npc1->er Cholesterol Egress cell Cellular Functions er->cell ldl_npc LDL-Cholesterol lysosome_npc Late Endosome / Lysosome (Lipid Accumulation) ldl_npc->lysosome_npc Endocytosis block X npc1_mut Mutated NPC1/NPC2 ppcs Elevated PPCS in CSF block->ppcs Biomarker of Dysfunctional Pathway

Caption: Disrupted lipid trafficking in Niemann-Pick Type C disease leading to elevated PPCS.

References

Application

Application Notes and Protocols for Lipid Extraction Utilizing N-Palmitoyl-O-phosphocholine Serine-D9

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview and detailed protocols for the utilization of N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9) in l...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9) in lipid extraction workflows. The primary application of this deuterated standard is as an internal standard for the accurate quantification of endogenous N-Palmitoyl-O-phosphocholineserine (PPCS) and related N-acyl-O-phosphocholineserines (APCS) in biological matrices. This is particularly relevant in the context of research and clinical studies related to Niemann-Pick disease type C (NPC), where PPCS has been identified as a key biomarker.[1][2][3][4][5]

Introduction

N-acyl-O-phosphocholineserines (APCS) are a class of lipids that have been identified as significant biomarkers for Niemann-Pick disease type C (NPC), a rare lysosomal storage disorder.[2][3] The most abundant species, N-palmitoyl-O-phosphocholineserine (PPCS), is notably elevated in plasma and cerebrospinal fluid (CSF) of NPC1 patients.[2][3] Accurate and precise quantification of PPCS is crucial for the diagnosis, monitoring of disease progression, and assessment of therapeutic efficacy.

The use of a stable isotope-labeled internal standard, such as N-Palmitoyl-O-phosphocholine Serine-D9, is essential for robust quantification in mass spectrometry-based lipidomics.[6][7] The deuterated standard is chemically identical to the endogenous analyte, ensuring it behaves similarly during extraction, derivatization, and ionization, thereby correcting for sample loss and matrix effects.[6]

Data Presentation: Quantitative Performance

The use of deuterated internal standards in lipidomics workflows significantly improves the reliability of quantitative data. Below is a summary of typical performance characteristics for lipid analysis using stable isotope dilution mass spectrometry.

ParameterTypical Performance Characteristics
Recovery 85-115%
Precision (RSD) <15%
Linearity (R²) >0.99
Limit of Detection (LOD) Analyte and matrix dependent, often in the low ng/mL range.
Limit of Quantification (LOQ) Analyte and matrix dependent, typically in the mid-to-high ng/mL range.

This data is representative and synthesized from general principles of lipidomics using deuterated internal standards.

Experimental Protocols

The following protocols describe the extraction of total lipids from biological samples, such as plasma and cultured cells, incorporating N-Palmitoyl-O-phosphocholine Serine-D9 as an internal standard for the quantification of PPCS.

Protocol 1: Lipid Extraction from Plasma using a Modified Folch Method

This protocol is suitable for the extraction of PPCS from plasma samples.

Materials:

  • Plasma sample

  • N-Palmitoyl-O-phosphocholine Serine-D9 internal standard solution (concentration to be optimized based on expected endogenous levels)

  • Chloroform (B151607)

  • Methanol (B129727)

  • 0.9% NaCl solution (or HPLC-grade water)

  • Glass centrifuge tubes with PTFE-lined caps

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

Procedure:

  • Sample Preparation: To a glass centrifuge tube, add a known volume of plasma (e.g., 50 µL).

  • Internal Standard Spiking: Add a precise volume of the N-Palmitoyl-O-phosphocholine Serine-D9 internal standard solution to the plasma sample.[8]

  • Solvent Addition: Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.[9]

  • Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.[8]

  • Phase Separation: Add 0.4 mL of 0.9% NaCl solution to induce phase separation. Vortex for 1 minute.[9]

  • Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the aqueous and organic phases.[8][9]

  • Lipid Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new clean glass tube.[8][9]

  • Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for subsequent analysis, such as LC-MS/MS.

Protocol 2: Lipid Extraction from Adherent Cultured Cells

This protocol is designed for the extraction of lipids, including PPCS, from adherent cell cultures.

Materials:

  • Adherent cells in a culture plate

  • Phosphate-buffered saline (PBS)

  • N-Palmitoyl-O-phosphocholine Serine-D9 internal standard solution

  • Chloroform

  • Methanol

  • Scraper

  • Glass centrifuge tubes

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

Procedure:

  • Cell Washing: Aspirate the culture medium and wash the cells twice with ice-cold PBS.

  • Cell Lysis and Internal Standard Spiking: Add a suitable volume of methanol to the plate to cover the cells and add the N-Palmitoyl-O-phosphocholine Serine-D9 internal standard. Scrape the cells and transfer the cell lysate to a glass centrifuge tube.

  • Lipid Extraction: Add chloroform to the cell lysate to achieve a final chloroform:methanol ratio of 2:1 (v/v).

  • Homogenization: Vortex the mixture vigorously for 1 minute.

  • Phase Separation: Add 0.2 volumes of 0.9% NaCl solution and vortex for 30 seconds.

  • Centrifugation: Centrifuge at 1,000 x g for 5 minutes at room temperature to separate the phases.

  • Lipid Collection: Carefully collect the lower organic phase and transfer it to a new tube.

  • Drying: Dry the lipid extract under a stream of nitrogen.

  • Reconstitution: Reconstitute the dried extract in a suitable solvent for analysis.

Mandatory Visualizations

Experimental Workflow for PPCS Quantification

G Experimental Workflow for PPCS Quantification A Biological Sample (Plasma, Cells, etc.) B Spike with N-Palmitoyl-O-phosphocholine Serine-D9 (Internal Standard) A->B C Lipid Extraction (e.g., Folch Method) B->C D Phase Separation C->D E Collection of Organic Phase D->E F Solvent Evaporation E->F G Reconstitution F->G H LC-MS/MS Analysis G->H I Data Processing and Quantification H->I

Caption: General workflow for lipid extraction and quantification of PPCS.

Logical Relationship of Internal Standard Use

G Role of Deuterated Internal Standard cluster_0 Sample Preparation cluster_1 Analytical Process A Endogenous PPCS C Extraction & Sample Loss A->C D Ionization & Matrix Effects A->D B PPCS-D9 (Internal Standard) B->C B->D E MS Signal Ratio (PPCS / PPCS-D9) C->E D->E F Accurate Quantification E->F

Caption: How PPCS-D9 corrects for variations in analysis.

References

Method

Revolutionizing Lipidomics: A Targeted Workflow for N-Palmitoyl-O-phosphocholine Serine-D9

Application Note & Protocol Audience: Researchers, scientists, and drug development professionals. Introduction N-acyl-O-phosphocholineserines (APCS) are a novel class of lipids, with N-palmitoyl-O-phosphocholineserine (...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-acyl-O-phosphocholineserines (APCS) are a novel class of lipids, with N-palmitoyl-O-phosphocholineserine (PPCS) being the most abundant species.[1][2][3][4][5][6] PPCS has emerged as a critical biomarker for Niemann-Pick type C (NPC) disease, a rare, inherited lysosomal storage disorder characterized by the harmful accumulation of lipids.[7] Mutations in the NPC1 or NPC2 genes disrupt the transport of cholesterol and other lipids out of lysosomes, leading to their accumulation and causing the severe neurovisceral symptoms of the disease.[7][8][9] The development of a robust and sensitive analytical method for the quantification of PPCS is therefore essential for early diagnosis and for monitoring therapeutic efficacy.

This document provides a detailed workflow for the targeted lipidomics analysis of PPCS using a stable isotope-labeled internal standard, N-Palmitoyl-O-phosphocholine Serine-D9. The protocol outlines sample preparation from human plasma, liquid chromatography-tandem mass spectrometry (LC-MS/MS) parameters, and data analysis procedures.

Experimental Workflow

The overall experimental workflow for the targeted analysis of N-Palmitoyl-O-phosphocholine Serine is depicted below. This process begins with plasma sample collection, followed by protein precipitation and lipid extraction, and culminates in LC-MS/MS analysis and data processing.

G cluster_sample_prep Sample Preparation cluster_lc_ms LC-MS/MS Analysis cluster_data_analysis Data Analysis plasma Human Plasma Sample add_is Add N-Palmitoyl-O-phosphocholine Serine-D9 Internal Standard plasma->add_is protein_precipitation Protein Precipitation (e.g., with Acetonitrile) add_is->protein_precipitation centrifugation Centrifugation protein_precipitation->centrifugation supernatant_collection Collect Supernatant centrifugation->supernatant_collection drying Dry Under Nitrogen supernatant_collection->drying reconstitution Reconstitute in Injection Solvent drying->reconstitution lc_separation Liquid Chromatography (C18 Column) reconstitution->lc_separation ms_detection Tandem Mass Spectrometry (MRM Mode) peak_integration Peak Integration ms_detection->peak_integration calibration_curve Calibration Curve Generation peak_integration->calibration_curve quantification Quantification of PPCS calibration_curve->quantification

Caption: Experimental workflow for targeted PPCS analysis.

Signaling and Metabolic Pathway Context

The accumulation of PPCS in Niemann-Pick type C disease is not due to its involvement in a classical signaling pathway, but rather a consequence of a defect in intracellular lipid trafficking. In healthy individuals, the NPC1 and NPC2 proteins work in concert to facilitate the egress of cholesterol and other lipids from the late endosomes and lysosomes.[8][9] In NPC disease, mutations in the genes encoding these proteins lead to a dysfunctional lipid transport system. This results in the accumulation of various lipids, including PPCS, within these organelles, leading to cellular dysfunction and the pathology of the disease.

G cluster_healthy Healthy Cell cluster_npc Niemann-Pick Type C Cell lysosome_healthy Late Endosome / Lysosome npc1_healthy Functional NPC1/NPC2 Lipid Egress lysosome_healthy->npc1_healthy Lipid Transport cytoplasm_healthy Cytoplasm (Normal Lipid Levels) npc1_healthy->cytoplasm_healthy Lipid Transport lysosome_npc Late Endosome / Lysosome (Lipid Accumulation) npc1_defective Defective NPC1/NPC2 Blocked Egress lysosome_npc->npc1_defective Impaired Transport accumulation Accumulation of: - Cholesterol - Glycosphingolipids - PPCS cytoplasm_npc Cytoplasm

Caption: Lipid trafficking in healthy vs. NPC cells.

Experimental Protocols

Materials and Reagents
  • N-Palmitoyl-O-phosphocholine Serine (PPCS) analytical standard

  • N-Palmitoyl-O-phosphocholine Serine-D9 (Internal Standard)[10]

  • Acetonitrile (B52724) (LC-MS grade)

  • Methanol (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid

  • Human plasma (collected in EDTA tubes)[11]

Sample Preparation
  • Thaw human plasma samples on ice.

  • To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

  • Add 10 µL of the N-Palmitoyl-O-phosphocholine Serine-D9 internal standard solution (concentration to be optimized based on expected endogenous levels).

  • Add 200 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 30 seconds.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new 1.5 mL tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

  • Vortex for 15 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography
ParameterValue
Column C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid
Flow Rate 0.4 mL/min
Injection Volume 5 µL
Column Temperature 40°C

LC Gradient Program:

Time (min)% Mobile Phase B
0.05
1.05
5.095
7.095
7.15
9.05
Mass Spectrometry

The analysis is performed on a triple quadrupole mass spectrometer using positive ion electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM).

ParameterValue
Ionization Mode ESI Positive
Capillary Voltage 3.5 kV
Source Temperature 150°C
Desolvation Temperature 400°C
Gas Flow Rates Optimized for the specific instrument

MRM Transitions:

CompoundPrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
PPCS 509.3184.135
PPCS (Qualifier) 509.386.145
PPCS-D9 518.4193.135

Note: Collision energies should be optimized for the specific instrument used.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the described method, based on published data for similar assays.[11][12]

ParameterExpected Value
Linearity (r²) > 0.99
Lower Limit of Quantification (LLOQ) 1 - 5 ng/mL
Intra-day Precision (%CV) < 15%
Inter-day Precision (%CV) < 15%
Accuracy (% Bias) 85 - 115%
Recovery > 80%

A diagnostic cutoff of 248 ng/mL in plasma has been suggested to differentiate NPC1 patients from control and carrier subjects with high sensitivity and specificity.[11][13][14]

Conclusion

This application note provides a comprehensive and detailed protocol for the targeted quantitative analysis of N-Palmitoyl-O-phosphocholine Serine using N-Palmitoyl-O-phosphocholine Serine-D9 as an internal standard. The described LC-MS/MS workflow offers high sensitivity and specificity, making it a valuable tool for researchers and clinicians in the study of Niemann-Pick type C disease and other lipid-related disorders. The provided protocols and data serve as a robust starting point for the implementation of this targeted lipidomics assay in a research or clinical setting.

References

Application

Application Note: Absolute Quantification of Lipids Using N-Palmitoyl-O-phosphocholine Serine-D9

Audience: Researchers, scientists, and drug development professionals. Introduction In the field of lipidomics, the precise and accurate quantification of lipid species is crucial for understanding their complex roles in...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the field of lipidomics, the precise and accurate quantification of lipid species is crucial for understanding their complex roles in health and disease.[1] Absolute quantification, which determines the exact concentration of a lipid, is essential for applications ranging from biomarker discovery to drug development. Stable isotope dilution mass spectrometry, utilizing internal standards like N-Palmitoyl-O-phosphocholine Serine-D9, has become the gold standard for achieving reliable and reproducible quantitative data.[2]

This application note details a robust workflow for the absolute quantification of N-acyl-O-phosphocholineserines (APCS), a novel class of lipids, using a deuterated internal standard. The most abundant species in this class, N-palmitoyl-O-phosphocholineserine (PPCS), has been identified as a key biomarker for Niemann-Pick C1 (NPC1) disease, a rare neurodegenerative disorder.[3][4][5] The protocol provided is optimized for plasma and serum samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

The fundamental principle involves adding a known quantity of a stable isotope-labeled (deuterated) lipid standard to a sample at the earliest stage of preparation.[1] This internal standard is chemically identical to the endogenous analyte of interest but has a higher mass due to the deuterium (B1214612) atoms. Because the deuterated standard and the endogenous analyte have nearly identical physicochemical properties, they experience proportional losses during sample processing and exhibit similar ionization efficiencies in the mass spectrometer.[2] The mass spectrometer distinguishes between the analyte and the standard based on their mass-to-charge (m/z) ratio. By comparing the signal intensity of the endogenous lipid to that of the known amount of the deuterated standard, an accurate absolute concentration can be calculated.[1]

Isotope_Dilution_Principle cluster_0 1. Sample Preparation cluster_1 2. Analytical Workflow cluster_2 3. Quantification Sample Biological Sample (Unknown Analyte Conc.) Spiked_Sample Spiked Sample Sample->Spiked_Sample  Analyte ( ) Standard Known Amount of Deuterated Standard (e.g., PPCS-D9) Standard->Spiked_Sample Standard ( ) Spiked_Sample_Out Spiked_Sample_Out Spiked_Sample->Spiked_Sample_Out Extraction Lipid Extraction (Losses Occur) Analysis LC-MS/MS Analysis Extraction->Analysis Losses affect Analyte and Standard proportionally Analysis_Out Analysis_Out Analysis->Analysis_Out Result Calculate Analyte Conc. Based on Peak Area Ratio (Analyte/Standard) l1_shape l2_shape

Caption: Principle of Isotope Dilution Mass Spectrometry.

Experimental Protocol

This protocol outlines the absolute quantification of N-palmitoyl-O-phosphocholineserine (PPCS) in human plasma using PPCS-D9 as an internal standard.

1. Materials and Reagents

  • N-palmitoyl-O-phosphocholineserine (PPCS) standard (Avanti Polar Lipids or synthesized)[3]

  • N-palmitoyl-O-phosphocholineserine-D9 (PPCS-D9) internal standard

  • LC-MS Grade Methanol, Chloroform (B151607), Water, Acetonitrile, Isopropanol[6]

  • Formic Acid

  • 1.5 mL Microcentrifuge tubes

  • Nitrogen gas evaporator

  • Vortex mixer and Centrifuge

  • LC-MS vials with inserts[6]

2. Sample Preparation

  • Thaw frozen plasma samples on ice.[2]

  • In a 1.5 mL microcentrifuge tube, add 50 µL of plasma.[2]

  • Prepare a stock solution of the PPCS-D9 internal standard in methanol.

  • Spike each plasma sample with a known amount of the PPCS-D9 internal standard (e.g., 10 µL of a 100 ng/mL solution). The exact amount should be optimized based on the expected endogenous concentration range.

3. Lipid Extraction (Modified Folch Method)

  • To the 50 µL spiked plasma sample, add 1 mL of a 2:1 (v/v) mixture of chloroform and methanol.[2]

  • Vortex the mixture vigorously for 1 minute.[6]

  • Incubate on ice for 30 minutes, vortexing occasionally.[7]

  • Add 188 µL of LC-MS grade water to induce phase separation.[6]

  • Vortex for 20 seconds and then centrifuge at 14,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.[6]

  • Carefully collect the lower organic layer containing the lipids using a glass Pasteur pipette and transfer it to a clean tube.[2]

  • Dry the collected lipid extract under a gentle stream of nitrogen gas at 40°C.[2][8]

  • Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., 1:1 v/v acetonitrile/isopropanol).[6]

  • Vortex for 20 seconds, centrifuge at 14,000 x g for 3 minutes, and transfer the supernatant to an LC-MS vial with an insert.[6]

4. LC-MS/MS Analysis Chromatographic separation is typically performed on a C18 column.[8] The mass spectrometer, preferably a triple quadrupole, is operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

Table 1: Suggested LC-MS/MS Parameters

Parameter Setting
LC System
Column C18, 2.1 x 50 mm, <3 µm particle size[8]
Mobile Phase A 0.1% Formic Acid in Water[8]
Mobile Phase B 0.1% Formic Acid in Acetonitrile[8]
Flow Rate 0.45 mL/min[8]
Injection Volume 20 µL[8]
Gradient Linear gradient from low to high %B over several minutes to elute lipids[8]
MS System
Ionization Mode Positive Electrospray Ionization (ESI+)
Spray Voltage ~4500 kV[8]
Vaporizer Temp. 450°C[8]
Capillary Temp. 325°C[8]
MRM Transitions To be determined by infusing pure standards (e.g., PPCS: m/z 509.3 -> fragment; PPCS-D9: m/z 518.3 -> fragment)

| Collision Energy | Optimize for each analyte individually[8] |

5. Data Analysis and Quantification

  • Integrate the peak areas for the endogenous PPCS and the internal standard (PPCS-D9) MRM transitions.

  • Generate a calibration curve by preparing standards with known concentrations of PPCS and a fixed concentration of PPCS-D9. Plot the ratio of the peak area of PPCS to the peak area of PPCS-D9 against the concentration of PPCS.

  • Calculate the concentration of PPCS in the biological samples by applying the peak area ratio to the linear regression equation derived from the calibration curve.

Data Presentation

The use of PPCS as a biomarker for Niemann-Pick Type C disease provides a clear application for this quantitative method. A study established a diagnostic cutoff with high sensitivity and specificity.

Table 2: Diagnostic Performance of Plasma PPCS for NPC1 Disease

Parameter Value Reference
Diagnostic Cutoff 248 ng/mL [5]
Sensitivity 100.0% [5]

| Specificity | 96.6% |[5] |

Data based on identifying NPC1 patients from control and NPC1 carrier subjects.[5]

Workflow Visualization

The following diagram illustrates the complete experimental workflow from sample collection to the final data analysis.

Experimental_Workflow cluster_prep Sample Preparation cluster_extract Lipid Extraction cluster_analysis Analysis & Quantification s1 1. Thaw Plasma Sample on Ice s2 2. Aliquot 50 µL into a new tube s1->s2 s3 3. Spike with known amount of PPCS-D9 Internal Standard s2->s3 e1 4. Add Chloroform/ Methanol (2:1) s3->e1 e2 5. Vortex & Incubate e1->e2 e3 6. Induce Phase Separation (add Water) & Centrifuge e2->e3 e4 7. Collect Lower Organic Phase e3->e4 e5 8. Dry Extract under Nitrogen e4->e5 e6 9. Reconstitute in Acetonitrile/Isopropanol e5->e6 a1 10. Inject into LC-MS/MS System e6->a1 a2 11. Acquire Data (MRM Mode) a1->a2 a3 12. Integrate Peak Areas (Analyte & Standard) a2->a3 a4 13. Calculate Concentration using Calibration Curve a3->a4

Caption: Absolute lipid quantification workflow.

References

Method

Application of N-Palmitoyl-O-phosphocholine Serine-D9 in biomarker validation studies.

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals Introduction N-Palmitoyl-O-phosphocholine Serine (PPCS), also known as lysoSM-509, is a novel lipid biomarker that has shown...

Author: BenchChem Technical Support Team. Date: December 2025

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

N-Palmitoyl-O-phosphocholine Serine (PPCS), also known as lysoSM-509, is a novel lipid biomarker that has shown significant promise in the diagnosis and monitoring of certain lysosomal storage disorders, most notably Niemann-Pick disease type C (NPC).[1][2][3] Structurally, it is an N-acylated and O-phosphocholine adducted serine.[4][5] This document provides detailed application notes and protocols for the use of its deuterated form, N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9), as an internal standard in biomarker validation studies. The primary application discussed is in the context of Niemann-Pick disease type C, a rare neurodegenerative disorder characterized by the accumulation of unesterified cholesterol and glycosphingolipids.[1][2][3][6]

Application in Biomarker Validation for Niemann-Pick Disease Type C

PPCS has been identified as a highly sensitive and specific biomarker for NPC1.[6][7] Its levels are significantly elevated in the plasma and cerebrospinal fluid (CSF) of NPC1 patients.[6][7][8] The use of a stable isotope-labeled internal standard like PPCS-D9 is crucial for accurate quantification of endogenous PPCS in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4]

Diagnostic Utility

Plasma PPCS levels have demonstrated high accuracy in distinguishing NPC1 patients from healthy controls and carriers.[6][7]

Table 1: Diagnostic Performance of Plasma PPCS in Niemann-Pick Disease Type C1

ParameterValueReference
Cutoff Concentration 248 ng/mL[6][7]
Sensitivity 100.0%[6][7]
Specificity 96.6%[6][7]
Monitoring Treatment Efficacy

Plasma PPCS levels have been shown to respond to therapeutic interventions. For instance, in a clinical trial involving intravenous (IV) administration of 2-hydroxypropyl-β-cyclodextrin (HPβCD), plasma PPCS levels were significantly reduced in all patients, indicating its potential as a pharmacodynamic biomarker to evaluate peripheral treatment efficacy.[6][7] However, intrathecal (IT) HPβCD treatment did not lead to significant changes in plasma or CSF PPCS levels.[6][7]

Correlation with Disease Severity

In addition to its diagnostic and pharmacodynamic value, CSF PPCS levels have been found to significantly correlate with NPC neurological disease severity scores, suggesting its utility as a prognostic biomarker.[6][7][8]

Experimental Protocols

The quantification of PPCS in biological samples is typically performed using a validated LC-MS/MS method with a deuterated internal standard like PPCS-D9.

Protocol: Quantification of PPCS in Human Plasma and CSF by LC-MS/MS

1. Materials and Reagents:

  • N-Palmitoyl-O-phosphocholine Serine (PPCS) analytical standard

  • N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9) internal standard

  • Human plasma and/or CSF samples

  • Methanol, HPLC grade

  • Acetonitrile (B52724), HPLC grade

  • Water, HPLC grade

  • Formic acid

  • 96-well plates

  • Centrifuge

  • LC-MS/MS system (e.g., a triple quadrupole mass spectrometer)

2. Sample Preparation:

  • Thaw plasma and CSF samples on ice.

  • In a 96-well plate, add 20 µL of each plasma or CSF sample.

  • Prepare a stock solution of the internal standard, PPCS-D9, in methanol.

  • Add 100 µL of the internal standard solution to each sample to precipitate proteins.

  • Seal the plate and vortex for 1 minute.

  • Centrifuge the plate at 4000 rpm for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Use a suitable reversed-phase or hydrophilic interaction chromatography (HILIC) column.

    • Employ a gradient elution with mobile phases typically consisting of water with formic acid and acetonitrile with formic acid.

  • Mass Spectrometry (MS/MS):

    • Operate the mass spectrometer in positive ion mode.

    • Use multiple reaction monitoring (MRM) to detect the transitions for PPCS and the PPCS-D9 internal standard. The precursor ion for PPCS is [M+H]+ at m/z 509.3351.[5][9][10]

4. Data Analysis:

  • Construct a calibration curve using known concentrations of the PPCS analytical standard.

  • Calculate the peak area ratio of the endogenous PPCS to the PPCS-D9 internal standard for each sample.

  • Determine the concentration of PPCS in the samples by interpolating from the calibration curve.

Visualizations

Proposed Biosynthetic Pathway of PPCS

The exact biosynthetic pathway of N-palmitoyl-O-phosphocholine-serine is still under investigation. However, a possible metabolic pathway has been hypothesized.[4]

G Phosphatidylserines Phosphatidylserines N-acyl-phosphatidylserines N-acyl-phosphatidylserines Phosphatidylserines->N-acyl-phosphatidylserines N-acyltransferase N-acyl-serines N-acyl-serines N-acyl-phosphatidylserines->N-acyl-serines Hydrolysis N-palmitoyl-O-phosphocholine-serine (PPCS) N-palmitoyl-O-phosphocholine-serine (PPCS) N-acyl-serines->N-palmitoyl-O-phosphocholine-serine (PPCS) Further Metabolism?

Caption: Hypothesized metabolic pathway of N-palmitoyl-O-phosphocholine-serine (PPCS).

Experimental Workflow for PPCS Quantification

The following diagram illustrates the general workflow for the quantification of PPCS in biological samples using LC-MS/MS with an internal standard.

G cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Sample Add_IS Add Internal Standard (PPCS-D9) Sample->Add_IS Plasma/CSF Vortex Vortex Add_IS->Vortex Centrifuge Centrifuge Vortex->Centrifuge Supernatant Supernatant Centrifuge->Supernatant LC_Separation LC Separation Supernatant->LC_Separation MS_Detection MS/MS Detection (MRM) LC_Separation->MS_Detection HILIC or Reversed-Phase Peak_Integration Peak Integration MS_Detection->Peak_Integration Calibration_Curve Calibration Curve Construction Peak_Integration->Calibration_Curve Quantification Concentration Calculation Calibration_Curve->Quantification

Caption: Workflow for PPCS quantification using LC-MS/MS and an internal standard.

Conclusion

N-Palmitoyl-O-phosphocholine Serine-D9 is an essential tool for the accurate and precise quantification of the biomarker PPCS in clinical and research settings. The validation of PPCS as a sensitive and specific biomarker for Niemann-Pick disease type C highlights the critical role of such novel lipids in advancing the diagnosis, monitoring, and development of therapies for rare diseases. The provided protocols and workflows offer a foundation for researchers to implement PPCS analysis in their own biomarker validation studies.

References

Application

Application Notes: N-Palmitoyl-O-phosphocholine Serine-D9 for Clinical Research Sample Analysis

Introduction N-Palmitoyl-O-phosphocholine Serine-D9 (PS-d9) is a high-purity, deuterated lipid standard designed for use as an internal standard in mass spectrometry-based quantitative analysis. Its structure corresponds...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

N-Palmitoyl-O-phosphocholine Serine-D9 (PS-d9) is a high-purity, deuterated lipid standard designed for use as an internal standard in mass spectrometry-based quantitative analysis. Its structure corresponds to the endogenous N-palmitoyl-serine, an N-acyl-serine lipid, with the addition of nine deuterium (B1214612) atoms on the palmitoyl (B13399708) chain. This stable isotope labeling makes it an ideal tool for correcting for matrix effects and variations in sample processing and instrument response, ensuring accurate and precise quantification of its non-deuterated counterpart in complex biological matrices.

Applications in Clinical Research

The quantification of specific N-acyl-serines is of growing interest in clinical research due to their emerging roles in various physiological and pathological processes. The use of PS-d9 as an internal standard is critical for studies investigating:

  • Biomarker Discovery: Accurate measurement of endogenous N-palmitoyl-serine can help in the identification of potential biomarkers for diseases such as metabolic disorders, neurological conditions, and inflammatory diseases.

  • Drug Development: In the development of therapeutics targeting lipid metabolism, PS-d9 can be used to quantify changes in N-palmitoyl-serine levels in response to drug treatment, providing insights into mechanism of action and efficacy.

  • Lipidomics Studies: As part of a broader lipidomics analysis, PS-d9 allows for the precise quantification of a specific lipid species, contributing to a more comprehensive understanding of the lipidome in health and disease.

Quantitative Data Summary

The following table summarizes hypothetical concentration ranges of N-palmitoyl-serine in various human clinical samples, as would be determined using N-Palmitoyl-O-phosphocholine Serine-D9 as an internal standard. These ranges are for illustrative purposes and may vary depending on the specific patient population and analytical methodology.

Biological MatrixHealthy Control (ng/mL)Disease State A (ng/mL)Disease State B (ng/mL)
Plasma5 - 2025 - 502 - 8
Serum8 - 2530 - 603 - 10
Cerebrospinal Fluid0.5 - 23 - 7Not Detected
Urine1 - 58 - 150.5 - 3

Experimental Protocols

Lipid Extraction from Plasma/Serum

This protocol outlines a standard method for the extraction of lipids from plasma or serum samples prior to mass spectrometry analysis.

Materials:

  • N-Palmitoyl-O-phosphocholine Serine-D9 internal standard solution (1 µg/mL in methanol)

  • Plasma or serum samples

  • Methanol (B129727) (LC-MS grade)

  • Methyl tert-butyl ether (MTBE) (LC-MS grade)

  • Water (LC-MS grade)

  • Vortex mixer

  • Centrifuge (capable of 4°C and >2000 x g)

  • Sample vials

Procedure:

  • Thaw plasma/serum samples on ice.

  • In a clean glass tube, add 50 µL of the plasma/serum sample.

  • Add 10 µL of the N-Palmitoyl-O-phosphocholine Serine-D9 internal standard solution.

  • Add 200 µL of methanol and vortex for 30 seconds.

  • Add 800 µL of MTBE and vortex for 1 minute.

  • Add 200 µL of water and vortex for 30 seconds.

  • Centrifuge at 2000 x g for 10 minutes at 4°C to induce phase separation.

  • Carefully collect the upper organic layer (containing the lipids) and transfer to a new sample vial.

  • Dry the organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS analysis.

LC-MS/MS Analysis

This protocol provides a general method for the quantification of N-palmitoyl-serine using a triple quadrupole mass spectrometer.

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source

LC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile/Isopropanol (1:1, v/v) with 0.1% formic acid

  • Flow Rate: 0.3 mL/min

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: 30% to 100% B

    • 15-20 min: 100% B

    • 20.1-25 min: 30% B (re-equilibration)

MS/MS Conditions:

  • Ionization Mode: Positive ESI

  • Multiple Reaction Monitoring (MRM) Transitions:

    • N-palmitoyl-serine: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (specific values to be determined empirically)

    • N-Palmitoyl-O-phosphocholine Serine-D9: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (specific values to be determined empirically, shifted by +9 Da from the non-deuterated version)

  • Collision Energy: Optimize for each transition.

  • Source Parameters: Optimize source temperature, gas flows, and voltages for the specific instrument.

Visualizations

experimental_workflow sample Clinical Sample (Plasma/Serum) add_is Add N-Palmitoyl-O-phosphocholine Serine-D9 Internal Standard sample->add_is extraction Lipid Extraction (MTBE Method) add_is->extraction drydown Drydown under Nitrogen extraction->drydown reconstitute Reconstitute in Mobile Phase drydown->reconstitute lcms LC-MS/MS Analysis reconstitute->lcms quant Data Processing & Quantification lcms->quant

Caption: A typical workflow for quantitative lipidomics analysis.

logical_relationship endogenous Endogenous N-palmitoyl-serine (Analyte) extraction Sample Preparation (Extraction, Evaporation, Reconstitution) endogenous->extraction Subject to variability is N-Palmitoyl-O-phosphocholine Serine-D9 (Internal Standard) is->extraction Experiences same variability ms Mass Spectrometry Analysis extraction->ms ratio Peak Area Ratio (Analyte / Internal Standard) ms->ratio Measurement concentration Accurate Concentration ratio->concentration Calculation via Calibration Curve

Caption: The role of an internal standard in quantitative analysis.

Method

Application Notes and Protocols for Optimal Detection of N-Palmitoyl-O-phosphocholine Serine-D9

Introduction N-Palmitoyl-O-phosphocholine Serine (PPCS) has been identified as a critical biomarker, particularly in the study of Niemann-Pick disease type C (NPC), where it is found at elevated levels in plasma and cere...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

N-Palmitoyl-O-phosphocholine Serine (PPCS) has been identified as a critical biomarker, particularly in the study of Niemann-Pick disease type C (NPC), where it is found at elevated levels in plasma and cerebrospinal fluid.[1][2][3] Accurate and sensitive quantification of PPCS is paramount for diagnostic and research applications. The use of a stable isotope-labeled internal standard, such as N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9), is essential for reliable quantification by mass spectrometry, as it effectively compensates for sample matrix effects and variations during sample preparation and analysis.[4]

This document provides detailed application notes and protocols for the optimal detection of N-Palmitoyl-O-phosphocholine Serine-D9 using liquid chromatography-tandem mass spectrometry (LC-MS/MS). These guidelines are intended for researchers, scientists, and drug development professionals working in the fields of lipidomics, biomarker discovery, and clinical diagnostics.

Mass Spectrometer Settings for Optimal Detection

The following table summarizes the recommended starting parameters for the detection of N-Palmitoyl-O-phosphocholine Serine-D9 using a triple quadrupole mass spectrometer. It is important to note that optimal conditions may vary depending on the specific instrument used, and therefore, parameter optimization is recommended.

ParameterRecommended SettingNotes
Ionization Mode Electrospray Ionization (ESI), PositivePPCS and its deuterated analog readily form [M+H]⁺ ions.
Polarity Positive
Scan Type Multiple Reaction Monitoring (MRM)Provides high selectivity and sensitivity for quantification.
Precursor Ion (Q1) m/z 518.4Corresponds to the [M+H]⁺ of N-Palmitoyl-O-phosphocholine Serine-D9. The non-deuterated form has an [M+H]⁺ of m/z 509.3.[3]
Product Ion (Q3) m/z 193.1Corresponds to the deuterated phosphocholine (B91661) headgroup fragment ([C₅H₅D₉NO₄P]⁺). The non-deuterated phosphocholine fragment is m/z 184.1.[5]
Dwell Time 50-100 msAdjust based on the number of co-eluting analytes to ensure an adequate number of data points across the chromatographic peak.
Collision Energy (CE) 25 - 40 eVThis is a critical parameter that requires optimization for your specific instrument to achieve the highest signal intensity for the product ion. Start with a value in this range and perform a CE optimization experiment.
Declustering Potential (DP) 60 - 100 VOptimization is recommended to improve ion desolvation and reduce adduct formation.
Entrance Potential (EP) 10 VA typical starting point.
Collision Cell Exit Potential (CXP) 10 - 15 VOptimization can enhance ion transmission.
Ion Source Gas 1 (Nebulizer Gas) 40 - 60 psiInstrument-dependent.
Ion Source Gas 2 (Heater Gas) 40 - 60 psiInstrument-dependent.
Curtain Gas 20 - 30 psiInstrument-dependent.
Source Temperature 400 - 550 °COptimization is recommended based on the LC flow rate and mobile phase composition.

Experimental Protocols

Lipid Extraction from Biological Samples

A robust lipid extraction method is crucial for accurate quantification. The following protocol is a modification of the widely used Folch method.

Materials:

  • Biological sample (e.g., plasma, serum, tissue homogenate)

  • N-Palmitoyl-O-phosphocholine Serine-D9 internal standard solution (of known concentration)

  • Chloroform

  • Methanol

  • 0.9% NaCl solution

  • Centrifuge

  • Nitrogen evaporator

Procedure:

  • To 100 µL of the biological sample, add a known amount of the N-Palmitoyl-O-phosphocholine Serine-D9 internal standard.

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

  • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

  • Add 500 µL of 0.9% NaCl solution to induce phase separation.

  • Vortex for an additional 1 minute.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the layers.

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass pipette.

  • Dry the collected organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable volume of the initial mobile phase (e.g., 100 µL) for LC-MS/MS analysis.

Liquid Chromatography Method

Instrumentation:

  • A UHPLC or HPLC system coupled to the mass spectrometer.

Recommended Parameters:

ParameterRecommended Setting
Column C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)
Mobile Phase A 10 mM Ammonium Formate in Water with 0.1% Formic Acid
Mobile Phase B 10 mM Ammonium Formate in 90:10 (v/v) Acetonitrile:Isopropanol with 0.1% Formic Acid
Flow Rate 0.3 - 0.5 mL/min
Column Temperature 40 - 50 °C
Injection Volume 5 - 10 µL
Gradient Time (min)
0.0
2.0
12.0
15.0
15.1
20.0

Data Presentation

The following table provides a template for summarizing the quantitative data obtained from the LC-MS/MS analysis.

Sample IDAnalytePrecursor Ion (m/z)Product Ion (m/z)Retention Time (min)Peak AreaConcentration (ng/mL)
Sample 1PPCS509.3184.110.215000050.5
Sample 1PPCS-D9 (IS)518.4193.110.1300000-
Sample 2PPCS509.3184.110.225000084.2
Sample 2PPCS-D9 (IS)518.4193.110.1298000-
.....................

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the quantification of N-Palmitoyl-O-phosphocholine Serine using a deuterated internal standard.

experimental_workflow sample Biological Sample (Plasma, CSF, etc.) add_is Addition of N-Palmitoyl-O-phosphocholine Serine-D9 (Internal Standard) sample->add_is extraction Lipid Extraction (e.g., Folch Method) add_is->extraction drying Solvent Evaporation extraction->drying reconstitution Reconstitution in Mobile Phase drying->reconstitution lcms LC-MS/MS Analysis (MRM Mode) reconstitution->lcms data_analysis Data Analysis and Quantification lcms->data_analysis

Caption: General experimental workflow for PPCS quantification.

Fragmentation Pathway

This diagram shows the proposed fragmentation of the [M+H]⁺ ion of N-Palmitoyl-O-phosphocholine Serine-D9 to its characteristic product ion in the collision cell of the mass spectrometer.

fragmentation_pathway precursor Precursor Ion (Q1) N-Palmitoyl-O-phosphocholine Serine-D9 [M+H]⁺ m/z 518.4 collision_cell Collision Cell (CID) precursor->collision_cell product Product Ion (Q3) Deuterated Phosphocholine [C₅H₅D₉NO₄P]⁺ m/z 193.1 collision_cell->product neutral_loss Neutral Loss N-Palmitoyl Serine C₁₉H₃₆NO₄ collision_cell->neutral_loss

Caption: Proposed fragmentation of PPCS-D9.

References

Application

Application Note: Quantitative Analysis of N-Palmitoyl-O-phosphocholine Serine using a Deuterated Internal Standard

Introduction N-Palmitoyl-O-phosphocholine Serine (PPCS) is a recently identified lipid biomarker of significant interest in the study of Niemann-Pick disease type C (NPC), a rare neurodegenerative disorder.[1][2] Accurat...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

N-Palmitoyl-O-phosphocholine Serine (PPCS) is a recently identified lipid biomarker of significant interest in the study of Niemann-Pick disease type C (NPC), a rare neurodegenerative disorder.[1][2] Accurate quantification of PPCS in biological matrices is crucial for diagnostic screening and for monitoring therapeutic efficacy. This application note describes a robust and sensitive method for the preparation of calibration curves for the accurate quantification of PPCS in human plasma using N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9) as an internal standard (IS) with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry, as it effectively corrects for matrix effects and variations in sample preparation and instrument response.

Principle

The methodology involves the preparation of a series of calibration standards of known PPCS concentrations, each containing a fixed concentration of the PPCS-D9 internal standard. Following protein precipitation and lipid extraction from the plasma matrix, the samples are analyzed by LC-MS/MS. The ratio of the peak area of the analyte (PPCS) to the peak area of the internal standard (PPCS-D9) is plotted against the concentration of the analyte to generate a calibration curve. The concentration of PPCS in unknown samples can then be determined by interpolating their analyte-to-internal standard peak area ratios on this curve.

Experimental Protocols

Materials and Reagents
  • N-Palmitoyl-O-phosphocholine Serine (PPCS) standard

  • N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9) internal standard

  • Methanol (B129727) (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Isopropanol (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium (B1175870) formate (B1220265)

  • Human plasma (pooled, blank)

  • Microcentrifuge tubes

  • Pipettes and tips

  • Vortex mixer

  • Centrifuge

Preparation of Stock and Working Solutions

1. Primary Stock Solutions (1 mg/mL):

  • PPCS Stock: Accurately weigh 1 mg of PPCS standard and dissolve it in 1 mL of methanol to obtain a 1 mg/mL stock solution.

  • PPCS-D9 Stock: Accurately weigh 1 mg of PPCS-D9 internal standard and dissolve it in 1 mL of methanol to obtain a 1 mg/mL stock solution.

    Store primary stock solutions at -20°C or below.

2. Intermediate Stock Solutions:

  • PPCS Intermediate Stock (10 µg/mL): Dilute 10 µL of the 1 mg/mL PPCS stock solution with methanol to a final volume of 1 mL.

  • PPCS-D9 Working Solution (100 ng/mL): Perform a serial dilution of the 1 mg/mL PPCS-D9 stock solution in methanol to achieve a final concentration of 100 ng/mL.

    Prepare fresh intermediate and working solutions or store at -20°C for a limited time.

Preparation of Calibration Curve Standards in Plasma

Prepare the calibration standards by spiking the PPCS intermediate stock solution into blank human plasma.

  • Aliquot 95 µL of blank human plasma into eight separate microcentrifuge tubes.

  • Add the appropriate volume of the 10 µg/mL PPCS intermediate stock solution to each tube as detailed in the table below to achieve the desired final concentrations.

  • Vortex each tube briefly after spiking.

Calibration StandardFinal Concentration (ng/mL)Volume of 10 µg/mL PPCS Stock (µL)
Cal 110.1
Cal 250.5
Cal 3202.0
Cal 410010.0
Cal 550050.0
Cal 61000100.0
Cal 72000200.0
Cal 84000400.0

Note: For concentrations where direct spiking is difficult, an intermediate dilution of the PPCS stock may be necessary.

Sample Preparation (Protein Precipitation and Lipid Extraction)
  • To 50 µL of each calibration standard (or unknown sample), add 150 µL of ice-cold methanol containing the PPCS-D9 internal standard at a concentration of 100 ng/mL.

  • Vortex vigorously for 30 seconds to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new microcentrifuge tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 60% Acetonitrile in water with 10 mM ammonium formate and 0.1% formic acid).

  • Vortex for 15 seconds and transfer to an LC autosampler vial for analysis.

LC-MS/MS Instrumentation and Conditions
ParameterSetting
Liquid Chromatography
ColumnC18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase AWater with 10 mM ammonium formate and 0.1% formic acid
Mobile Phase BAcetonitrile/Isopropanol (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid
Flow Rate0.4 mL/min
Column Temperature40°C
Injection Volume5 µL
Gradient Elution
Time (min)%B
0.030
1.030
8.0100
10.0100
10.130
12.030
Mass Spectrometry
Ionization ModePositive Electrospray Ionization (ESI+)
Capillary Voltage3.5 kV
Source Temperature150°C
Desolvation Temperature400°C
Desolvation Gas Flow800 L/hr
MRM Transitions
AnalytePrecursor Ion (m/z)
PPCS509.3
PPCS-D9 (Internal Standard)518.3

Data Presentation

The following table summarizes the expected quantitative data from the analysis of the calibration curve standards. The peak area ratio is calculated as (PPCS Peak Area / PPCS-D9 Peak Area).

Calibration StandardConcentration (ng/mL)PPCS Peak Area (example)PPCS-D9 Peak Area (example)Peak Area Ratio
Cal 115,0001,000,0000.005
Cal 2525,0001,000,0000.025
Cal 320100,0001,000,0000.100
Cal 4100500,0001,000,0000.500
Cal 55002,500,0001,000,0002.500
Cal 610005,000,0001,000,0005.000
Cal 7200010,000,0001,000,00010.000
Cal 8400020,000,0001,000,00020.000

A calibration curve is constructed by plotting the Peak Area Ratio against the Concentration. A linear regression analysis should yield a correlation coefficient (R²) of >0.99.

Visualization

Experimental Workflow

experimental_workflow cluster_prep Solution Preparation cluster_cal Calibration Curve Preparation cluster_sample Sample Processing cluster_analysis Analysis stock_ppcs PPCS Stock (1 mg/mL) work_ppcs PPCS Working Std stock_ppcs->work_ppcs Dilution stock_is PPCS-D9 Stock (1 mg/mL) work_is PPCS-D9 Working IS stock_is->work_is Dilution cal_standards Calibration Standards (1-4000 ng/mL) work_ppcs->cal_standards extraction Protein Precipitation & Lipid Extraction work_is->extraction plasma Blank Plasma plasma->cal_standards Spiking cal_standards->extraction Add Working IS reconstitution Reconstitution extraction->reconstitution lcms LC-MS/MS Analysis reconstitution->lcms data_analysis Data Analysis & Quantification lcms->data_analysis

Caption: Experimental workflow for the preparation of calibration curves.

Hypothetical Signaling Pathway Involving a Structurally Related Lipid

While the direct signaling pathway of N-Palmitoyl-O-phosphocholine Serine is still under investigation, it shares structural similarities with other bioactive lipids such as sphingomyelin (B164518) and lysophosphatidylcholine. The following diagram illustrates a simplified sphingomyelin signaling pathway, which may provide a conceptual framework for future research into the biological role of PPCS.

signaling_pathway cluster_membrane Plasma Membrane cluster_cytosol Cytosol cluster_effects Cellular Effects sphingomyelin Sphingomyelin ceramide Ceramide sphingomyelin->ceramide Sphingomyelinase sphingosine Sphingosine ceramide->sphingosine Ceramidase apoptosis Apoptosis ceramide->apoptosis s1p Sphingosine-1-Phosphate (S1P) sphingosine->s1p Sphingosine Kinase proliferation Proliferation & Survival s1p->proliferation

Caption: Simplified sphingomyelin signaling pathway.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing N-Palmitoyl-O-phosphocholine Serine-D9 for Internal Standard Use

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9) as an inte...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9) as an internal standard (IS) in Liquid Chromatography-Mass Spectrometry (LC-MS) based analyses.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a deuterated internal standard like PPCS-D9?

A deuterated internal standard is a version of the analyte where some hydrogen atoms have been replaced by deuterium. Its primary role is to mimic the analyte (endogenous PPCS) throughout the entire analytical process, including extraction, chromatography, and ionization.[1] By adding a known amount of PPCS-D9 to each sample at the beginning of the workflow, it can correct for variations in sample preparation, sample loss, and matrix effects, which can suppress or enhance the analyte's signal in the mass spectrometer.[2][3] This normalization significantly improves the accuracy and precision of quantification.[2]

Q2: What is the ideal concentration for my PPCS-D9 internal standard?

There is no single "ideal" concentration, as it depends on the expected concentration range of the endogenous analyte in your samples and the sensitivity of your mass spectrometer. A common practice is to use an internal standard concentration that produces a signal intensity near the middle of the calibration curve for the analyte.[4] The goal is to use a concentration that is high enough to provide a stable and reproducible signal (precision better than 2% RSD) but low enough to avoid detector saturation and potential "crosstalk" with the analyte signal.[5]

Q3: What are the consequences of using a suboptimal internal standard concentration?

Using an inappropriate concentration can lead to several analytical issues:

  • Too Low: A concentration that is too low may result in a poor signal-to-noise ratio for the internal standard, leading to imprecise and inaccurate measurements, especially for low-concentration samples.[6]

  • Too High: An excessively high concentration can cause ion source saturation, leading to a non-linear response for both the internal standard and the analyte.[6] It can also increase the risk of isotopic crosstalk, where the natural isotopes of the high-concentration internal standard interfere with the analyte's signal.[6]

Q4: Can I use the same PPCS-D9 concentration for different biological matrices (e.g., plasma vs. cerebrospinal fluid)?

Not necessarily. Different biological matrices have varying compositions, which can lead to different levels of matrix effects and ion suppression.[7][8] It is crucial to validate the optimal internal standard concentration for each specific matrix you are analyzing to ensure accurate quantification.[9] A concentration that works well for plasma may be too high or too low for cerebrospinal fluid, where the endogenous analyte levels and interfering substances can be vastly different.

Troubleshooting Guide

This guide addresses common issues encountered during the optimization and use of PPCS-D9 as an internal standard.

Problem Potential Cause(s) Recommended Solution(s)
High Variability in IS Peak Area 1. Inconsistent pipetting of the IS solution.2. Instability of the IS in the sample or solvent.3. Fluctuations in mass spectrometer performance.1. Use a calibrated pipette and ensure consistent addition of the IS to every sample and standard early in the preparation process.[1]2. Verify the stability of PPCS-D9 in your chosen solvent and storage conditions. Store stock solutions at -20°C or -80°C.[2]3. Run quality control (QC) samples throughout the analytical batch to monitor instrument stability.[10][11]
Poor Peak Shape for IS 1. Column overload due to excessively high IS concentration.2. Interaction with metal surfaces in the LC system.3. Contamination of the LC column or ion source.1. Reduce the concentration of the IS spiking solution.2. Phosphorylated compounds can interact with stainless steel components. Consider using a metal-free or PEEK-lined column and tubing.[12]3. Implement a column washing protocol and perform regular ion source cleaning.[13]
Non-Linear Calibration Curve 1. IS concentration is too high, causing detector saturation.2. Significant isotopic contribution (crosstalk) from the IS to the analyte signal.3. The analyte concentration range is too wide for the fixed IS concentration.1. Lower the IS concentration to a level that is within the linear dynamic range of the detector.[6]2. Check the isotopic purity of your PPCS-D9 standard. If crosstalk is an issue, you may need to use a different IS or adjust the concentration.3. Ensure the analyte-to-IS response ratio is within a reasonable range (e.g., 0.1 to 10).[14]
IS Signal Suppression or Enhancement 1. Co-elution with matrix components that affect ionization efficiency.2. The IS may not perfectly co-elute with the analyte, causing them to experience different matrix effects.[8]1. Improve sample preparation using techniques like solid-phase extraction (SPE) to remove interfering phospholipids.[8]2. Optimize the LC gradient to ensure the analyte and IS co-elute as closely as possible. Deuterated standards typically elute slightly earlier than their non-deuterated counterparts.[15]

Experimental Protocol: Determining Optimal PPCS-D9 Concentration

Objective: To identify a PPCS-D9 concentration that provides a stable signal and ensures linearity of the endogenous PPCS calibration curve without causing detector saturation.

Methodology:

  • Prepare Analyte Calibration Standards:

    • Create a series of at least 7 non-zero calibration standards of unlabeled PPCS in a surrogate matrix (e.g., stripped serum or a simple solvent).

    • The concentration range should cover the expected physiological or experimental range of the analyte.

  • Prepare a Range of IS Spiking Solutions:

    • Prepare 3 to 4 different concentrations of the PPCS-D9 internal standard (e.g., Low, Medium, High).

    • A good starting point is to select concentrations that are expected to be in the low, middle, and high range of your analyte's concentration.[6]

  • Spike and Analyze:

    • Divide your calibration standards into sets, one for each IS concentration.

    • Spike each set of calibration standards with the corresponding PPCS-D9 concentration (Low, Medium, or High).

    • Add the internal standard at the earliest step of your sample preparation workflow to account for extraction efficiency.[3][14]

    • Analyze all samples by LC-MS/MS.

  • Data Evaluation:

    • Assess IS Stability: For each IS concentration level, calculate the coefficient of variation (%CV) of the IS peak area across all calibration points. A lower %CV indicates better stability.

    • Evaluate Linearity: For each IS concentration, plot the analyte/IS peak area ratio against the analyte concentration. Calculate the coefficient of determination (R²) for each calibration curve.

    • Selection Criteria: Choose the PPCS-D9 concentration that results in a calibration curve with the best linearity (R² closest to 1.0) and a stable internal standard signal across the entire analytical range.[6]

Example Data for IS Concentration Selection:

IS ConcentrationAvg. IS Peak AreaIS Peak Area %CVCalibration Curve R²Observations
Low (10 ng/mL) 55,00015.2%0.985Poor IS signal stability, higher variability at low analyte levels.
Medium (50 ng/mL) 280,0003.1%0.998Stable IS signal, excellent linearity across the full range.
High (250 ng/mL) 1,500,0002.5%0.991Stable IS signal, but shows signs of saturation and loss of linearity at high analyte levels.

Visualizations

experimental_workflow cluster_prep Preparation prep_stock Prepare Analyte & IS Stock Solutions prep_cal Create Analyte Calibration Series prep_stock->prep_cal prep_is Create Multiple IS Spiking Concentrations (Low, Med, High) prep_stock->prep_is spike Spike Each Cal Series with a different IS Concentration prep_cal->spike prep_is->spike extract Perform Sample Extraction spike->extract analyze LC-MS/MS Analysis extract->analyze data_eval Evaluate Data: 1. IS Stability (%CV) 2. Curve Linearity (R²) analyze->data_eval select Select Optimal IS Concentration data_eval->select

Caption: Workflow for Determining Optimal Internal Standard Concentration.

troubleshooting_tree start High Variability in IS Peak Area? pipetting Check Pipetting Technique & Calibration start->pipetting Yes non_linear Non-Linear Calibration Curve? start->non_linear No stability Verify IS Stability in Solvent & Storage pipetting->stability instrument Monitor Instrument Performance with QCs stability->instrument saturation IS Concentration Too High? non_linear->saturation Yes suppression Signal Suppression or Poor Peak Shape? non_linear->suppression No crosstalk Check Isotopic Purity (Crosstalk) saturation->crosstalk No ok System Optimized saturation->ok Yes, Reduce Conc. cleanup Improve Sample Cleanup (e.g., SPE) suppression->cleanup Yes suppression->ok No chromatography Optimize LC Method for Better Co-elution cleanup->chromatography metal Consider Metal-Free LC Hardware chromatography->metal

References

Optimization

Troubleshooting low signal intensity of N-Palmitoyl-O-phosphocholine Serine-D9.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues of low signal intensity when working...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues of low signal intensity when working with N-Palmitoyl-O-phosphocholine Serine-D9.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: We are observing a weak or no signal for our N-Palmitoyl-O-phosphocholine Serine-D9 internal standard during LC-MS/MS analysis. What are the potential causes and solutions?

Low signal intensity of a deuterated internal standard like N-Palmitoyl-O-phosphocholine Serine-D9 can stem from several factors throughout the experimental workflow, from sample preparation to data acquisition. Here's a breakdown of potential issues and how to address them:

Possible Cause Troubleshooting Step Detailed Explanation
Sample Preparation Issues Verify sample extraction efficiency and minimize enzymatic degradation.Lipids are susceptible to degradation by enzymes present in biological samples. It's crucial to use appropriate extraction methods and work quickly at low temperatures to minimize enzymatic activity.[1][2] Ensure the pH of your sample is maintained around neutral (pH 7.0) to preserve the integrity of the lipid.[2]
Prevent lipid oxidation.Exposure to oxygen during extraction can lead to lipid degradation.[2] Consider using antioxidants or performing the extraction under an inert atmosphere.
Avoid repeated freeze-thaw cycles.Each freeze-thaw cycle can degrade the sample and reduce the effective concentration of your standard.[2][3] Aliquot samples and standards to avoid this.
Standard Integrity and Handling Check the purity and concentration of the deuterated standard.Low chemical or isotopic purity of the N-Palmitoyl-O-phosphocholine Serine-D9 standard will result in a weaker signal for the target mass.[4] Always use a high-purity standard from a reputable supplier.
Ensure proper storage conditions.Improper storage, such as exposure to light or incorrect temperatures, can lead to the degradation of the standard over time.[4] Refer to the manufacturer's instructions for recommended storage conditions.
Chromatographic and Mass Spectrometric Conditions Optimize chromatographic separation.While deuterated standards are chemically similar to their endogenous counterparts, they can sometimes exhibit slightly different retention times (the "deuterium isotope effect").[4][5] If the standard and analyte separate on the column, they may experience different matrix effects, leading to signal suppression of the standard. Adjusting the chromatographic gradient may be necessary to ensure co-elution.
Optimize mass spectrometer settings.Suboptimal instrument parameters are a common cause of low signal intensity. This includes settings for the ion source, collision energy, and detector.[4][5][6] A systematic optimization of these parameters is crucial.

Q2: How can we systematically optimize our mass spectrometer settings to enhance the signal for N-Palmitoyl-O-phosphocholine Serine-D9?

Optimizing your mass spectrometer is a critical step. A good starting point is to infuse a solution of the N-Palmitoyl-O-phosphocholine Serine-D9 standard directly into the mass spectrometer to fine-tune the parameters without the complexity of the chromatographic separation.

Here is a table outlining key parameters and their potential impact on signal intensity:

MS ParameterTypical Starting ValueEffect on Signal IntensityOptimization Strategy
Capillary Voltage (kV) 3.0 - 4.0Affects the efficiency of electrospray ionization.Adjust in small increments (e.g., 0.1 kV) to find the voltage that maximizes the signal without causing instability.
Cone Voltage (V) 20 - 40Influences the transmission of ions from the source to the mass analyzer.Increase gradually; excessive voltage can lead to in-source fragmentation and a decrease in the precursor ion signal.[5]
Source Temperature (°C) 120 - 150Aids in the desolvation of the droplets from the electrospray.Optimize for efficient desolvation without causing thermal degradation of the analyte.
Desolvation Gas Flow (L/hr) 600 - 800Helps to evaporate the solvent from the electrospray droplets.Increase the flow to improve desolvation, but be aware that excessively high flow can sometimes decrease signal intensity.[4]
Collision Energy (eV) Varies by instrumentDetermines the extent of fragmentation in the collision cell for MS/MS experiments.Optimize to achieve a stable and intense fragment ion signal specific to N-Palmitoyl-O-phosphocholine Serine-D9.

Note: Optimal values are instrument and compound-dependent. The values provided are for guidance only.

Experimental Protocols

Protocol 1: Basic Lipid Extraction from Plasma/Serum

This protocol provides a general method for extracting lipids, including N-Palmitoyl-O-phosphocholine Serine, from plasma or serum samples.

Materials:

  • Plasma or serum sample

  • N-Palmitoyl-O-phosphocholine Serine-D9 internal standard solution

  • Methyl-tert-butyl ether (MTBE)

  • Methanol (B129727)

  • Water (LC-MS grade)

  • Vortex mixer

  • Centrifuge

Procedure:

  • Thaw the plasma/serum sample on ice.

  • In a clean microcentrifuge tube, add 50 µL of the plasma/serum sample.

  • Add a known amount of N-Palmitoyl-O-phosphocholine Serine-D9 internal standard solution to the sample.

  • Add 200 µL of methanol and vortex for 30 seconds to precipitate proteins.

  • Add 750 µL of MTBE and vortex for 1 minute.

  • Add 188 µL of water and vortex for 30 seconds to induce phase separation.

  • Centrifuge at 14,000 x g for 5 minutes at 4°C.

  • Carefully collect the upper organic phase, which contains the lipids.

  • Dry the organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol/chloroform 1:1, v/v) for LC-MS/MS analysis.

Visualizations

To aid in troubleshooting, the following diagrams illustrate key concepts and workflows.

Troubleshooting_Workflow Troubleshooting Low Signal Intensity Workflow Start Low Signal for N-Palmitoyl-O-phosphocholine Serine-D9 Check_Standard Verify Standard Integrity: - Purity - Concentration - Storage Start->Check_Standard Check_Sample_Prep Review Sample Preparation: - Extraction Efficiency - Minimized Degradation - Avoid Freeze-Thaw Start->Check_Sample_Prep Optimize_MS Optimize MS Parameters: - Infusion of Standard - Source & Collision Energy Check_Standard->Optimize_MS Optimize_LC Optimize LC Method: - Co-elution of Standard and Analyte Check_Sample_Prep->Optimize_LC Optimize_LC->Optimize_MS Problem_Solved Signal Intensity Improved Optimize_MS->Problem_Solved Successful Consult_Support Consult Technical Support Optimize_MS->Consult_Support Unsuccessful

Caption: A logical workflow for troubleshooting low signal intensity.

Lipid_Extraction_Workflow Lipid Extraction and Analysis Workflow Sample Plasma/Serum Sample Add_IS Add N-Palmitoyl-O-phosphocholine Serine-D9 Internal Standard Sample->Add_IS Protein_Precip Protein Precipitation (Methanol) Add_IS->Protein_Precip Liquid_Extraction Liquid-Liquid Extraction (MTBE/Methanol/Water) Protein_Precip->Liquid_Extraction Phase_Separation Phase Separation (Centrifugation) Liquid_Extraction->Phase_Separation Collect_Organic Collect Upper Organic Phase Phase_Separation->Collect_Organic Dry_Down Dry Down Under Nitrogen Collect_Organic->Dry_Down Reconstitute Reconstitute in Injection Solvent Dry_Down->Reconstitute LC_MS_Analysis LC-MS/MS Analysis Reconstitute->LC_MS_Analysis

References

Troubleshooting

Technical Support Center: Minimizing Matrix Effects in Lipidomics with Deuterated Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address the challenges of matrix effects in lipidomi...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address the challenges of matrix effects in lipidomics by effectively utilizing deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What are "matrix effects" in the context of LC-MS-based lipidomics?

A1: In liquid chromatography-mass spectrometry (LC-MS), the "matrix effect" refers to the alteration of a target analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[1][2] This interference can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement), which compromises the accuracy, precision, and sensitivity of quantitative analysis.[2][3] In lipidomics, the sample matrix consists of all components other than the lipid of interest, such as salts, proteins, and other endogenous metabolites.[4]

Q2: What are the primary sources of matrix effects in lipid analysis?

A2: In biological samples such as plasma, serum, or tissue extracts, phospholipids (B1166683) are the most significant cause of matrix effects, particularly in electrospray ionization (ESI).[1][3][5] Their high abundance and tendency to co-elute with many lipid analytes can lead to significant ion suppression.[5][6] Other sources of interference include salts, proteins, endogenous metabolites, and detergents used during sample preparation.[3][5]

Q3: How do deuterated internal standards help to minimize matrix effects?

A3: Deuterated internal standards (d-IS), also known as stable isotope-labeled internal standards (SIL-IS), are considered the gold standard for compensating for matrix effects.[7] Because they are chemically almost identical to the analyte of interest, they co-elute during liquid chromatography and experience similar ionization suppression or enhancement.[7][8][9] A known amount of the d-IS is added to every sample, calibrator, and quality control sample at the beginning of the workflow.[8] The final quantification is based on the ratio of the analyte's signal intensity to the d-IS's signal intensity.[7] This ratiometric measurement normalizes variations in signal intensity caused by matrix effects, leading to more accurate and precise results.[7][10]

Q4: What are the key advantages of using deuterated standards over other types of internal standards?

A4: Deuterated standards offer several distinct advantages:

  • Correction for Matrix Effects: Since deuterated standards co-elute closely with their endogenous counterparts, they experience similar matrix effects, allowing for effective normalization.[8]

  • Compensation for Sample Loss: By adding the deuterated standard at the beginning of the sample preparation workflow, any subsequent losses will proportionally affect both the standard and the analyte, ensuring the accuracy of the final concentration calculation.[8]

  • Improved Precision and Accuracy: Isotope dilution mass spectrometry, the method that utilizes deuterated standards, significantly enhances the precision and accuracy of quantification compared to external calibration or the use of a single, non-isotopically labeled internal standard for all analytes.[8]

Q5: Are there any potential issues or limitations when using deuterated standards?

A5: While highly effective, there are some considerations to keep in mind:

  • Differential Matrix Effects: This is the most common reason for inaccurate results. It occurs when the analyte and the deuterated internal standard are affected differently by the matrix. This can be caused by a slight chromatographic separation between the two compounds due to the "deuterium isotope effect".[7]

  • Isotopic Scrambling or Exchange: In some cases, deuterium (B1214612) atoms may exchange with hydrogen atoms from the surrounding environment, which can compromise the accuracy of quantification.[8]

  • Cost and Availability: The synthesis of high-purity deuterated lipid standards can be complex and expensive, and not all lipid species may be commercially available as deuterated analogs.[8]

Troubleshooting Guide

Issue 1: Inconsistent or poor reproducibility of results despite using a deuterated internal standard.

  • Possible Cause: Differential matrix effects due to slight chromatographic separation between the analyte and the deuterated internal standard.[7] Even a small shift in retention time can expose the analyte and the standard to different matrix components as they elute.[7]

  • Troubleshooting Steps:

    • Verify Co-elution: Inject a mixed solution of the analyte and the deuterated internal standard. Overlay their chromatograms to confirm that their retention times are identical.[7]

    • Optimize Chromatography: If separation is observed, modify your chromatographic conditions (e.g., adjust the gradient, change the mobile phase, or use a different column) to achieve co-elution.[7]

    • Improve Sample Cleanup: Employ more rigorous sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove a larger portion of interfering matrix components.[7]

    • Sample Dilution: Diluting the sample can reduce the concentration of matrix components, thus minimizing their effect. However, ensure that the analyte concentration remains above the instrument's limit of detection.[2]

Issue 2: The signal for both the analyte and the deuterated internal standard is unexpectedly low or absent.

  • Possible Cause: Significant ion suppression affecting both the analyte and the internal standard.[7] While the deuterated standard can correct for matrix effects, severe suppression can push both signals below the limit of detection.[2]

  • Troubleshooting Steps:

    • Assess the Severity of Matrix Effects: Use a post-extraction spike method to quantify the degree of ion suppression.[2]

    • Enhance Sample Preparation: Implement more effective sample cleanup methods, such as SPE, specifically targeting the removal of phospholipids.[5] HybridSPE®-Phospholipid technology is a highly effective option for this purpose.[2]

    • Optimize Chromatography: Adjust your LC method to better separate your analyte and internal standard from the regions of severe ion suppression.[2]

    • Check Instrument Parameters: Ensure that the mass spectrometer settings are optimized for the detection of your target lipids.

Issue 3: The peak area of the deuterated internal standard is highly variable across different samples.

  • Possible Cause: Inconsistent sample extraction or significant variations in the matrix composition between samples.

  • Troubleshooting Steps:

    • Review Sample Preparation Protocol: Ensure that the deuterated internal standard is added consistently and at the very beginning of the sample preparation process.[8]

    • Evaluate Extraction Efficiency: Use a pre- and post-extraction spike experiment to determine the recovery of the internal standard.

    • Consider Matrix-Matched Calibrants: Prepare your calibration standards in a blank matrix extract that is similar to your samples. This helps to ensure that the standards and the samples experience similar matrix effects.[5]

Data Presentation

Table 1: Comparison of Internal Standard Types for Lipidomics

Internal Standard TypePrinciple of OperationAdvantagesDisadvantages
Deuterated Lipids Analytes with some hydrogen atoms replaced by deuterium.Co-elute closely with the endogenous analyte in LC, effectively correcting for matrix effects.[8]Potential for isotopic scrambling or exchange; may exhibit a slight retention time shift in LC.[8]
¹³C-Labeled Lipids Analytes with some carbon atoms replaced by the stable isotope ¹³C.Negligible isotope effect on retention time; reduced risk of isotopic exchange compared to deuterium.[8]Generally more expensive to synthesize than deuterated standards.[8]
Odd-Chain Lipids Lipids with fatty acid chains containing an odd number of carbon atoms.Not naturally abundant in most mammalian systems, minimizing interference with endogenous lipids; often more cost-effective.[8]May not perfectly mimic the extraction and ionization behavior of all even-chained endogenous lipids.[8]

Table 2: Effectiveness of Sample Preparation Techniques for Reducing Matrix Effects

Sample Preparation TechniquePhospholipid Removal EfficiencyReduction of Matrix Effects
Protein Precipitation (PPT) Low to ModerateLow to Moderate
Liquid-Liquid Extraction (LLE) Moderate to HighModerate to High
Solid-Phase Extraction (SPE) HighGood to High
HybridSPE®-Phospholipid Very High (>95%)High

(Data summarized from reference[2])

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

This protocol provides a detailed methodology to quantify the extent of matrix effects.[2]

Objective: To quantitatively determine the degree of ion suppression or enhancement for a lipid analyte in a biological matrix.

Materials:

  • Blank biological matrix (e.g., plasma, urine) free of the analyte.

  • Pure analytical standard of the lipid of interest.

  • Solvents for extraction and reconstitution (e.g., methanol, acetonitrile).

  • Standard laboratory equipment (vortex mixer, centrifuge, pipettes).

  • LC-MS/MS system.

Procedure:

  • Prepare Sample Sets:

    • Set A (Neat Standard): Prepare a standard solution of the lipid in the reconstitution solvent at a known concentration (e.g., 100 ng/mL).

    • Set B (Blank Matrix Extract): Process the blank biological matrix through your entire sample preparation workflow (e.g., protein precipitation, LLE, or SPE).

    • Set C (Post-Spiked Matrix): Take the extracted blank matrix from Set B and spike it with the lipid standard to the same final concentration as Set A.[2]

  • LC-MS/MS Analysis: Analyze all three sets of samples using your established LC-MS/MS method.

  • Calculation of Matrix Effect: Calculate the Matrix Effect (%) using the following formula: Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) * 100[2]

    • A value of 100% indicates no matrix effect.

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

Protocol 2: General Lipid Extraction using a Modified Bligh & Dyer Method

This is a generalized protocol for lipid extraction from biological samples.

Objective: To extract lipids from a biological sample for subsequent LC-MS analysis.

Materials:

  • Biological sample (e.g., plasma, tissue homogenate).

  • Deuterated internal standard mixture.

  • Chloroform (B151607)

  • Methanol

  • Water (LC-MS grade)

  • Centrifuge

Procedure:

  • Sample Preparation: To a 1.5 mL microcentrifuge tube, add 100 µL of the biological sample.

  • Addition of Internal Standard: Add a known amount of the deuterated internal standard mixture to the sample.

  • Solvent Addition: Add 375 µL of a chloroform:methanol (1:2, v/v) solution. Vortex thoroughly for 1 minute.

  • Phase Separation: Add 125 µL of chloroform and vortex for 30 seconds. Add 125 µL of water and vortex for another 30 seconds.

  • Centrifugation: Centrifuge the sample at 10,000 x g for 5 minutes at 4°C to separate the aqueous and organic layers.

  • Lipid Collection: Carefully collect the lower organic layer containing the lipids using a glass syringe and transfer it to a new tube.

  • Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen. Reconstitute the dried lipid extract in a solvent compatible with your LC-MS method (e.g., methanol:isopropanol 1:1, v/v).

Visualizations

G cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample Biological Sample (Plasma, Tissue, etc.) Add_IS Addition of Deuterated Internal Standard Mixture Sample->Add_IS Extraction Lipid Extraction (e.g., Bligh & Dyer) Add_IS->Extraction LC_Separation LC Separation Extraction->LC_Separation MS_Detection Mass Spectrometry Detection LC_Separation->MS_Detection Peak_Integration Peak Integration (Analyte & d-IS) MS_Detection->Peak_Integration Ratio_Calculation Calculate Ratio (Analyte / d-IS) Peak_Integration->Ratio_Calculation Quantification Quantification Ratio_Calculation->Quantification G cluster_lc cluster_esi cluster_ms Analyte Analyte Ionization Ionization Process Analyte->Ionization d_IS Deuterated IS d_IS->Ionization Matrix Matrix Components Matrix->Ionization Suppression Analyte_Signal Analyte Signal (Suppressed) Ionization->Analyte_Signal IS_Signal IS Signal (Suppressed) Ionization->IS_Signal Ratio Ratio (Analyte/IS) = Constant Analyte_Signal->Ratio IS_Signal->Ratio G Start Inconsistent Analyte/IS Ratio? Check_Coelution Verify Analyte and IS Co-elution Start->Check_Coelution Separation_Observed Separation Observed? Check_Coelution->Separation_Observed Optimize_LC Optimize LC Method (Gradient, Column, etc.) Separation_Observed->Optimize_LC Yes Improve_Cleanup Improve Sample Cleanup (SPE, LLE) Separation_Observed->Improve_Cleanup No Reanalyze Re-analyze Samples Optimize_LC->Reanalyze Improve_Cleanup->Reanalyze End Consistent Results Reanalyze->End

References

Optimization

N-Palmitoyl-O-phosphocholine Serine-D9 stability and storage conditions.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability, storage, and handling of N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9)....

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability, storage, and handling of N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9). It includes frequently asked questions (FAQs), troubleshooting guides for common experimental issues, and detailed protocols.

Frequently Asked Questions (FAQs)

Q1: What is N-Palmitoyl-O-phosphocholine Serine-D9 and what is its primary application?

N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9) is the deuterated form of N-Palmitoyl-O-phosphocholine Serine (PPCS). PPCS is a biomarker for Niemann-Pick disease type C (NPC), a rare lysosomal storage disorder.[1] PPCS-D9 is primarily used as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the accurate quantification of endogenous PPCS in biological samples such as plasma and cerebrospinal fluid.[2][3]

Q2: What are the recommended storage conditions for N-Palmitoyl-O-phosphocholine Serine-D9?

To ensure long-term stability, PPCS-D9 should be stored under the following conditions:

FormStorage TemperatureContainerAdditional Recommendations
Powder ≤ -16°CGlass vial with a Teflon-lined closureAllow the container to warm to room temperature before opening to prevent condensation.
Organic Solution -20°C ± 4°CGlass vial with a Teflon-lined closureLayer with an inert gas like argon or nitrogen. Avoid storing in plastic containers.

Stability of N-Palmitoyl-O-phosphocholine Serine-D9

As a saturated lipid, PPCS-D9 is relatively stable. However, improper handling and storage can lead to degradation, affecting experimental accuracy.

Key Stability Considerations:
  • Hydrolysis: The ester and phosphocholine (B91661) linkages can be susceptible to hydrolysis, especially in aqueous solutions or when exposed to moisture. Storing the compound in a dry, organic solvent at low temperatures minimizes this risk.

  • Oxidation: While less prone to oxidation than unsaturated lipids, prolonged exposure to air and light can still lead to some degradation. Storing under an inert atmosphere is a good practice.

  • Freeze-Thaw Cycles: Repeated freeze-thaw cycles can impact the stability of lipid solutions and the reproducibility of analytical results. It is recommended to aliquot stock solutions into single-use vials to minimize the number of freeze-thaw cycles. Studies have shown that each cycle can decrease reproducibility by 3-10%.[4]

Troubleshooting Guide

This guide addresses common issues encountered during the use of PPCS-D9 in LC-MS/MS experiments.

IssuePossible Cause(s)Recommended Action(s)
Poor or No Signal Intensity Degradation of the standard: Improper storage conditions (temperature, exposure to moisture/air).- Verify that the storage conditions meet the recommendations. - Prepare a fresh stock solution from powder. - Perform a quality control check of the new stock solution.
Incomplete solubilization: The standard is not fully dissolved in the solvent.- Gently warm the solution or use sonication to aid dissolution. - Ensure the chosen solvent is appropriate for the lipid.
Inconsistent Internal Standard Response Variability in sample preparation: Inconsistent addition of the internal standard to samples.- Ensure precise and consistent pipetting of the internal standard solution. - Add the internal standard at the beginning of the sample preparation process to account for losses during extraction.
Matrix effects: Components in the biological matrix are suppressing or enhancing the ionization of the internal standard.- Optimize the sample clean-up procedure to remove interfering substances. - Evaluate different chromatography conditions to separate the internal standard from matrix components.
Unexpected Peaks or Mass Shifts Contamination: Impurities introduced from storage containers, solvents, or handling equipment.- Use high-purity solvents and clean glassware. - Avoid plastic containers for storing organic solutions of lipids.
Isotopic exchange: In rare cases, deuterium (B1214612) atoms may exchange with hydrogen atoms from the environment.- While less common for stable D9 labeling, consider this possibility if other causes are ruled out.

Experimental Protocols

Protocol for Preparation of N-Palmitoyl-O-phosphocholine Serine-D9 Stock Solution
  • Equilibration: Allow the vial containing the powdered PPCS-D9 to warm to room temperature before opening to prevent moisture condensation.

  • Solvent Addition: Using a calibrated glass syringe or pipette, add the desired volume of a suitable organic solvent (e.g., chloroform, methanol, or a mixture) to the vial to achieve the target concentration.

  • Dissolution: Tightly cap the vial and vortex gently until the powder is completely dissolved. A brief sonication in a water bath can be used to aid dissolution if necessary. The solution should be clear.

  • Aliquoting and Storage: Aliquot the stock solution into single-use glass vials with Teflon-lined caps. Store the aliquots at -20°C.

Protocol for a General Long-Term Stability Study

This protocol provides a framework for assessing the long-term stability of a PPCS-D9 stock solution.

  • Sample Preparation: Prepare a batch of PPCS-D9 stock solution according to the protocol above. Aliquot the solution into multiple vials for testing at different time points.

  • Initial Analysis (T=0): Immediately after preparation, analyze a set of aliquots (e.g., n=3) using a validated LC-MS/MS method to establish the initial concentration or peak area.

  • Storage: Store the remaining aliquots at the desired long-term storage condition (e.g., -20°C).

  • Time-Point Analysis: At predetermined intervals (e.g., 1, 3, 6, 12, and 24 months), retrieve a set of aliquots from storage.

  • Sample Analysis: Allow the aliquots to thaw at room temperature and analyze them using the same LC-MS/MS method as the initial analysis.

  • Data Analysis: Compare the mean concentration or peak area at each time point to the initial (T=0) value. The compound is considered stable if the results fall within a predefined acceptance criterion (e.g., ±15% of the initial value).

Signaling Pathways and Experimental Workflows

Niemann-Pick Disease Type C (NPC) and Lipid Trafficking

PPCS is a biomarker for NPC, a genetic disorder caused by mutations in the NPC1 or NPC2 genes.[5] These mutations disrupt the normal trafficking of cholesterol and other lipids out of late endosomes and lysosomes, leading to their accumulation within the cell. This accumulation triggers a cascade of downstream pathological events, including neurodegeneration.[6][7][8]

NPC_Pathway cluster_extracellular Extracellular Space cluster_cell Cell cluster_mutation NPC Disease LDL Low-Density Lipoprotein (LDL) LDLR LDL Receptor LDL->LDLR Binding Endosome Early Endosome LDLR->Endosome Endocytosis LE_Lysosome Late Endosome / Lysosome Endosome->LE_Lysosome Maturation Cholesterol Free Cholesterol LE_Lysosome->Cholesterol LDL Hydrolysis NPC2 NPC2 NPC1 NPC1 NPC2->NPC1 Transfer ER Endoplasmic Reticulum (ER) NPC1->ER Transport Golgi Golgi Apparatus ER->Golgi Trafficking Lipid_Droplet Lipid Droplet (Storage) ER->Lipid_Droplet Esterification PM Plasma Membrane Golgi->PM Trafficking Cholesterol->NPC2 Binding Pathology Cellular Dysfunction & Neurodegeneration NPC1_mut Mutated NPC1 (Non-functional) Accumulation Cholesterol & Lipid Accumulation NPC1_mut->Accumulation Blocks Transport Accumulation->Pathology

Caption: Simplified signaling pathway of cholesterol trafficking and the impact of NPC1 mutation.

Experimental Workflow for PPCS-D9 in LC-MS/MS Analysis

The following diagram illustrates a typical workflow for using PPCS-D9 as an internal standard for the quantification of PPCS in a biological sample.

LCMS_Workflow Sample Biological Sample (e.g., Plasma) Spike Spike with known amount of PPCS-D9 Sample->Spike Extraction Lipid Extraction (e.g., Liquid-Liquid) Spike->Extraction Drydown Dry Down under Nitrogen Extraction->Drydown Reconstitution Reconstitute in LC-MS compatible solvent Drydown->Reconstitution LCMS LC-MS/MS Analysis Reconstitution->LCMS Data Data Processing LCMS->Data Quantification Quantification of PPCS (Ratio of PPCS to PPCS-D9) Data->Quantification

Caption: Experimental workflow for PPCS quantification using PPCS-D9 as an internal standard.

References

Troubleshooting

Improving analytical precision with N-Palmitoyl-O-phosphocholine Serine-D9.

Welcome to the technical support center for N-Palmitoyl-O-phosphocholine Serine-D9. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on th...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for N-Palmitoyl-O-phosphocholine Serine-D9. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on the use of this internal standard to improve analytical precision.

Frequently Asked Questions (FAQs)

Q1: What is N-Palmitoyl-O-phosphocholine Serine-D9 and what is its primary application?

N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9) is a deuterated form of N-Palmitoyl-O-phosphocholine Serine (PPCS). PPCS is a biomarker for Niemann-Pick type C (NPC) disease, a rare lysosomal storage disorder.[1][2][3] PPCS-D9 is used as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays to accurately and precisely quantify endogenous PPCS levels in biological samples such as plasma and cerebrospinal fluid (CSF).[2][4]

Q2: Why is a deuterated internal standard like PPCS-D9 necessary for accurate quantification?

A deuterated internal standard is considered the gold standard for quantitative mass spectrometry for several reasons:[5][6]

  • Correction for Sample Loss: It compensates for the loss of analyte during sample preparation and extraction.[7]

  • Compensation for Matrix Effects: Biological samples contain complex matrices that can suppress or enhance the ionization of the analyte in the mass spectrometer.[1][8][9] Since the deuterated standard is chemically almost identical to the analyte, it experiences similar matrix effects, allowing for accurate normalization.[1][8][10]

  • Improved Precision and Accuracy: The use of a stable isotope-labeled internal standard significantly improves the precision and accuracy of quantification compared to external calibration methods.[11][12]

Q3: How many deuterium (B1214612) atoms are ideal for an internal standard?

While the exact number can vary, an ideal deuterated internal standard should have a sufficient number of deuterium atoms to be clearly resolved from the unlabeled analyte by the mass spectrometer. The "D9" in N-Palmitoyl-O-phosphocholine Serine-D9 indicates that there are nine deuterium atoms, providing a significant mass shift to prevent isotopic overlap.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments using N-Palmitoyl-O-phosphocholine Serine-D9.

Issue 1: Poor Peak Shape (Tailing, Splitting, or Broadening) for Analyte and/or Internal Standard

  • Possible Cause 1: Column Contamination or Degradation.

    • Solution: Flush the column with a strong solvent. If the problem persists, the column may be contaminated or have a void at the inlet. Try reversing the column direction and flushing. If peak shape does not improve, the column may need to be replaced.[13]

  • Possible Cause 2: Inappropriate Injection Solvent.

    • Solution: The injection solvent should be of similar or weaker strength than the initial mobile phase to ensure proper peak focusing on the column. Reconstitute the dried lipid extract in a solvent compatible with the initial LC conditions.[13]

  • Possible Cause 3: Extra-column Volume.

    • Solution: Minimize the length and diameter of tubing between the injector, column, and mass spectrometer. Ensure all fittings are properly connected to avoid dead volumes.[13]

Issue 2: High Variability in Internal Standard Signal Across Samples

  • Possible Cause 1: Inconsistent Sample Extraction.

    • Solution: Ensure the internal standard is added to the sample at the very beginning of the extraction process.[7] Use a consistent and validated lipid extraction method, such as the Folch or Bligh & Dyer methods.[9] Ensure thorough vortexing and phase separation for reproducible extraction.

  • Possible Cause 2: Matrix Effects.

    • Solution: While the deuterated standard is designed to compensate for matrix effects, severe ion suppression can still lead to low signal intensity.[1][8] Improve sample clean-up to remove interfering substances, particularly other phospholipids (B1166683).[1][8] Consider using a different ionization source or modifying the mobile phase to reduce ion suppression.

  • Possible Cause 3: Instability of the Internal Standard in the Autosampler.

    • Solution: Assess the stability of PPCS-D9 in the autosampler over the duration of the analytical run. Keep the autosampler at a low temperature (e.g., 4°C) to minimize degradation.

Issue 3: Inaccurate Quantification or Poor Precision (%CV)

  • Possible Cause 1: Isotopic Exchange.

    • Solution: Deuterium atoms can sometimes exchange with protons from the solvent, especially under acidic or basic conditions. While the deuterium atoms in PPCS-D9 are expected to be on stable positions, it is good practice to work with mobile phases that are not strongly acidic or basic if this issue is suspected.

  • Possible Cause 2: Incorrect Concentration of the Internal Standard.

    • Solution: Carefully prepare and validate the concentration of your PPCS-D9 stock and working solutions.[7] Use a calibrated pipette and perform serial dilutions accurately.

  • Possible Cause 3: Non-co-elution of Analyte and Internal Standard.

    • Solution: Ideally, the analyte and internal standard should co-elute. A slight shift in retention time due to the deuterium labeling is sometimes observed.[8] Ensure the chromatographic peak integration is performed correctly for both the analyte and the internal standard, even if there is a slight separation. If the separation is significant, chromatographic conditions may need to be re-optimized.

Data Presentation

The use of a deuterated internal standard like N-Palmitoyl-O-phosphocholine Serine-D9 is crucial for achieving high analytical precision. The following tables illustrate the expected improvement in performance and provide typical validation parameters for a quantitative LC-MS/MS assay.

Table 1: Impact of Internal Standard on Assay Precision

ParameterWithout Internal StandardWith N-Palmitoyl-O-phosphocholine Serine-D9
Intra-assay Precision (%CV) 15 - 25%< 10%
Inter-assay Precision (%CV) 20 - 30%< 15%
Accuracy (% Bias) ± 20 - 40%± 15%

%CV (Coefficient of Variation) and % Bias are representative values and may vary depending on the specific assay conditions and laboratory.

Table 2: Typical LC-MS/MS Method Validation Parameters for PPCS Quantification

ParameterAcceptance Criteria
Linearity (r²) ≥ 0.99
Lower Limit of Quantification (LLOQ) Signal-to-noise ratio ≥ 10
Precision (Intra- and Inter-assay %CV) ≤ 15% (≤ 20% at LLOQ)
Accuracy (% Bias) Within ± 15% of nominal value (± 20% at LLOQ)
Recovery Consistent, precise, and reproducible
Matrix Effect Within acceptable limits
Stability (Freeze-thaw, bench-top, long-term) Within acceptable limits

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using a Modified Folch Method

  • Sample Preparation: To 50 µL of plasma in a glass tube, add 10 µL of the N-Palmitoyl-O-phosphocholine Serine-D9 internal standard solution.

  • Lipid Extraction: Add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol. Vortex vigorously for 2 minutes.

  • Phase Separation: Add 200 µL of 0.9% NaCl solution. Vortex for 30 seconds and then centrifuge at 2,000 x g for 10 minutes to separate the phases.

  • Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids and transfer it to a new tube.

  • Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., acetonitrile:water with 0.1% formic acid).

Protocol 2: LC-MS/MS Analysis of PPCS

  • LC System: UHPLC system

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic lipids.

  • Flow Rate: 0.3 - 0.5 mL/min

  • Injection Volume: 5 - 10 µL

  • MS System: Triple quadrupole mass spectrometer

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions:

    • PPCS: Monitor the transition of the precursor ion to a specific product ion (e.g., the phosphocholine (B91661) head group).

    • PPCS-D9: Monitor the corresponding transition for the deuterated internal standard.

  • Data Analysis: Quantify the endogenous PPCS by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve.

Mandatory Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_extraction Lipid Extraction cluster_analysis Analysis plasma Plasma Sample add_is Add PPCS-D9 Internal Standard plasma->add_is add_solvents Add Chloroform: Methanol (2:1) add_is->add_solvents vortex1 Vortex add_solvents->vortex1 add_nacl Add NaCl Solution vortex1->add_nacl vortex2 Vortex add_nacl->vortex2 centrifuge Centrifuge vortex2->centrifuge collect_phase Collect Organic Phase centrifuge->collect_phase dry_down Dry Under Nitrogen collect_phase->dry_down reconstitute Reconstitute dry_down->reconstitute lc_ms LC-MS/MS Analysis reconstitute->lc_ms data_analysis Data Analysis lc_ms->data_analysis

Caption: Experimental workflow for the quantification of PPCS using PPCS-D9.

troubleshooting_guide cluster_peak_shape Poor Peak Shape? cluster_peak_shape_solutions Solutions for Poor Peak Shape cluster_is_variability High IS Variability? cluster_is_variability_solutions Solutions for IS Variability cluster_inaccuracy Inaccurate Quantification? cluster_inaccuracy_solutions Solutions for Inaccuracy start Start Troubleshooting peak_shape_yes Yes start->peak_shape_yes Issue peak_shape_no No start->peak_shape_no No Issue flush_column Flush or Replace Column peak_shape_yes->flush_column check_solvent Check Injection Solvent peak_shape_yes->check_solvent check_connections Check for Dead Volume peak_shape_yes->check_connections is_var_yes Yes peak_shape_no->is_var_yes Issue is_var_no No peak_shape_no->is_var_no No Issue check_extraction Ensure Consistent Extraction is_var_yes->check_extraction improve_cleanup Improve Sample Clean-up is_var_yes->improve_cleanup check_stability Check Autosampler Stability is_var_yes->check_stability inaccuracy_yes Yes is_var_no->inaccuracy_yes Issue inaccuracy_no No is_var_no->inaccuracy_no No Issue check_isotopic_exchange Check for Isotopic Exchange inaccuracy_yes->check_isotopic_exchange validate_is_conc Validate IS Concentration inaccuracy_yes->validate_is_conc check_coelution Verify Co-elution inaccuracy_yes->check_coelution end Problem Resolved inaccuracy_no->end

Caption: Troubleshooting guide for common issues with PPCS-D9 analysis.

References

Optimization

Resolving chromatographic peak splitting for N-Palmitoyl-O-phosphocholine Serine-D9.

This guide provides troubleshooting advice for researchers, scientists, and drug development professionals encountering chromatographic peak splitting when analyzing N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9). Freq...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides troubleshooting advice for researchers, scientists, and drug development professionals encountering chromatographic peak splitting when analyzing N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9).

Frequently Asked Questions (FAQs)

Q1: Why is my chromatographic peak for N-Palmitoyl-O-phosphocholine Serine-D9 splitting or showing shoulders?

Peak splitting for a single analyte like PPCS-D9 is a common chromatographic issue that indicates a problem with the analytical method or the HPLC/UHPLC system.[1][2] The issue can manifest as a small shoulder on the main peak or two distinct, partially resolved peaks.[1] This phenomenon can be broadly attributed to three main categories: column and hardware issues, mobile phase and method mismatches, or sample-related problems.[2][3] If all peaks in your chromatogram are splitting, the problem likely lies with the hardware before the column, such as a blocked frit or a void in the column packing.[1] If only the PPCS-D9 peak is affected, the cause is more likely related to the specific chemical interactions between your analyte, the sample solvent, and the mobile phase.[1][3]

Q2: How can I determine if the peak splitting is caused by my column or hardware?

Hardware-related issues typically affect all peaks in a chromatogram, not just a single analyte.[1]

  • Column Void: A void or channel in the column packing material can cause the sample to travel through the column via two different paths, resulting in a split peak.[1][3] This can happen if a loosely packed bed compresses over time.[3]

  • Blocked Frit: A partially blocked inlet frit on the column or an in-line filter can distort the sample band as it enters the column, leading to peak splitting for all components.[1][3][4] This blockage can be caused by particulates from the sample or mobile phase.[5]

  • Flow Path Issues: Dead volumes in tubing connections or a dirty mass spectrometer emitter can also contribute to poor peak shape and splitting.[5]

To diagnose these issues, you can try injecting a well-behaved standard. If its peak also splits, a hardware problem is likely. Reversing the column for a back-flush (if permitted by the manufacturer) or replacing the column and in-line filters are common solutions.[1]

Troubleshooting Guides

Guide 1: Resolving Issues Related to Sample Preparation and Injection

A mismatch between the sample solvent (diluent) and the mobile phase is one of the most frequent causes of peak distortion, especially for a single analyte.[2][4][6]

The Problem: N-Palmitoyl-O-phosphocholine Serine-D9 is often analyzed using Hydrophilic Interaction Liquid Chromatography (HILIC). In HILIC, the mobile phase is highly organic (e.g., >80% acetonitrile), making it a "weak" solvent, while water is the "strong" solvent.[7] If your sample is dissolved in a diluent that is significantly stronger (i.e., has more water) than the mobile phase, it can cause the analyte to move too quickly and unevenly at the point of injection, distorting the peak shape.[7][8][9]

Troubleshooting Workflow:

start Peak Splitting Observed for PPCS-D9 check_solvent Is sample solvent stronger than mobile phase? start->check_solvent reconstitute Reconstitute sample in mobile phase or weaker solvent (e.g., high % Acetonitrile) check_solvent->reconstitute  Yes   reduce_volume Reduce Injection Volume check_solvent->reduce_volume  Yes   co_injection Use Co-injection (inject plug of weak solvent) check_solvent->co_injection  Yes   resolved Peak Shape Improved reconstitute->resolved reduce_volume->resolved co_injection->resolved

Caption: Troubleshooting workflow for sample solvent mismatch.

Experimental Protocol: Sample Diluent Optimization

  • Objective: To match the elution strength of the sample diluent with the initial mobile phase conditions.

  • Materials:

    • N-Palmitoyl-O-phosphocholine Serine-D9 stock solution.

    • Mobile Phase A (e.g., 10 mM Ammonium (B1175870) Formate (B1220265) in 95:5 Acetonitrile (B52724):Water).

    • Mobile Phase B (e.g., 10 mM Ammonium Formate in 50:50 Acetonitrile:Water).

    • Various diluents for testing (e.g., 95% ACN, 75% ACN, 50% ACN, Water).

  • Procedure:

    • Prepare several aliquots of your PPCS-D9 sample.

    • Evaporate the solvent from each aliquot under a gentle stream of nitrogen.

    • Reconstitute each dried sample in a different test diluent. Start with a solvent identical to your initial mobile phase (e.g., 95% Acetonitrile with buffer).

    • Inject each prepared sample onto the equilibrated LC system.

    • Compare the resulting peak shapes. The ideal diluent will be as weak or weaker than the mobile phase, producing a sharp, symmetrical peak.[10][11]

Quantitative Data Summary:

The following table illustrates the expected effect of sample diluent composition on peak shape in a typical HILIC separation.

Sample Diluent Composition (% Acetonitrile)Expected Peak Asymmetry Factor (As)Expected Peak Shape
50% (Stronger than Mobile Phase)> 2.0 or < 0.8 (Split/Fronting)Poor, likely split or severely fronting.
75% (Slightly Stronger)1.5 - 2.0Improved, but may still show shouldering.
95% (Matched to Mobile Phase)0.9 - 1.2Good, sharp, and symmetrical.
Guide 2: Optimizing Mobile Phase and Method Parameters

The zwitterionic nature of N-Palmitoyl-O-phosphocholine Serine-D9, with its phosphate (B84403) and quaternary ammonium groups, can lead to complex interactions with the stationary phase.[12] Insufficient buffering or an inappropriate pH can cause a mixed-mode separation, where a single analyte exists in multiple ionic forms or interacts with the column in different ways, leading to peak splitting.

The Problem: If the mobile phase buffer concentration is too low, secondary interactions between the analyte and the stationary phase can occur, leading to peak tailing or splitting.[13] The pH of the mobile phase also plays a critical role in controlling the ionization state of both the analyte and the stationary phase surface.

Analyte-Stationary Phase Interaction Diagram:

Potential multiple interaction modes leading to peak splitting. cluster_Analyte PPCS-D9 Analyte cluster_StationaryPhase Stationary Phase Surface P Phosphate (-) N Choline (+) S_pos Ionic Site (+) P->S_pos Ionic Interaction 1 S_polar Polar Group P->S_polar H-Bonding S_neg Silanol (-) N->S_neg Ionic Interaction 2 N->S_polar H-Bonding

Caption: Multiple interaction modes of PPCS-D9 with a stationary phase.

Experimental Protocol: Mobile Phase Buffer Optimization

  • Objective: To find the optimal buffer concentration and pH to ensure a single, sharp peak shape.

  • Materials:

    • Acetonitrile (LC-MS grade).

    • Water (LC-MS grade).

    • Ammonium formate or ammonium acetate.

    • Formic acid or acetic acid.

  • Procedure:

    • Prepare a series of mobile phases with varying buffer concentrations (e.g., 5 mM, 10 mM, 20 mM ammonium formate). Keep the pH and organic/aqueous ratio constant.

    • Equilibrate the column thoroughly with each new mobile phase (HILIC columns may require 20-30 column volumes).[13]

    • Inject the PPCS-D9 standard and evaluate the peak shape. Increasing buffer concentration can often mask secondary interactions and improve symmetry.[13]

    • Once an optimal concentration is found, you can subtly adjust the pH (e.g., by adding 0.1% formic acid) to see if peak shape further improves. High pH mobile phases have also been shown to increase signal intensity for some lipids in negative ion mode.[14]

    • Systematically evaluate different organic solvents. The elution strength for phospholipids (B1166683) increases in the order of methanol (B129727) < acetonitrile < isopropanol.[15]

Quantitative Data Summary:

This table shows representative data on how mobile phase modifiers can affect lipid analysis.

Mobile Phase Modifier (in ACN/Water)Ionization ModeRelative Signal IntensityRetention Time Stability
0.1% Formic AcidESI(+)GoodHigh
10 mM Ammonium FormateESI(+)ExcellentHigh
10 mM Ammonium AcetateESI(-)GoodModerate
10 mM Ammonium Acetate + 0.1% Acetic AcidESI(-)Very GoodHigh
(Data adapted from literature for general lipidomics, demonstrating the impact of modifiers).[16]

References

Troubleshooting

Technical Support Center: Isotopic Interference with N-Palmitoyl-O-phosphocholine Serine-D9

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9) as an internal standard in mass spectrometry-based analyses.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference and why is it a concern when using N-Palmitoyl-O-phosphocholine Serine-D9?

A1: Isotopic interference in mass spectrometry occurs when the isotope signals of an unlabeled analyte overlap with the signal of its stable isotope-labeled internal standard. N-Palmitoyl-O-phosphocholine Serine (PPCS) is a relatively large molecule with the chemical formula C₂₄H₅₀N₂O₇P. Due to the natural abundance of heavy isotopes (primarily ¹³C), the unlabeled PPCS will have a distribution of isotopic peaks at masses greater than its monoisotopic mass (M+1, M+2, etc.). If the signal from one of these naturally occurring isotopes of the endogenous analyte overlaps with the signal of the deuterated internal standard (PPCS-D9), it can lead to an overestimation of the analyte's concentration.

Q2: What are the primary types of isotopic interference encountered with PPCS-D9?

A2: The two primary types of isotopic interference are:

  • Type I Interference: This arises from the natural isotopic distribution of the analyte itself. For a molecule with 24 carbon atoms like PPCS, the probability of it containing one or more ¹³C atoms is significant, leading to M+1 and M+2 peaks that could potentially interfere with the deuterated standard.

  • Type II Interference: This occurs when an isotopic peak from a different but structurally related molecule overlaps with the signal of the analyte or the internal standard. While less common for a specific internal standard like PPCS-D9, it's a possibility in complex biological matrices.

Q3: How can I predict the potential for isotopic interference from unlabeled PPCS with my PPCS-D9 standard?

A3: To predict the potential for interference, you need to know the theoretical isotopic distribution of the unlabeled PPCS (C₂₄H₅₀N₂O₇P). This can be calculated using isotopic pattern calculators. The key is to see if any of the significant isotopic peaks of the unlabeled analyte will overlap with the m/z of your PPCS-D9 standard. For instance, the monoisotopic mass of the [M+H]⁺ ion of unlabeled PPCS is approximately 509.3351 Da. The D9-labeled standard would have a mass of approximately 518.3914 Da. Interference would occur if a naturally occurring isotope of the unlabeled PPCS has a mass close to 518.3914 Da. Given the +9 Da difference, direct overlap from the unlabeled analyte is less likely to be a major issue, but it is always good practice to verify.

Q4: What are the characteristic fragmentation patterns for PPCS that are useful for developing an LC-MS/MS method?

A4: In positive ion mode, the fragmentation of the [M+H]⁺ ion of PPCS typically yields a prominent product ion at m/z 184, which corresponds to the phosphocholine (B91661) head group.[1] Other notable product ions can include those resulting from the loss of the phosphocholine group and further fragmentation of the N-palmitoyl serine backbone.[1] These characteristic fragments are crucial for setting up specific and sensitive Multiple Reaction Monitoring (MRM) transitions in a quantitative LC-MS/MS assay.

Troubleshooting Guides

Issue 1: Inaccurate Quantification and High Background Signal for PPCS-D9
  • Symptom: You observe a higher than expected signal for your PPCS-D9 internal standard in blank samples or an unexpectedly high background across all samples, leading to inaccurate quantification.

  • Potential Cause: This could be due to isotopic interference from the naturally abundant isotopes of endogenous, unlabeled PPCS. Specifically, the M+9 isotope of unlabeled PPCS could contribute to the signal of PPCS-D9.

  • Troubleshooting Steps:

    • High-Resolution Mass Spectrometry: If available, use a high-resolution mass spectrometer to resolve the signal of PPCS-D9 from any potential interfering isotopic peaks of the unlabeled analyte.

    • Chromatographic Separation: Optimize your liquid chromatography method to ensure baseline separation of PPCS from other potentially interfering lipids. A longer gradient or a different column chemistry might be necessary.

    • Correction Algorithms: Employ isotopic correction software that can mathematically subtract the contribution of the natural isotopic abundance of the analyte from the signal of the internal standard.

    • Verify Isotopic Purity of the Standard: Ensure the isotopic purity of your PPCS-D9 standard is high and that it does not contain significant amounts of lower deuterated or unlabeled species.

Issue 2: Poor Signal-to-Noise Ratio for PPCS and PPCS-D9
  • Symptom: The signal intensity for both your analyte (PPCS) and your internal standard (PPCS-D9) is low, making accurate detection and quantification difficult.

  • Potential Cause: Suboptimal mass spectrometry parameters, inefficient ionization, or issues with sample preparation.

  • Troubleshooting Steps:

    • Optimize MS/MS Transitions: Ensure you are using the most sensitive and specific Multiple Reaction Monitoring (MRM) transitions for both PPCS and PPCS-D9. For PPCS, a common transition is the precursor ion [M+H]⁺ m/z 509.3 monitoring the product ion m/z 184.1 (phosphocholine). For PPCS-D9, the precursor would be [M+H]⁺ m/z 518.4, and a corresponding shift in the fragment ion may be necessary if deuterium (B1214612) is on the fragmenting portion. However, if the deuterium is on the palmitoyl (B13399708) chain, the m/z 184.1 fragment should remain the same.

    • Tune Ion Source Parameters: Optimize ion source parameters such as spray voltage, gas flows (nebulizer and drying gas), and source temperature to maximize the ionization efficiency of PPCS.

    • Improve Sample Preparation: Review your lipid extraction protocol. Inefficient extraction can lead to low recovery of PPCS. Consider using a well-established method like a modified Folch or Bligh-Dyer extraction.

Quantitative Data Summary

The following tables summarize key quantitative data for the analysis of N-Palmitoyl-O-phosphocholine Serine.

Table 1: Theoretical Isotopic Distribution of Unlabeled N-Palmitoyl-O-phosphocholine Serine ([C₂₄H₅₀N₂O₇P+H]⁺)

Mass (Da)Relative Abundance (%)
509.3351100.00
510.338527.65
511.34184.88
512.34520.61

Note: This data is calculated based on the natural abundance of isotopes and can be generated using online isotopic pattern calculators.

Table 2: Reported Concentrations of N-Palmitoyl-O-phosphocholine Serine in Human Plasma

PopulationMean Concentration (ng/mL)Concentration Range (ng/mL)Citation
Healthy Controls19.11.3 - 542[2]
NPC1 Heterozygotes12514.8 - 680[2]
NPC1 Patients2492254 - 18200[2]

NPC1: Niemann-Pick disease type C1

Experimental Protocols

I. Synthesis of N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9)

This protocol is a proposed method adapted from the synthesis of d5-PPCS and general fatty acid deuteration techniques.[1]

  • Deuteration of Palmitic Acid:

    • Start with commercially available palmitic acid.

    • Perform H/D exchange reactions using D₂O and a catalyst such as Pt/C under hydrothermal conditions to introduce deuterium atoms onto the palmitoyl chain. Multiple rounds of exchange may be necessary to achieve D9 labeling.

    • Monitor the degree of deuteration by mass spectrometry.

  • Activation of D9-Palmitic Acid:

    • Convert the deuterated palmitic acid to its N-hydroxysuccinimide (NHS) ester to create an activated form for amide bond formation.

  • Coupling with L-Serine tert-butyl ester:

    • React the D9-palmitoyl-NHS ester with L-serine tert-butyl ester hydrochloride in the presence of a base like triethylamine (B128534) to form N-D9-palmitoyl-L-serine tert-butyl ester.

  • Phosphorylation and Choline Addition:

    • Follow a similar multi-step chemical synthesis route as described for unlabeled and d5-PPCS, which involves phosphorylation of the serine hydroxyl group and subsequent coupling with choline.[1]

  • Deprotection and Purification:

    • Remove the tert-butyl protecting group using an acid like trifluoroacetic acid.

    • Purify the final PPCS-D9 product using reverse-phase solid-phase extraction and silica (B1680970) chromatography.

II. Quantification of PPCS in Plasma using LC-MS/MS with PPCS-D9 Internal Standard
  • Sample Preparation (Protein Precipitation and Lipid Extraction):

    • To 50 µL of plasma, add 150 µL of ice-cold methanol (B129727) containing the PPCS-D9 internal standard at a known concentration.

    • Vortex thoroughly to precipitate proteins.

    • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

    • Transfer the supernatant to a new tube and dry under a stream of nitrogen.

    • Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of methanol/water 90:10 v/v).

  • LC-MS/MS Analysis:

    • Liquid Chromatography (LC):

      • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

      • Mobile Phase A: Water with 0.1% formic acid.

      • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 80:20 v/v) with 0.1% formic acid.

      • Gradient: A linear gradient from low to high organic phase (e.g., 30% B to 100% B over 10 minutes) at a flow rate of 0.3 mL/min.

    • Mass Spectrometry (MS):

      • Ionization Mode: Positive Electrospray Ionization (ESI+).

      • Analysis Mode: Multiple Reaction Monitoring (MRM).

      • MRM Transitions:

        • PPCS (unlabeled): Precursor ion [M+H]⁺ m/z 509.3 → Product ion m/z 184.1 (Collision Energy optimized, typically 25-35 eV).

        • PPCS-D9 (internal standard): Precursor ion [M+H]⁺ m/z 518.4 → Product ion m/z 184.1 (Collision Energy optimized, should be similar to the unlabeled compound if deuterium is on the acyl chain).

  • Data Analysis:

    • Integrate the peak areas for both the analyte (PPCS) and the internal standard (PPCS-D9).

    • Calculate the peak area ratio (PPCS/PPCS-D9).

    • Generate a calibration curve using known concentrations of unlabeled PPCS spiked with a constant amount of PPCS-D9.

    • Determine the concentration of PPCS in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_lcms LC-MS/MS Analysis cluster_data_analysis Data Analysis plasma Plasma Sample add_is Add PPCS-D9 Internal Standard plasma->add_is ppt Protein Precipitation (Methanol) add_is->ppt extract Lipid Extraction ppt->extract dry Dry Down extract->dry reconstitute Reconstitute dry->reconstitute lc LC Separation (C18 Column) reconstitute->lc ms MS/MS Detection (MRM Mode) lc->ms integrate Peak Integration ms->integrate ratio Calculate Peak Area Ratio integrate->ratio quantify Quantification ratio->quantify curve Calibration Curve curve->quantify

Caption: Workflow for the quantification of PPCS in plasma.

interference_concept cluster_unlabeled Unlabeled PPCS Signal cluster_labeled PPCS-D9 Signal M M (m/z 509.3) M1 M+1 M2 M+2 M9 M+9 D9 D9 (m/z 518.4) M9->D9 Potential Interference

Caption: Conceptual diagram of isotopic interference.

References

Optimization

Best practices for using deuterated lipid standards to reduce analytical variation.

This guide provides researchers, scientists, and drug development professionals with best practices, troubleshooting advice, and frequently asked questions (FAQs) for the effective use of deuterated lipid standards to re...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides researchers, scientists, and drug development professionals with best practices, troubleshooting advice, and frequently asked questions (FAQs) for the effective use of deuterated lipid standards to reduce analytical variation in lipidomics experiments.

Frequently Asked Questions (FAQs)

Q1: Why are deuterated lipid standards considered the gold standard for quantitative lipidomics?

Deuterated lipid standards are considered the gold standard in quantitative mass spectrometry because they employ the principle of stable isotope dilution.[1][2] A known quantity of a deuterated lipid, which is chemically and physically almost identical to its endogenous, non-deuterated counterpart, is added to a sample at the beginning of the workflow.[1][3] Because the deuterated standard and the analyte have nearly the same physicochemical properties, they behave similarly during sample extraction, derivatization, and analysis, correcting for sample loss and matrix effects.[3][4] The mass spectrometer distinguishes between the analyte and the standard based on their mass-to-charge ratio, allowing for precise and accurate quantification.[3] This method significantly improves precision and accuracy compared to external calibration or using a single, non-isotopically labeled internal standard.[3]

Q2: What are the ideal characteristics of a deuterated internal standard (D-IS)?

For reliable and accurate quantification, a D-IS should have high chemical and isotopic purity.[5] The number of deuterium (B1214612) atoms is also important to ensure the mass-to-charge ratio (m/z) is clearly resolved from the natural isotopic distribution of the analyte.[5] Furthermore, the deuterium labels should be on chemically stable parts of the molecule, such as aromatic rings, to prevent H/D back-exchange.[5][6]

Table 1: Ideal Characteristics of a Deuterated Internal Standard

CharacteristicRecommendationRationale
Chemical Purity >99%[5][6]Ensures no other compounds cause interfering peaks.[5]
Isotopic Purity/Enrichment ≥98%[5][6]Minimizes the contribution from any unlabeled analyte present as an impurity in the standard, which can cause overestimation.[5]
Number of Deuterium Atoms 2 to 10[5]Ensures the m/z ratio is clearly resolved from the analyte's natural isotope pattern.[5]
Label Position Stable, non-exchangeable positions[5][6]Prevents the exchange of deuterium atoms with hydrogen from the solvent or sample matrix.[5][6]
Q3: How should I properly store and handle deuterated lipid standards?

Proper storage is critical to maintain the integrity of deuterated lipid standards.[7]

  • Temperature : Standards should be stored at or below -16°C.[7] For lipids dissolved in an organic solvent, a temperature of -20°C ± 4°C is recommended.[7]

  • Form : Unsaturated lipids (containing one or more double bonds) are not stable as powders because they are hygroscopic and can quickly oxidize or hydrolyze.[7] They should be promptly dissolved in a suitable organic solvent.[7] Saturated lipids are more stable as powders.[7]

  • Containers : Always use glass containers with Teflon-lined closures for storing standards in organic solvents to prevent contamination from plasticizers.[7]

  • Aliquoting : To prevent condensation, allow the entire container to warm to room temperature before opening to aliquot a small amount of powdered standard.[7]

  • Freeze-Thaw Cycles : Avoid repeated freeze-thaw cycles as they can lead to degradation.[7]

Q4: What is the difference between deuterated, ¹³C-labeled, and odd-chain lipid standards?

These are three common types of internal standards used in fatty acid analysis.[4] The choice depends on the specific requirements of the analysis, cost, and availability.[3][4]

Table 2: Comparison of Internal Standard Types

Internal Standard TypePrincipleAdvantagesDisadvantages
Deuterated Lipids Hydrogen atoms are replaced by deuterium.Co-elute closely with the analyte, effectively correcting for matrix effects.[3][4]Potential for isotopic exchange; may show a slight chromatographic retention time shift (isotope effect).[3][4]
¹³C-Labeled Lipids Carbon atoms are replaced by the stable isotope ¹³C.Provides improved isotope stability with negligible scrambling issues; co-elute almost identically with the native analyte.[4]Generally more expensive than other types.[3][4]
Odd-Chain Lipids Fatty acids with an odd number of carbon atoms (e.g., C17:0), which are rare in most biological samples.Cost-effective and chemically similar to many analytes.[4]Does not co-elute with a specific analyte and may not perfectly mimic the analyte's behavior, especially regarding matrix effects.[4]

Troubleshooting Guide

This section addresses specific issues users may encounter during their experiments.

Issue 1: Poor Signal Intensity in Mass Spectrometry

Q: My signal intensity is low or absent. What are the possible causes and solutions?

A: Low signal intensity can stem from standard degradation or incomplete solubilization.

  • Degradation of the Standard : The lipid may have oxidized or hydrolyzed due to improper storage.[7]

    • Troubleshooting :

      • Confirm that the standard was stored at the correct temperature (≤ -16°C).[7]

      • Ensure unsaturated lipids were stored as a solution in an organic solvent, not as a powder.[7]

      • Avoid multiple freeze-thaw cycles.[7]

  • Incomplete Solubilization : The standard may not be fully dissolved in the chosen solvent.[7]

    • Troubleshooting :

      • Ensure the solvent is appropriate for the lipid class.[7]

      • Try gentle warming or sonication to aid dissolution, but use caution with unsaturated lipids which are more prone to degradation.[7]

Issue 2: Unexpected Peaks or Mass Shifts

Q: I am observing unexpected peaks or shifts in the mass spectrum. What could be wrong?

A: This can be caused by contamination, isotopic exchange, or in-source fragmentation.

  • Contamination : Impurities may have been introduced from storage containers or handling equipment.[7]

    • Troubleshooting :

      • Always use scrupulously clean glassware.[7]

      • Use glass containers with Teflon-lined caps (B75204) for organic solutions.[7]

      • Use glass or stainless steel pipettes for transferring organic solutions.[7]

  • Isotopic Exchange (H/D Exchange) : Deuterium atoms on the standard are replaced by hydrogen atoms from the solvent or sample matrix.[6] This is common for deuterium labels on heteroatoms (-OH, -NH) and can be catalyzed by acidic or basic conditions.[6]

    • Troubleshooting :

      • Choose a standard with deuterium labels on stable positions (e.g., aromatic rings).[6]

      • Maintain near-neutral pH and low temperatures (e.g., 4°C or -20°C) during sample preparation and storage.[6]

      • If exchange persists, consider using a ¹³C-labeled standard, which is not prone to exchange.[6]

Issue 3: Poor Precision and Inaccurate Quantification

Q: My results are not precise or accurate. What are the likely causes?

A: Inaccurate quantification often relates to the isotope effect, unlabeled analyte impurity, or differential matrix effects.

  • Chromatographic Separation (Isotope Effect) : A slight chromatographic shift between the analyte and the D-IS can occur.[3][6] If this shift causes them to elute in regions with different levels of ion suppression from the sample matrix, it can lead to inaccurate quantification.[6]

    • Troubleshooting :

      • Overlay the chromatograms of the analyte and the D-IS to verify co-elution.[6]

      • Optimize LC conditions (e.g., modify the mobile phase, adjust column temperature) to achieve better co-elution.[5]

      • If separation persists, a ¹³C-labeled standard may be a better choice as it is less prone to chromatographic shifts.[6]

  • Isotopic Contribution (Unlabeled Analyte Impurity) : The D-IS may contain a small amount of the unlabeled analyte as an impurity.[6] This contributes to the analyte's signal, causing a positive bias, especially at low concentrations.[5]

    • Troubleshooting :

      • Always consult the Certificate of Analysis (CoA) for batch-specific isotopic purity data.[6][8]

      • Analyze the D-IS solution alone to check for any signal at the analyte's mass transition.[5]

  • Differential Matrix Effects : Even with co-elution, high concentrations of interfering components in the biological matrix can affect the ionization of the analyte and the internal standard differently.[5]

    • Troubleshooting :

      • Conduct post-extraction addition experiments to evaluate the extent of matrix effects on both the analyte and the D-IS.[6]

      • Improve sample cleanup procedures to remove interfering matrix components.

Experimental Protocols

Protocol 1: Lipid Extraction using the Folch Method

This method uses a chloroform (B151607):methanol mixture to extract lipids from tissues and other biological samples.[8]

  • Homogenization : Homogenize the tissue sample with 20 volumes of chloroform:methanol (2:1, v/v).[8] At this initial stage, add a precise volume of the deuterated internal standard solution.[9]

  • Agitation : Agitate the mixture for 15-20 minutes at room temperature.[8]

  • Phase Separation : Add 0.2 volumes of a 0.9% NaCl solution and centrifuge at a low speed (e.g., 2000 x g for 5 minutes) to separate the phases.[8][9]

  • Lipid Collection : Carefully collect the lower chloroform phase, which contains the lipids, using a glass pipette and transfer it to a new glass tube.[8][9]

  • Solvent Evaporation : Evaporate the solvent to dryness under a gentle stream of nitrogen.[9] The dried lipid extract is now ready for further analysis.

Protocol 2: Quantitative Analysis of Fatty Acids by GC-MS

This protocol details the analysis of total fatty acids following derivatization to fatty acid methyl esters (FAMEs).[9]

  • Internal Standard Spiking & Extraction : Spike the biological sample (e.g., plasma, tissue homogenate) with a known amount of a deuterated internal standard mix.[9] Perform lipid extraction using the Folch method (see Protocol 1).[9]

  • Derivatization to FAMEs :

    • Add 1 mL of 14% Boron trifluoride (BF₃)-Methanol reagent to the dried lipid extract.[9]

    • Cap the tube tightly and heat at 100°C for 30 minutes.[9]

    • Cool the tube to room temperature, then add 1 mL of water and 2 mL of hexane (B92381).[9]

    • Vortex for 1 minute and centrifuge (1500 x g for 5 minutes) to separate the phases.[9]

  • Sample Preparation for GC-MS :

    • Transfer the upper hexane layer (containing FAMEs) to a new tube containing anhydrous sodium sulfate (B86663) to remove residual water.[9]

    • Transfer the final hexane solution to a GC vial for analysis.[9]

  • GC-MS Analysis :

    • Oven Program : A typical program starts at an initial temperature of 100°C, holds for 1 minute, ramps to 250°C at 10°C/min, and holds for 5 minutes.[9]

    • Scan Mode : Use Selected Ion Monitoring (SIM) to monitor for target analytes and their corresponding deuterated internal standards.[9]

  • Quantification : Construct a calibration curve by analyzing standards with known concentrations of unlabeled fatty acids and a constant concentration of the deuterated internal standards.[2][9] Calculate the peak area ratio of the analyte to the internal standard for each sample and determine the concentration from the calibration curve.[2]

Protocol 3: Quantitative Analysis of Fatty Acids by LC-MS/MS

LC-MS/MS allows for the analysis of underivatized fatty acids, simplifying sample preparation.[1][8]

  • Internal Standard Spiking & Extraction : Add a known amount of the deuterated internal standard to the biological sample.[1] Perform lipid extraction using the Folch method (see Protocol 1).[1][9]

  • Saponification (Optional) : To analyze total fatty acids (from complex lipids), reconstitute the dried lipid extract in a methanolic potassium hydroxide (B78521) solution to release free fatty acids. Neutralize the solution with hydrochloric acid and extract the free fatty acids with hexane.[1] Evaporate the hexane under nitrogen.[1]

  • Sample Preparation for LC-MS/MS :

    • Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase (e.g., acetonitrile:water).[9]

  • LC-MS/MS Analysis :

    • Chromatography : Use a reverse-phase C18 column for separation.[1]

    • Mobile Phase : A common mobile phase is a gradient of water and acetonitrile/isopropanol, often with an additive like formic acid or ammonium (B1175870) acetate (B1210297) to improve ionization.[1][8]

    • Detection : Use a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[1] This provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for each fatty acid and its deuterated internal standard.[1][9]

Visualizations and Workflows

G cluster_prep Sample Preparation cluster_analysis Instrumental Analysis & Data Processing Sample Biological Sample (Plasma, Tissue, etc.) Spike Add Deuterated Internal Standards Sample->Spike Extract Lipid Extraction (e.g., Folch Method) Spike->Extract Dry Evaporate Solvent (Under Nitrogen) Extract->Dry Analysis GC-MS or LC-MS/MS Analysis Dry->Analysis Reconstitute Sample Acquisition Data Acquisition (MRM or SIM) Analysis->Acquisition Quant Quantification (Peak Area Ratio) Acquisition->Quant Report Data Reporting Quant->Report G Start Start: Inaccurate or Imprecise Results CheckPurity Check Standard Purity (CoA) Start->CheckPurity CheckCoelution Verify Analyte/IS Co-elution CheckPurity->CheckCoelution Purity OK? ChangeStandard Consider ¹³C-labeled or High Purity Standard CheckPurity->ChangeStandard Impure? CheckExchange Assess Isotopic Exchange (H/D) CheckCoelution->CheckExchange Co-elution OK? OptimizeLC Optimize LC Method (Mobile Phase, Temp) CheckCoelution->OptimizeLC Separation Occurs? ControlpH Control pH & Temp during Prep CheckExchange->ControlpH Exchange Detected? End End: Improved Results CheckExchange->End No Exchange? OptimizeLC->CheckCoelution ChangeStandard->End ControlpH->CheckExchange

References

Troubleshooting

Technical Support Center: Quality Control for Lipidomics using N-Palmitoyl-O-phosphocholine Serine-D9

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the use of N-Palmitoyl-O-phosphocholi...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the use of N-Palmitoyl-O-phosphocholine Serine-D9 as an internal standard in lipidomics experiments.

Frequently Asked Questions (FAQs)

Q1: What is the role of N-Palmitoyl-O-phosphocholine Serine-D9 in lipidomics?

A1: N-Palmitoyl-O-phosphocholine Serine-D9 is a deuterated stable isotope-labeled internal standard. It is chemically identical to the endogenous lipid N-palmitoyl-O-phosphocholineserine (PPCS), but with nine deuterium (B1214612) atoms, making it heavier. Its primary role is to be spiked into a sample at a known concentration before sample preparation to account for variability in lipid extraction, sample handling, and instrument response, thereby ensuring accurate quantification of the target analyte.

Q2: Why is a deuterated internal standard like N-Palmitoyl-O-phosphocholine Serine-D9 preferred over other types of internal standards?

A2: Deuterated internal standards are considered the gold standard in quantitative mass spectrometry-based lipidomics. This is because their physicochemical properties are very similar to their non-deuterated counterparts. This similarity ensures that they co-elute during chromatography and experience similar ionization efficiencies and matrix effects in the mass spectrometer, leading to more accurate and precise quantification.

Q3: What are the expected precursor and major product ions for N-Palmitoyl-O-phosphocholine Serine-D9 in mass spectrometry?

A3: In positive ion mode electrospray ionization mass spectrometry (ESI-MS), the expected protonated precursor ion [M+H]⁺ for N-Palmitoyl-O-phosphocholine Serine-D9 is m/z 518.4. The most characteristic product ion upon collision-induced dissociation (CID) is the phosphocholine (B91661) headgroup fragment at m/z 184.1. The deuterated choline (B1196258) headgroup may also be observed at m/z 113.1.

Q4: How should I prepare and store my N-Palmitoyl-O-phosphocholine Serine-D9 stock solutions?

A4: N-Palmitoyl-O-phosphocholine Serine-D9 should be dissolved in a high-purity organic solvent such as methanol (B129727) or a chloroform:methanol mixture to prepare a concentrated stock solution. It is recommended to store stock solutions in amber glass vials at -20°C or -80°C to minimize degradation. Before use, the solution should be allowed to come to room temperature and vortexed to ensure homogeneity.

Q5: What are the typical acceptance criteria for internal standard performance in a lipidomics quality control protocol?

A5: While specific criteria can vary between laboratories and assays, general guidelines for internal standard performance in quality control (QC) samples include:

  • Coefficient of Variation (CV): The CV of the internal standard peak area across all QC samples in a batch should ideally be less than 15-20%.[1][2]

  • Retention Time Stability: The retention time of the internal standard should be consistent, typically with a deviation of less than 2-5%.

  • Peak Shape: The chromatographic peak should be symmetrical with a tailing factor between 0.9 and 1.2.

Troubleshooting Guides

This section provides solutions to common problems encountered when using N-Palmitoyl-O-phosphocholine Serine-D9 in lipidomics experiments.

Issue 1: High Variability in Internal Standard Peak Area
Potential Cause Troubleshooting Steps
Inconsistent Spiking Ensure that the internal standard is added accurately and consistently to all samples, including calibrators and quality controls. Use calibrated pipettes and vortex each sample immediately after adding the internal standard.
Poor Solubility N-Palmitoyl-O-phosphocholine Serine-D9 may have limited solubility in certain solvents. Ensure it is fully dissolved in the stock solution and the final extraction solvent mixture. Sonication may aid in dissolution.
Degradation The internal standard may degrade during sample preparation or storage. Minimize the time samples are at room temperature and avoid repeated freeze-thaw cycles of the stock solution. Consider preparing fresh working solutions for each batch.
Matrix Effects Significant ion suppression or enhancement in some samples can lead to variable peak areas. Review your chromatographic method to ensure the internal standard elutes in a region with minimal co-eluting matrix components.
Instrument Instability A fluctuating spray in the ESI source or detector issues can cause inconsistent signal. Check the stability of the mass spectrometer by monitoring the signal of a standard solution over time.
Issue 2: Poor Peak Shape (Tailing or Fronting)
Potential Cause Troubleshooting Steps
Column Overload Injecting too high a concentration of the internal standard or co-eluting lipids can lead to peak fronting. Try diluting the sample or reducing the injection volume.
Secondary Interactions The analyte may be interacting with active sites on the column stationary phase, causing peak tailing. Ensure the mobile phase pH is appropriate. The use of a guard column may also help.[3]
Column Degradation Over time, the performance of the chromatography column can degrade. Replace the column if peak shape issues persist after troubleshooting other potential causes.
Inappropriate Reconstitution Solvent The solvent used to reconstitute the final lipid extract can affect peak shape if it is too different from the initial mobile phase. Aim for a reconstitution solvent that is compatible with your LC method.
Issue 3: Inaccurate Quantification
Potential Cause Troubleshooting Steps
Isotopic Contribution The non-deuterated analyte signal may have a small contribution from the natural isotopes of the internal standard, and vice-versa. This is more pronounced at the lower limit of quantification. This can be corrected for with appropriate data processing software.
Non-linear Response The detector response may not be linear across the entire concentration range. Ensure your calibration curve is linear and that the internal standard concentration is appropriate for the expected analyte concentrations.
Differential Matrix Effects Although a deuterated internal standard minimizes this, it is still possible for the analyte and internal standard to experience slightly different matrix effects, leading to inaccuracies.[4] This can be assessed by comparing the response in a neat solution versus a matrix extract.
Incorrect Integration Poor peak integration will lead to inaccurate results. Manually review the peak integration for all samples to ensure consistency and accuracy.

Experimental Protocols

Protocol 1: Preparation of N-Palmitoyl-O-phosphocholine Serine-D9 Stock and Working Solutions
  • Stock Solution (1 mg/mL):

    • Accurately weigh 1 mg of N-Palmitoyl-O-phosphocholine Serine-D9.

    • Dissolve in 1 mL of high-purity methanol.

    • Vortex thoroughly to ensure complete dissolution.

    • Store at -20°C or -80°C in an amber glass vial.

  • Working Solution (10 µg/mL):

    • Allow the stock solution to warm to room temperature.

    • Vortex the stock solution.

    • Pipette 10 µL of the 1 mg/mL stock solution into a clean vial.

    • Add 990 µL of methanol to achieve a final concentration of 10 µg/mL.

    • Vortex thoroughly. This working solution is now ready to be spiked into samples.

Protocol 2: Lipid Extraction from Plasma using N-Palmitoyl-O-phosphocholine Serine-D9

This protocol is based on the widely used Folch lipid extraction method.

  • Sample Preparation:

    • Thaw frozen plasma samples on ice.

    • In a clean glass tube, add 50 µL of plasma.

  • Internal Standard Spiking:

    • Add 10 µL of the 10 µg/mL N-Palmitoyl-O-phosphocholine Serine-D9 working solution to the plasma sample.

    • Vortex briefly to mix.

  • Lipid Extraction:

    • Add 1 mL of a 2:1 (v/v) chloroform:methanol solution to the sample.

    • Vortex vigorously for 2 minutes to precipitate proteins and extract lipids.

    • Add 200 µL of 0.9% NaCl solution to induce phase separation.

    • Vortex for 30 seconds and then centrifuge at 2,000 x g for 5 minutes.

  • Lipid Collection:

    • Carefully collect the lower organic phase (which contains the lipids) using a glass Pasteur pipette and transfer to a new clean tube. Avoid disturbing the protein interface.

  • Drying and Reconstitution:

    • Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

    • Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., methanol:isopropanol 1:1, v/v).

Data Presentation: Quality Control Tables

Effective quality control relies on the consistent monitoring of key parameters. The following tables provide examples of how to structure your QC data for N-Palmitoyl-O-phosphocholine Serine-D9.

Table 1: Internal Standard Peak Area and Retention Time Monitoring

QC Sample IDPeak AreaRetention Time (min)Deviation from Mean RT (%)
QC_011.25E+065.21-0.38
QC_021.31E+065.230.00
QC_031.28E+065.240.19
QC_041.35E+065.22-0.19
QC_051.22E+065.250.38
Mean 1.28E+06 5.23
Std Dev 4.72E+04 0.015
CV (%) 3.68 0.28
Acceptance < 15% < 2%

Table 2: Peak Shape and Signal-to-Noise Ratio

QC Sample IDTailing FactorSignal-to-Noise (S/N)
QC_011.05550
QC_021.02580
QC_031.08565
QC_041.04595
QC_051.10540
Mean 1.06 566
Acceptance 0.9 - 1.2 > 10

Visualizations

Lipidomics Experimental Workflow

Lipidomics_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS Analysis cluster_data Data Processing Sample Biological Sample (e.g., Plasma, Tissue) Spike Spike with N-Palmitoyl-O-phosphocholine Serine-D9 Sample->Spike Extract Lipid Extraction (e.g., Folch Method) Spike->Extract Dry Dry Down Extract->Dry Reconstitute Reconstitute Dry->Reconstitute LC Liquid Chromatography (Separation) Reconstitute->LC MS Mass Spectrometry (Detection) LC->MS Peak Peak Detection & Integration MS->Peak Normalize Normalization to Internal Standard Peak->Normalize Quantify Quantification Normalize->Quantify

Caption: A typical workflow for a lipidomics experiment using an internal standard.

Troubleshooting Logic for High Internal Standard Variability

Caption: A decision tree for troubleshooting high variability in the internal standard signal.

References

Optimization

Technical Support Center: Enhancing Recovery of N-Palmitoyl-O-phosphocholine Serine-D9

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the recovery of N-Palmitoyl-O-phosphocholine...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the recovery of N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9) from complex matrices.

Frequently Asked Questions (FAQs)

Q1: What is N-Palmitoyl-O-phosphocholine Serine-D9 and why is it used in experiments?

N-Palmitoyl-O-phosphocholine Serine-D9 is the deuterated form of N-Palmitoyl-O-phosphocholine Serine (PPCS). PPCS is a biomarker for Niemann-Pick type C (NPC) disease.[1] The deuterated version (D9) serves as an internal standard in quantitative mass spectrometry-based assays.[2] Its chemical identity to the endogenous analyte allows it to mimic the behavior of the target molecule during sample preparation and analysis, correcting for variability and loss during the experimental workflow.[2]

Q2: What are the main challenges in recovering PPCS-D9 from complex matrices like plasma?

The primary challenges include:

  • Matrix Effects: Components in biological samples can interfere with the ionization of PPCS-D9 in the mass spectrometer, leading to inaccurate quantification.[3][4][5][6][7] Phospholipids (B1166683) are major contributors to matrix effects.[3][5]

  • Low Recovery: PPCS-D9 can be lost during sample preparation steps like protein precipitation, liquid-liquid extraction (LLE), and solid-phase extraction (SPE).[8]

  • Analyte Stability: As a lipid, PPCS-D9 can be susceptible to degradation if not handled and stored properly.[9][10][11]

Q3: What are the recommended storage conditions for PPCS-D9 standards?

To ensure long-term stability, deuterated lipid standards should be stored at or below -16°C.[9] If dissolved in an organic solvent, a storage temperature of -20°C ± 4°C is recommended.[9] It is advisable to store organic solutions under an inert atmosphere (e.g., argon or nitrogen) and avoid repeated freeze-thaw cycles.[9]

Troubleshooting Guides

This section provides solutions to common problems encountered during the recovery of PPCS-D9.

Low Recovery of PPCS-D9
Symptom Potential Cause Troubleshooting Steps
Low PPCS-D9 signal in LC-MS/MS analysis. Inefficient Extraction: The chosen extraction method (LLE or SPE) may not be optimal for PPCS-D9.For LLE: • Optimize the solvent system. Since PPCS-D9 is a phospholipid, a biphasic system like chloroform (B151607)/methanol (B129727)/water (Folch method) or dichloromethane/methanol is often effective. • Adjust the pH of the aqueous phase to ensure PPCS-D9 is in a neutral state for better partitioning into the organic layer.For SPE: • Ensure the correct sorbent chemistry is used. For phospholipids, reversed-phase (C18) or specialized phospholipid removal cartridges (e.g., HybridSPE) are recommended.[12][13][14][15][16] • Optimize the wash and elution solvents. A weak wash solvent is crucial to avoid premature elution of the analyte. The elution solvent must be strong enough to fully recover the PPCS-D9.
Low recovery after protein precipitation. Co-precipitation of PPCS-D9 with proteins: The internal standard may get trapped in the protein pellet.• Use a cold precipitation solvent (e.g., acetonitrile (B52724) or methanol) to enhance protein crashing. • Ensure a sufficient volume of precipitation solvent is used (typically a 3:1 or 4:1 ratio of solvent to sample).[17][18] • Vortex the sample thoroughly after adding the solvent to ensure complete protein denaturation.
Inconsistent recovery across samples. Variable Matrix Effects: Different patient or sample lots can have varying compositions, leading to inconsistent ion suppression or enhancement.[6]• Use a robust sample cleanup method like HybridSPE to remove a broad range of phospholipids.[12][13][14][15][16] • Evaluate different sources of blank matrix during method development to assess the variability of the matrix effect.[6] • Ensure the deuterated internal standard is added at the very beginning of the sample preparation to account for variability in every step.[2]
High Signal Variability
Symptom Potential Cause Troubleshooting Steps
Relative standard deviation (%RSD) of quality control samples is high. Incomplete Solubilization of Standard: The PPCS-D9 may not be fully dissolved in the spiking solution.• Ensure the standard is completely dissolved. Gentle vortexing or sonication may be necessary.[9] • Visually inspect the solution for any particulate matter before use.[9]
Adsorption to Surfaces: Lipids can adsorb to plasticware.• Use low-adsorption microcentrifuge tubes and pipette tips. • Consider using glass vials for storage of stock solutions.[9]
Inaccurate Pipetting: Small volumes of internal standard are often used, making accurate pipetting critical.• Use calibrated pipettes and appropriate-sized tips. • For very small volumes, consider a serial dilution of the stock solution.

Experimental Protocols

Protocol 1: Protein Precipitation followed by HybridSPE®-Phospholipid Extraction

This protocol is a robust method for removing both proteins and phospholipids, which are major sources of matrix effects.[12][13][14][15][16]

Materials:

  • Plasma or serum sample

  • N-Palmitoyl-O-phosphocholine Serine-D9 internal standard solution

  • Acetonitrile (ACN) with 1% formic acid (precipitation solvent)

  • HybridSPE®-Phospholipid SPE cartridge or 96-well plate

  • Vacuum manifold or positive pressure manifold

  • Collection plate or vials

Procedure:

  • Sample Spiking: To 100 µL of plasma/serum, add the desired amount of PPCS-D9 internal standard solution.

  • Protein Precipitation: Add 300 µL of ACN with 1% formic acid to the sample.[13]

  • Vortexing: Vortex the mixture vigorously for 1-2 minutes to ensure complete protein precipitation.

  • Centrifugation: Centrifuge at >10,000 x g for 10 minutes to pellet the precipitated proteins.

  • SPE Cartridge Conditioning (if required by manufacturer): Some SPE cartridges may require a conditioning step. Follow the manufacturer's instructions.

  • Sample Loading: Load the supernatant from step 4 onto the HybridSPE®-Phospholipid cartridge.

  • Elution: Apply vacuum or positive pressure to elute the sample into a clean collection plate. The phospholipids will be retained by the zirconia-coated sorbent.[12]

  • Analysis: The eluate is ready for direct injection into the LC-MS/MS system.

Protocol 2: Liquid-Liquid Extraction (LLE)

LLE is a classic technique for extracting lipids from aqueous samples.

Materials:

  • Plasma or serum sample

  • N-Palmitoyl-O-phosphocholine Serine-D9 internal standard solution

  • Chloroform

  • Methanol

  • Deionized water

  • Centrifuge

Procedure:

  • Sample Spiking: To 100 µL of plasma/serum, add the desired amount of PPCS-D9 internal standard solution.

  • Solvent Addition: Add 400 µL of methanol and vortex briefly. Then, add 200 µL of chloroform and vortex again.

  • Phase Separation: Add 200 µL of deionized water and 200 µL of chloroform. Vortex for 2 minutes.

  • Centrifugation: Centrifuge at 2,000 x g for 10 minutes to separate the aqueous and organic layers.

  • Collection: Carefully collect the lower organic layer, which contains the lipids, including PPCS-D9.

  • Drying: Evaporate the organic solvent under a stream of nitrogen.

  • Reconstitution: Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., mobile phase).

Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analysis start Plasma/Serum Sample spike Spike with PPCS-D9 start->spike ppt Protein Precipitation (Acetonitrile + 1% Formic Acid) spike->ppt Method 1 lle Liquid-Liquid Extraction (Chloroform/Methanol/Water) spike->lle Method 2 centrifuge1 Centrifugation ppt->centrifuge1 spe HybridSPE®-Phospholipid Extraction centrifuge1->spe lcms LC-MS/MS Analysis spe->lcms dry Dry Down lle->dry reconstitute Reconstitute dry->reconstitute reconstitute->lcms

Caption: Experimental workflows for PPCS-D9 recovery.

troubleshooting_logic cluster_extraction Extraction Issues cluster_precipitation Precipitation Issues cluster_matrix Matrix Effects start Low PPCS-D9 Recovery check_method Review Extraction Method start->check_method check_ppt Review Protein Precipitation start->check_ppt check_matrix Inconsistent Recovery? start->check_matrix is_lle LLE? check_method->is_lle Yes is_spe SPE? check_method->is_spe Yes optimize_lle Optimize Solvents & pH is_lle->optimize_lle optimize_spe Optimize Sorbent, Wash & Elution is_spe->optimize_spe optimize_ppt Use Cold Solvent, Increase Volume, Vortex Thoroughly check_ppt->optimize_ppt Yes use_robust_cleanup Employ HybridSPE® check_matrix->use_robust_cleanup Yes evaluate_matrix Test Multiple Blank Matrices use_robust_cleanup->evaluate_matrix

Caption: Troubleshooting logic for low PPCS-D9 recovery.

References

Reference Data & Comparative Studies

Validation

Validating Quantitative Lipid Assays: A Comparative Guide to Using N-Palmitoyl-O-phosphocholine Serine-D9

For researchers, scientists, and drug development professionals, the precise and reliable quantification of lipids is crucial for advancing research and therapeutic development. This guide provides an objective compariso...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the precise and reliable quantification of lipids is crucial for advancing research and therapeutic development. This guide provides an objective comparison of N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9) as an internal standard in quantitative assays, evaluating its performance against other common alternatives and providing detailed experimental protocols.

N-Palmitoyl-O-phosphocholine Serine (PPCS), also known as lysoSM-509, has been identified as a key biomarker for Niemann-Pick type C (NPC) disease, a rare lysosomal storage disorder.[1][2][3] Accurate quantification of PPCS in biological matrices like plasma and cerebrospinal fluid (CSF) is essential for diagnosis and for monitoring treatment efficacy. The gold standard for such quantification is liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with stable isotope dilution, which necessitates a reliable internal standard.[4] PPCS-D9, a deuterated form of PPCS, serves as an ideal internal standard due to its chemical and physical similarity to the endogenous analyte.

Performance Comparison of Internal Standards

The choice of internal standard is critical for correcting analytical variability during sample preparation and analysis. While various types of internal standards are used in lipidomics, stable isotope-labeled compounds, such as deuterated and ¹³C-labeled lipids, are preferred for their ability to closely mimic the behavior of the analyte.

Internal Standard Type Analyte **Linearity (R²) **Precision (%CV) Accuracy (% Recovery) Matrix Effect Key Considerations
N-Palmitoyl-O-phosphocholine Serine-D9 N-Palmitoyl-O-phosphocholine Serine (PPCS)>0.99<15%85-115%Low to ModerateCo-elutes closely with the analyte, providing excellent correction for matrix effects and procedural losses.[1]
¹³C-Labeled Lipids (e.g., ¹³C-Palmitate) Fatty Acids, Phospholipids>0.99<10%90-110%MinimalConsidered the "gold standard" due to identical chemical properties and co-elution with the analyte. May be more expensive than deuterated standards.
Other Deuterated Lipids (e.g., C17:1 Lyso PC) Lysophosphatidylcholines>0.99<15%85-115%ModerateStructurally similar to a class of lipids, but may not perfectly co-elute with the specific analyte of interest, potentially leading to slight inaccuracies in correction.
Odd-Chain Lipids (e.g., C17:0 Phosphatidylcholine) Phosphatidylcholines>0.98<20%80-120%Moderate to HighNot naturally abundant in most mammalian systems. May not fully compensate for matrix effects experienced by even-chain lipids.

Note: The values presented in this table are representative of typical performance for validated LC-MS/MS assays and may vary depending on the specific laboratory, instrumentation, and matrix.

Experimental Protocols

A robust and validated experimental protocol is fundamental to achieving accurate and reproducible quantitative results. The following sections detail the key steps for the quantification of PPCS in human plasma using PPCS-D9 as an internal standard.

Lipid Extraction from Plasma (Modified Folch Method)

This protocol is a widely used method for extracting lipids from plasma samples.

Materials:

  • Human plasma (collected in EDTA tubes)

  • N-Palmitoyl-O-phosphocholine Serine-D9 (internal standard solution)

  • Chloroform

  • Methanol

  • 0.9% NaCl solution

  • Microcentrifuge tubes (1.5 mL)

  • Vortex mixer

  • Centrifuge

Procedure:

  • Thaw frozen plasma samples on ice.

  • In a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

  • Spike the plasma sample with a known amount of the PPCS-D9 internal standard solution.

  • Add 1 mL of a 2:1 (v/v) chloroform:methanol mixture to the tube.

  • Vortex the mixture vigorously for 1 minute.

  • Add 200 µL of 0.9% NaCl solution to induce phase separation.

  • Vortex briefly and then centrifuge at 2,000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic layer (containing the lipids) using a glass pipette and transfer it to a new tube.

  • Dry the extracted lipids under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent (e.g., 100 µL of the initial mobile phase) for LC-MS/MS analysis.

LC-MS/MS Analysis

This is a general protocol for the analysis of PPCS by LC-MS/MS. Specific parameters may need to be optimized for different instruments.

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

  • Tandem mass spectrometer with an electrospray ionization (ESI) source

LC Parameters:

  • Column: A C18 reversed-phase column is commonly used for lipidomics.

  • Mobile Phase A: Acetonitrile/water (e.g., 60:40) with an additive such as 10 mM ammonium (B1175870) formate (B1220265) or 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with the same additive as mobile phase A.

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute more hydrophobic lipids.

  • Flow Rate: Dependent on the column dimensions (e.g., 0.3-0.6 mL/min for a standard analytical column).

  • Column Temperature: e.g., 40°C.

  • Injection Volume: e.g., 5-10 µL.

MS/MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • PPCS: Monitor the transition of the precursor ion to a specific product ion (e.g., m/z 509.3 -> m/z 184.1).

    • PPCS-D9: Monitor the transition of the deuterated precursor ion to the same product ion (e.g., m/z 518.3 -> m/z 184.1).

  • Collision Energy and other source parameters: Optimize for the specific instrument and analyte.

Data Analysis and Quantification
  • Peak Integration: Integrate the peak areas of the endogenous PPCS and the internal standard PPCS-D9 from the MRM chromatograms.

  • Calibration Curve: Prepare a series of calibration standards with known concentrations of PPCS and a fixed concentration of PPCS-D9. Generate a calibration curve by plotting the ratio of the peak area of PPCS to the peak area of PPCS-D9 against the concentration of PPCS. A linear regression with a weighting factor (e.g., 1/x²) is typically used.

  • Quantification: Determine the concentration of PPCS in the unknown samples by calculating the peak area ratio and interpolating the concentration from the calibration curve.

Visualizing the Workflow and Concepts

To further clarify the experimental process and the underlying principles, the following diagrams are provided.

Assay_Validation_Workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Plasma Plasma Sample Spike Spike with PPCS-D9 (IS) Plasma->Spike Extract Lipid Extraction Spike->Extract Dry Dry Down Extract->Dry Reconstitute Reconstitute Dry->Reconstitute LC LC Separation Reconstitute->LC MS MS/MS Detection (MRM) LC->MS Integrate Peak Integration MS->Integrate Calibrate Calibration Curve Integrate->Calibrate Quantify Quantification Calibrate->Quantify

Caption: A typical workflow for quantitative lipid analysis using an internal standard.

Internal_Standard_Concept cluster_logic Correction for Variability Analyte Endogenous Analyte (PPCS) SamplePrep Sample Preparation (Extraction, etc.) Analyte->SamplePrep IS Internal Standard (PPCS-D9) IS->SamplePrep LCMS LC-MS/MS Analysis SamplePrep->LCMS Logic1 Both analyte and IS are subjected to the same procedural variations. Ratio Peak Area Ratio (Analyte / IS) LCMS->Ratio Concentration Accurate Concentration Ratio->Concentration Logic2 Ratio remains constant despite variations. PPCS_Biomarker_Pathway NPC1_Defect Niemann-Pick C1 (NPC1) Genetic Defect Lipid_Trafficking Impaired Intracellular Lipid Trafficking NPC1_Defect->Lipid_Trafficking Lipid_Accumulation Lysosomal Accumulation of Cholesterol & Sphingolipids Lipid_Trafficking->Lipid_Accumulation PPCS_Elevation Elevated Plasma & CSF N-Palmitoyl-O-phosphocholine Serine (PPCS) Lipid_Accumulation->PPCS_Elevation Diagnosis Biomarker for Diagnosis PPCS_Elevation->Diagnosis Monitoring Biomarker for Treatment Monitoring PPCS_Elevation->Monitoring

References

Comparative

A Head-to-Head Comparison: N-Palmitoyl-O-phosphocholine Serine-D9 vs. 13C-Labeled Standards for High-Fidelity Lipid Analysis

For researchers, scientists, and drug development professionals engaged in lipidomics, the choice of internal standard is a critical determinant of data accuracy and reliability. This guide provides an objective comparis...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals engaged in lipidomics, the choice of internal standard is a critical determinant of data accuracy and reliability. This guide provides an objective comparison of deuterated (specifically N-Palmitoyl-O-phosphocholine Serine-D9) and 13C-labeled standards in lipid analysis, supported by experimental data and detailed methodologies.

In the realm of quantitative mass spectrometry, stable isotope-labeled (SIL) internal standards are the gold standard for correcting sample preparation variability and matrix effects. While both deuterated (²H or D) and carbon-13 (¹³C) labeled standards serve this purpose, their intrinsic physicochemical properties can lead to significant performance differences. This is particularly crucial in the analysis of complex lipids like N-Palmitoyl-O-phosphocholine Serine (PPCS), a key biomarker for Niemann-Pick C1 (NPC1) disease.[1][2][3][4]

Key Performance Differences: A Data-Driven Comparison

The primary distinctions between deuterated and ¹³C-labeled internal standards lie in their chromatographic behavior, isotopic stability, and consequent ability to compensate for matrix effects.

Chromatographic Co-elution: A critical advantage of ¹³C-labeled standards is their near-perfect co-elution with the unlabeled (native) analyte.[5] The substitution of ¹²C with ¹³C results in a negligible change to the molecule's physicochemical properties. In contrast, deuterated standards often exhibit a slight retention time shift, typically eluting earlier than the native analyte in reversed-phase chromatography.[5][6] This "isotope effect" can lead to differential ion suppression or enhancement, compromising accurate quantification.[6][7]

Isotopic Stability: ¹³C labels are incorporated into the carbon backbone of the molecule, rendering them exceptionally stable and not prone to back-exchange with hydrogen atoms from the sample matrix or solvents.[5][8] Deuterium labels, particularly those on heteroatoms or at acidic positions, can be susceptible to this exchange, potentially leading to a decrease in the labeled signal and an overestimation of the native analyte.[6][8]

Matrix Effects: Due to their identical elution profiles, ¹³C-labeled standards are more effective at compensating for matrix effects, which are a major challenge in the analysis of complex biological samples.[5][7] The chromatographic shift of deuterated standards can place them in a different analytical "space" at the moment of ionization, leading to biased results.[5]

Quantitative Data Summary

Performance MetricDeuterated (²H) Internal Standard¹³C-Labeled Internal StandardAdvantage
Average Coefficient of Variation (CV%) HigherLower (6.36%) ¹³C-Labeled[9]
Chromatographic Co-elution with Native Analyte Partial (potential for retention time shift)Complete ¹³C-Labeled[5][7]
Isotopic Stability Lower (potential for back-exchange)Higher ¹³C-Labeled[5][8]
Correction for Matrix Effects Less effectiveMore effective ¹³C-Labeled[5][7]

Experimental Protocols

Accurate and reproducible quantification in lipidomics relies on well-documented experimental procedures. The following are generalized protocols for lipid extraction and LC-MS/MS analysis for a target lipid like N-Palmitoyl-O-phosphocholine Serine.

Lipid Extraction from Plasma (Folch Method)
  • Sample Preparation: Thaw frozen plasma samples on ice.

  • Internal Standard Spiking: To a glass tube, add 100 µL of plasma. Add a known amount of the selected internal standard (N-Palmitoyl-O-phosphocholine Serine-D9 or a ¹³C-labeled analog) in a small volume of solvent.

  • Solvent Addition: Add 2 mL of a 2:1 (v/v) mixture of chloroform (B151607) and methanol. Vortex thoroughly for 2 minutes.

  • Phase Separation: Add 500 µL of 0.9% NaCl solution and vortex for 1 minute. Centrifuge at 2,000 x g for 10 minutes to separate the phases.

  • Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

  • Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried lipid extract in a suitable volume of an appropriate solvent (e.g., 90% methanol) for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis
  • Chromatographic Separation:

    • Column: A C18 reversed-phase column is typically used for the separation of N-acyl-phosphatidylserines.[10]

    • Mobile Phase A: Acetonitrile/Methanol/Aqueous 1 mM ammonium (B1175870) acetate (B1210297) (20/60/20, v/v/v).[10]

    • Mobile Phase B: Ethanol containing 1 mM ammonium acetate.[10]

    • Gradient: A suitable gradient elution program is employed to separate the analyte from other matrix components.

  • Mass Spectrometric Detection:

    • Ionization Mode: Electrospray ionization (ESI) in positive mode is commonly used for the detection of N-Palmitoyl-O-phosphocholine Serine.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • Analyte (PPCS): Monitor the transition from the precursor ion (m/z 509.3) to a specific product ion (e.g., m/z 184.1, corresponding to the phosphocholine (B91661) headgroup).[1]

      • Deuterated Internal Standard (PPCS-D9): Monitor the corresponding mass-shifted precursor to product ion transition (e.g., m/z 518.3 → m/z 184.1).

      • ¹³C-Labeled Internal Standard: Monitor the corresponding mass-shifted precursor to product ion transition.

Mandatory Visualizations

Experimental Workflow

G cluster_sample_prep Sample Preparation cluster_analysis Analysis cluster_output Output plasma Plasma Sample spike Spike with Internal Standard (D9 or 13C) plasma->spike extraction Lipid Extraction (Folch Method) spike->extraction drydown Dry Down (Nitrogen Evaporation) extraction->drydown reconstitute Reconstitution drydown->reconstitute lcms LC-MS/MS Analysis reconstitute->lcms data Data Acquisition (MRM Mode) lcms->data quant Quantification (Peak Area Ratio) data->quant results Analyte Concentration quant->results

Caption: Experimental workflow for the quantification of N-Palmitoyl-O-phosphocholine Serine.

Signaling Pathway Perturbation in Niemann-Pick C1 Disease

G cluster_lysosome Lysosome cluster_er Endoplasmic Reticulum (ER) cluster_pathology NPC1 Disease Pathology ldl LDL-Cholesterol npc2 NPC2 ldl->npc2 Binds Cholesterol npc1 NPC1 Protein (Lipid Transporter) npc2->npc1 Transfers Cholesterol chol_homeostasis Cellular Cholesterol Homeostasis npc1->chol_homeostasis Cholesterol Efflux lysosome_membrane Lysosomal Membrane er_membrane ER Membrane npc1_mutation NPC1 Gene Mutation npc1_dysfunction Dysfunctional NPC1 Protein npc1_mutation->npc1_dysfunction npc1_dysfunction->npc1 Inhibits chol_accum Cholesterol Accumulation npc1_dysfunction->chol_accum lipid_accum Accumulation of other lipids, including PPCS npc1_dysfunction->lipid_accum

Caption: Pathological lipid accumulation in Niemann-Pick C1 disease due to NPC1 dysfunction.

Conclusion and Recommendation

For researchers, scientists, and drug development professionals requiring the highest level of accuracy, precision, and reliability in lipid quantification, ¹³C-labeled internal standards are the superior choice.[11] Their ability to perfectly co-elute with the analyte and their high isotopic stability minimize the risk of analytical errors, leading to more robust and defensible results, particularly in complex biological matrices.[11] While N-Palmitoyl-O-phosphocholine Serine-D9 is a viable option, the use of a ¹³C-labeled analog, when available, is recommended to achieve the most accurate and reliable quantification of this critical disease biomarker.

References

Validation

A Head-to-Head Comparison: Deuterated vs. Odd-Chain Internal Standards for Robust Lipidomics

For researchers, scientists, and drug development professionals in the field of lipidomics, the choice of internal standard is a critical decision that profoundly impacts the accuracy and reliability of quantitative data...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals in the field of lipidomics, the choice of internal standard is a critical decision that profoundly impacts the accuracy and reliability of quantitative data. This guide provides an objective comparison of two commonly used types of internal standards: deuterated and odd-chain lipids. We will delve into their respective performances, backed by experimental data, and provide detailed methodologies to aid in the selection of the most appropriate standard for your analytical needs.

The fundamental role of an internal standard (IS) in mass spectrometry-based lipidomics is to correct for analytical variability that can be introduced during sample preparation, extraction, and instrumental analysis. An ideal internal standard should mimic the physicochemical properties of the analytes of interest, be absent in the endogenous sample, and be clearly distinguishable by the mass spectrometer.

The Gold Standard: Deuterated Internal Standards

Deuterated internal standards are lipid molecules in which one or more hydrogen atoms have been replaced by their stable isotope, deuterium. This substitution results in a compound that is chemically and physically almost identical to the endogenous lipid being quantified but with a higher mass-to-charge ratio (m/z), allowing it to be distinguished by the mass spectrometer.[1][2] This near-identical nature is the primary reason they are widely considered the "gold standard" in quantitative lipidomics.[3][4]

The Pragmatic Alternative: Odd-Chain Internal Standards

Odd-chain fatty acid-containing lipids serve as another class of internal standards. These are lipids that contain fatty acids with an odd number of carbon atoms (e.g., C17:0, C19:0), which are typically absent or present at very low levels in most mammalian tissues.[4][5] Their structural similarity to the more common even-chain lipids allows them to be used for normalization across a range of lipid classes.[1]

Performance Face-Off: A Quantitative Comparison

The selection of an internal standard should be guided by its performance in key analytical parameters such as linearity, recovery, and precision. The following table summarizes a representative comparison of these metrics for deuterated and odd-chain internal standards.

Performance MetricDeuterated Internal StandardsOdd-Chain Internal StandardsRationale
Linearity (R²) > 0.998> 0.995Both standard types generally exhibit excellent linearity over a wide dynamic range.[4]
Recovery (%) 90 - 11085 - 105The near-identical chemical properties of deuterated standards to the analyte often result in slightly better and more consistent recovery.[4]
Precision (%RSD) < 10%< 15%The closer mimicry of the analyte by the deuterated standard throughout the analytical process typically leads to higher precision (lower relative standard deviation).[4]
Correction for Matrix Effects ExcellentGoodDeuterated standards co-elute with their endogenous counterparts, experiencing the same ion suppression or enhancement, thus providing superior correction for matrix effects. Odd-chain standards, with different retention times, may offer only partial correction.[6]
Cost HigherLowerThe synthesis of stable isotope-labeled standards is a more complex and expensive process.[4]
Availability Generally good, but custom synthesis may be required for some lipid species.Readily available for common lipid classes.A wider variety of odd-chain standards for different lipid classes are commercially available.[7]

Experimental Protocols

Accurate and reproducible lipidomics data relies on well-documented and standardized experimental procedures. Below are detailed methodologies for lipid extraction and subsequent analysis using internal standards.

Lipid Extraction from Plasma (Modified Folch Method)

This protocol is a widely used method for the extraction of a broad range of lipids from plasma or serum samples.

Materials:

  • Plasma or serum samples

  • Internal Standard (IS) mixture (containing either deuterated or odd-chain lipids)

  • Chloroform

  • Methanol

  • 0.9% NaCl solution

  • Centrifuge

  • Nitrogen gas evaporator

Procedure:

  • Thaw frozen plasma or serum samples on ice.

  • In a glass tube, add 100 µL of the plasma/serum sample.

  • Add 10 µL of the internal standard mixture to the sample.

  • Add 2 mL of a chloroform:methanol (2:1, v/v) solution.

  • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

  • Add 400 µL of 0.9% NaCl solution to induce phase separation.[3]

  • Vortex for an additional 1 minute.

  • Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to achieve complete phase separation.[3]

  • Carefully collect the lower organic phase, which contains the lipids, using a glass pipette and transfer it to a new tube.

  • Dry the extracted lipids under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in an appropriate solvent (e.g., methanol/isopropanol) for LC-MS analysis.

LC-MS/MS Analysis

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

  • Tandem mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer)

Chromatographic Conditions (Example for Reversed-Phase Separation):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size)

  • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate

  • Mobile Phase B: Acetonitrile/Isopropanol (10:90, v/v) with 0.1% formic acid and 10 mM ammonium formate

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 55°C

  • Injection Volume: 5 µL

  • Gradient: A typical gradient would start at a low percentage of mobile phase B and gradually increase to elute the more hydrophobic lipids.

Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI), often in both positive and negative modes to cover a broad range of lipid classes.

  • Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification, monitoring specific precursor-to-product ion transitions for each analyte and its corresponding internal standard.

Data Analysis:

  • Integrate the peak areas of the endogenous lipids and their corresponding internal standards.

  • Calculate the response ratio by dividing the peak area of the analyte by the peak area of the internal standard.

  • Quantify the concentration of the endogenous lipid by comparing its response ratio to a calibration curve constructed using known concentrations of authentic standards.

Visualizing the Workflow and Rationale

To better illustrate the concepts discussed, the following diagrams, generated using the DOT language, depict a typical experimental workflow and the logical considerations for selecting an internal standard.

experimental_workflow sample Biological Sample (Plasma, Tissue, etc.) add_is Addition of Internal Standard (Deuterated or Odd-Chain) sample->add_is extraction Lipid Extraction (e.g., Folch Method) add_is->extraction analysis LC-MS/MS Analysis extraction->analysis data_processing Data Processing and Quantification analysis->data_processing results Quantitative Lipid Profile data_processing->results

A typical experimental workflow for lipidomics analysis using internal standards.

logical_relationship start Start: Quantitative Lipidomics Experiment decision Need for Highest Accuracy and Precision? start->decision deuterated Deuterated Internal Standard ('Gold Standard') decision->deuterated Yes odd_chain Odd-Chain Internal Standard (Cost-Effective Alternative) decision->odd_chain No considerations Considerations: - Cost - Availability - Analyte Specificity deuterated->considerations odd_chain->considerations

Logical considerations for choosing between deuterated and odd-chain internal standards.

Conclusion

The choice between deuterated and odd-chain internal standards in lipidomics is a balance between the desired level of analytical rigor and practical considerations such as cost and availability. For applications demanding the highest accuracy and precision, such as in clinical biomarker validation and drug development, deuterated internal standards are the unequivocal choice.[3] Their ability to closely mimic the behavior of endogenous lipids provides superior correction for analytical variability, leading to more reliable and defensible data.[2]

However, for broader screening studies or when budgetary constraints are a primary concern, odd-chain internal standards offer a robust and scientifically sound alternative.[4] By carefully considering the performance characteristics and implementing rigorous, standardized protocols, researchers can generate high-quality, reliable lipidomics data to advance their scientific discoveries.

References

Comparative

A Comparative Guide to N-Palmitoyl-O-phosphocholine Serine and its Alternatives for Niemann-Pick Type C Disease Diagnostics

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of N-Palmitoyl-O-phosphocholine Serine (PPCS) and other key biomarkers used in the diagnosis of Niemann-Pick typ...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of N-Palmitoyl-O-phosphocholine Serine (PPCS) and other key biomarkers used in the diagnosis of Niemann-Pick type C (NPC) disease. The information presented is based on published experimental data to assist researchers and clinicians in selecting the most appropriate diagnostic markers for their needs.

Introduction to Niemann-Pick Type C and the Role of Biomarkers

Niemann-Pick type C (NPC) is a rare, inherited neurodegenerative disorder characterized by the accumulation of cholesterol and other lipids in various tissues.[1][2][3] The complex and heterogeneous clinical presentation of NPC often leads to diagnostic delays.[3] Consequently, reliable biomarkers are crucial for early and accurate diagnosis, which is essential for timely therapeutic intervention.[4] Several biomarkers have been identified and are used in clinical practice, each with its own performance characteristics. This guide focuses on the comparative performance of PPCS and its main alternatives.

It is important to note that N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9) is the deuterated internal standard used for the accurate quantification of the endogenous biomarker, PPCS, by mass spectrometry. The following data pertains to the performance of PPCS as a diagnostic biomarker.

Comparative Performance of NPC Disease Biomarkers

The diagnostic accuracy of a biomarker is determined by its ability to correctly distinguish between individuals with and without the disease. Key metrics for this evaluation are sensitivity and specificity. The following table summarizes the reported diagnostic performance of PPCS and its alternatives in discriminating NPC patients from healthy controls and carriers.

BiomarkerSensitivitySpecificityArea Under the Curve (AUC)Key Findings
N-Palmitoyl-O-phosphocholine Serine (PPCS) 100.0%[1][2]96.6%[1][2]0.9992[1]Highly sensitive and specific for NPC1.[1][2] A cutoff of 248 ng/mL in plasma was used to achieve these metrics.[1][2]
Cholestane-3β,5α,6β-triol 100%[5]93.4%[5]0.997[6]A widely used and reliable biomarker for NPC.[7] However, it can also be elevated in other lysosomal storage diseases like Acid Sphingomyelinase Deficiency (ASMD) and Cerebrotendinous Xanthomatosis (CTX).[8][9]
N-(3β,5α,6β-trihydroxy-cholan-24-oyl)glycine (TCG) 99.45%[10]99.82%[10]Not explicitly stated, but implied to be highReported to be as sensitive as but more specific than PPCS and Cholestane-3β,5α,6β-triol.[10] Also elevated in Lysosomal Acid Lipase (B570770) Deficiency (LALD) and ASMD.[10]
Lysosphingomyelin (SPC) Not explicitly statedNot explicitly stated0.999[3][11]Shows excellent potential for NPC diagnosis and could be used to identify patients for confirmatory genetic testing.[3][11]
7-ketocholesterol (B24107) Not explicitly statedNot explicitly stated0.9984[12]An established biomarker for NPC, often used in combination with other markers.[7][13] It is not specific to NPC and can be elevated in other conditions.[7]

Experimental Protocols: Quantification of NPC Biomarkers

The analysis of these lipid biomarkers is predominantly performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique. While specific laboratory protocols may vary, the general workflow is outlined below.

General Workflow for Biomarker Analysis

Biomarker Analysis Workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data_analysis Data Analysis Plasma Plasma Sample Spike Spike with Internal Standard (e.g., PPCS-D9) Plasma->Spike Extraction Lipid Extraction (Protein Precipitation, LLE, or SPE) Spike->Extraction Drydown Dry Down Extract Extraction->Drydown Reconstitute Reconstitute in Injection Solvent Drydown->Reconstitute LC Liquid Chromatography (Separation) Reconstitute->LC MS Tandem Mass Spectrometry (Detection & Quantification) LC->MS Quantification Quantification (Calibration Curve) MS->Quantification Report Report Results Quantification->Report

Caption: General workflow for the quantification of NPC biomarkers.

Key Methodological Details
  • Sample Preparation:

    • Protein Precipitation: A simple and common method where a solvent like methanol (B129727) is added to the plasma sample to precipitate proteins. The supernatant containing the lipids is then collected.[14]

    • Liquid-Liquid Extraction (LLE): This involves using a system of immiscible organic solvents (e.g., chloroform/methanol) to extract lipids from the aqueous plasma sample.

    • Solid-Phase Extraction (SPE): A more targeted approach where a solid sorbent is used to selectively isolate the lipids of interest from the sample matrix.[15]

  • Liquid Chromatography (LC):

    • Columns: Reversed-phase columns, such as C8 or C18, are commonly used to separate the lipids based on their hydrophobicity.[14][15]

    • Mobile Phases: Typically, a gradient of aqueous and organic solvents (e.g., water and methanol/acetonitrile with additives like formic acid or ammonium (B1175870) formate) is used to elute the biomarkers from the column.[15]

  • Tandem Mass Spectrometry (MS/MS):

    • Ionization: Electrospray ionization (ESI) in positive mode is frequently used to ionize the lipid molecules.[14]

    • Detection: The analysis is performed in Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) mode, where specific precursor-to-product ion transitions for each biomarker and its internal standard are monitored for highly selective and sensitive quantification.[14]

Signaling Pathway and Biomarker Generation

The accumulation of lipids in NPC is a consequence of impaired intracellular cholesterol trafficking due to mutations in the NPC1 or NPC2 genes. This disruption leads to a cascade of cellular events, including oxidative stress, which is thought to contribute to the generation of some of these biomarkers.

NPC Pathogenesis and Biomarker Generation cluster_pathway NPC Pathogenesis cluster_biomarkers Biomarker Generation NPC_mutation NPC1/NPC2 Gene Mutation Cholesterol_acc Lysosomal Cholesterol Accumulation NPC_mutation->Cholesterol_acc Oxidative_stress Oxidative Stress Cholesterol_acc->Oxidative_stress Other_lipids_acc Other Lipid Accumulation Cholesterol_acc->Other_lipids_acc Ctriol Cholestane-3β,5α,6β-triol Oxidative_stress->Ctriol SevenKC 7-ketocholesterol Oxidative_stress->SevenKC PPCS PPCS Other_lipids_acc->PPCS SPC Lysosphingomyelin Other_lipids_acc->SPC TCG TCG Ctriol->TCG Metabolism

Caption: Pathogenesis of NPC and the generation of key biomarkers.

Conclusion

The diagnosis of Niemann-Pick type C disease has been significantly advanced by the discovery and validation of several blood-based biomarkers. N-Palmitoyl-O-phosphocholine Serine (PPCS) has demonstrated excellent sensitivity and high specificity for NPC1. Cholestane-3β,5α,6β-triol and the glycinated bile acid TCG are also highly sensitive and specific markers, though they can be elevated in other related disorders. Lysosphingomyelin and 7-ketocholesterol are valuable additional biomarkers that can aid in the diagnostic process. The choice of biomarker and analytical methodology will depend on the specific clinical and research context. For a definitive diagnosis, biomarker testing should be used in conjunction with clinical evaluation and genetic testing.

References

Validation

Performance of N-Palmitoyl-O-phosphocholine Serine-D9 in Biological Fluids: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of the performance of N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9), a deuterated internal standard, in variou...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the performance of N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9), a deuterated internal standard, in various biological fluids. The use of a stable isotope-labeled internal standard is crucial for accurate and precise quantification of the corresponding analyte, N-Palmitoyl-O-phosphocholine Serine (PPCS), a key biomarker for Niemann-Pick disease type C (NPC).[1][2] This document summarizes key performance metrics, details experimental protocols, and visualizes analytical workflows to assist researchers in the implementation of robust bioanalytical methods.

Comparative Performance in Biological Fluids

Performance MetricPlasma/SerumCerebrospinal Fluid (CSF)Urine
Expected Recovery 85-105%90-110%90-110%
Matrix Effect Moderate ion suppression is possible due to high lipid and protein content. The use of a co-eluting deuterated internal standard like PPCS-D9 effectively compensates for this.Minimal matrix effects are expected due to the lower protein and lipid content compared to plasma.Low to minimal matrix effects are anticipated due to the aqueous nature and low protein concentration.
Stability (Short-term, Room Temp) Stable for at least 24 hours.[3]Expected to be stable, similar to or better than plasma.Expected to be stable, but pH variations could potentially influence stability.
Stability (Long-term, -80°C) Stable for extended periods (months to years).Stable for extended periods.Stable for extended periods.
Freeze-Thaw Stability Stable through multiple freeze-thaw cycles.Expected to be stable through multiple freeze-thaw cycles.Expected to be stable through multiple freeze-thaw cycles.

Note: The quantitative values presented are typical expected ranges for a well-behaved deuterated lipid internal standard in these matrices. Actual performance should be confirmed during method validation.

Signaling Pathways and Experimental Workflows

The accurate quantification of biomarkers such as PPCS is essential for disease diagnosis, monitoring, and the evaluation of therapeutic interventions. The following diagrams illustrate the analytical workflow and the principle of using a deuterated internal standard.

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analysis cluster_quantification Quantification biofluid Biological Fluid (Plasma, CSF, etc.) add_is Spike with PPCS-D9 biofluid->add_is extraction Protein Precipitation & Liquid-Liquid Extraction add_is->extraction evaporation Evaporation extraction->evaporation reconstitution Reconstitution evaporation->reconstitution lcms LC-MS/MS Analysis reconstitution->lcms data_processing Data Processing lcms->data_processing quant Quantification of PPCS data_processing->quant internal_standard_principle cluster_ratio Quantification sample Analyte (PPCS) & Internal Standard (PPCS-D9) in Biological Matrix loss Sample Loss & Matrix Effects sample->loss ms Mass Spectrometer (Detects both PPCS and PPCS-D9) loss->ms ratio Ratio of PPCS / PPCS-D9 remains constant ms->ratio quant Accurate Quantification of PPCS ratio->quant

References

Comparative

A Comparative Guide to Linearity and Quantification of N-Palmitoyl-O-phosphocholine Serine-D9

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9) as an internal standard in the quantitative analysis of its...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9) as an internal standard in the quantitative analysis of its endogenous, non-deuterated counterpart, N-Palmitoyl-O-phosphocholine Serine (PPCS). PPCS has emerged as a critical biomarker for the diagnosis and therapeutic monitoring of Niemann-Pick type C (NPC) disease, a rare lysosomal storage disorder.[1][2][3] Accurate and precise quantification of PPCS in biological matrices is therefore paramount. This document details the performance of PPCS-D9, compares it with alternative internal standards, and provides supporting experimental protocols.

Performance of N-Palmitoyl-O-phosphocholine Serine-D9

Deuterated stable isotope-labeled internal standards, such as PPCS-D9, are considered the "gold standard" for quantitative mass spectrometry.[4] This is due to their chemical and physical similarity to the analyte of interest, which allows them to co-elute chromatographically and exhibit nearly identical ionization behavior, effectively compensating for variations during sample preparation and analysis.

Linearity and Limits of Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods have been developed and validated for the measurement of PPCS in human plasma and cerebrospinal fluid (CSF) using a deuterated internal standard.[3][5] These methods demonstrate excellent linearity over a range of concentrations relevant to clinical samples.

Below is a table summarizing typical validation data for an LC-MS/MS assay for PPCS quantification using PPCS-D9 as an internal standard.

ParameterPerformance Characteristic
Analyte N-Palmitoyl-O-phosphocholine Serine (PPCS)
Internal Standard N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9)
Linear Range 1 - 2500 ng/mL
Correlation Coefficient (r²) > 0.99
Lower Limit of Quantification (LLOQ) 1 ng/mL
Accuracy at LLOQ Within ± 20% of nominal concentration
Precision at LLOQ (%CV) < 20%

Comparison with Alternative Internal Standards

While deuterated internal standards are preferred, other options exist for the quantitative analysis of lipids. The choice of internal standard is critical for data quality and can be influenced by factors such as cost, availability, and the specific requirements of the assay.

Internal Standard TypeAdvantagesDisadvantages
Deuterated (e.g., PPCS-D9) - Closely mimics analyte behavior. - Corrects for matrix effects and extraction variability. - Considered the "gold standard" for accuracy.[4]- Can be expensive to synthesize. - Potential for slight chromatographic shift (isotope effect).
Odd-Chain Lipids - Not naturally present in most biological systems. - Commercially available in mixtures for broad lipid class coverage.[6] - More cost-effective than custom synthesis of deuterated standards.- Does not perfectly mimic the analyte's structure and behavior. - May not correct for analyte-specific matrix effects as effectively as a deuterated standard.
Non-Endogenous Structural Analogs - Not present in the biological matrix. - Can be designed to have similar extraction and chromatographic properties to a class of lipids.- May not co-elute with the specific analyte of interest. - Ionization efficiency may differ significantly from the analyte.

Experimental Protocols

The following is a representative protocol for the quantification of PPCS in human plasma using PPCS-D9 and LC-MS/MS.

Sample Preparation (Protein Precipitation)
  • To 50 µL of plasma sample (calibrator, quality control, or unknown), add 100 µL of a working solution of PPCS-D9 in methanol.

  • Vortex vigorously for 30 seconds to ensure complete protein precipitation.

  • Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

  • Carefully transfer the clear supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis
  • Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.7 µm).

  • Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water with 0.1% formic acid.

  • Mobile Phase B: Methanol with 0.1% formic acid.

  • Gradient: A suitable gradient to separate PPCS from other plasma components.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

  • Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Detection: Multiple Reaction Monitoring (MRM) in positive ion mode.

Visualizations

cluster_0 Diagnostic Workflow for Niemann-Pick Type C (NPC) Disease Clinical_Suspicion Clinical Suspicion of NPC (e.g., hepatosplenomegaly, neurological symptoms) Biomarker_Screening Biomarker Screening (Plasma Sample) Clinical_Suspicion->Biomarker_Screening PPCS_Quantification Quantification of PPCS (using PPCS-D9 as Internal Standard) Biomarker_Screening->PPCS_Quantification Other_Biomarkers Quantification of Other Biomarkers (e.g., cholestane-3β,5α,6β-triol, TCG) Biomarker_Screening->Other_Biomarkers Genetic_Testing Genetic Testing (NPC1/NPC2 gene sequencing) PPCS_Quantification->Genetic_Testing Elevated PPCS Other_Biomarkers->Genetic_Testing Elevated Levels Diagnosis Diagnosis of NPC Genetic_Testing->Diagnosis

Caption: Diagnostic workflow for Niemann-Pick Type C disease.

cluster_1 LC-MS/MS Quantification Workflow Sample Plasma Sample (Unknown PPCS concentration) Spike Spike with PPCS-D9 (Known concentration) Sample->Spike Extract Protein Precipitation & Supernatant Collection Spike->Extract Inject LC-MS/MS Analysis Extract->Inject Ratio Calculate Peak Area Ratio (PPCS / PPCS-D9) Inject->Ratio Quantify Quantify PPCS from Calibration Curve Ratio->Quantify

Caption: Experimental workflow for PPCS quantification.

References

Validation

Justification for Selecting N-Palmitoyl-O-phosphocholine Serine (PPCS) in NPC Biomarker Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of N-Palmitoyl-O-phosphocholine Serine (PPCS), also known as lysoSM-509, with other key biomarkers for Nieman...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of N-Palmitoyl-O-phosphocholine Serine (PPCS), also known as lysoSM-509, with other key biomarkers for Niemann-Pick Disease, Type C (NPC). It aims to justify the selection of PPCS in biomarker studies by presenting its performance against alternatives, supported by experimental data and detailed methodologies.

Niemann-Pick Disease, Type C is a rare, autosomal recessive lysosomal storage disorder characterized by the accumulation of unesterified cholesterol and glycosphingolipids in various tissues, leading to progressive neurodegeneration and visceral damage.[1][2][3] The disease is caused by mutations in the NPC1 or NPC2 genes, which are crucial for intracellular lipid trafficking.[2][4] The complex and heterogeneous clinical presentation of NPC often leads to diagnostic delays, highlighting the critical need for sensitive and specific biomarkers.[5][6]

Emergence of PPCS as a Key Biomarker

Initially identified as an unknown lipid biomarker with a mass-to-charge ratio of 509.3351 ([M+H]+), "lysoSM-509" was later structurally elucidated as N-palmitoyl-O-phosphocholineserine (PPCS).[7] This novel class of lipids, N-acyl-O-phosphocholineserines (APCS), was found to be significantly elevated in the plasma of NPC1 patients.[7]

Comparative Analysis of NPC Biomarkers

The selection of a biomarker for clinical studies and diagnostics hinges on its sensitivity, specificity, and correlation with disease progression. This section compares PPCS with other prominent NPC biomarkers.

BiomarkerClassKey AdvantagesKey Limitations
N-Palmitoyl-O-phosphocholine Serine (PPCS) PhospholipidHigh sensitivity and specificity for NPC1.[8][9] Correlates with neurological disease severity scores in CSF.[8][9] Can be used to monitor peripheral treatment efficacy.[8][9]Elevated in Acid Sphingomyelinase Deficiency (ASMD), requiring additional testing for differential diagnosis.[8][10] Also found to be elevated in some Congenital Disorders of Glycosylation (CDG).[11][12]
Cholestane-3β,5α,6β-triol (C-triol) OxysterolWidely used and validated biomarker for NPC.[7] Elevated in both NPC1 and NPC2.Also elevated in other lysosomal storage diseases like Cerebrotendinous Xanthomatosis (CTX) and Lysosomal Acid Lipase Deficiency (LALD).[6][8] Carrier levels can overlap with affected individuals.[6]
7-Ketocholesterol (7-KC) OxysterolElevated in NPC plasma.[5]Less specific than C-triol.[6][10]
N-(3β,5α,6β-trihydroxy-cholan-24-oyl)glycine (TCG) Bile AcidHighly specific for NPC.[5][13] Not elevated in CDG, unlike PPCS.[11][12]Newer biomarker, may have less extensive validation data compared to C-triol.
Neurofilament Light Chain (NFL) ProteinA marker of neuronal injury, potentially useful for monitoring neurodegeneration in the CNS.[14]Not specific to NPC, elevated in various neurodegenerative conditions.[14]
Calbindin D ProteinA potential biomarker for monitoring Purkinje cell death, a hallmark of NPC neuropathology.[14]Primarily measured in CSF, requiring a more invasive procedure.[14]

Quantitative Performance of PPCS

A study evaluating PPCS for NPC diagnosis established a plasma cutoff of 248 ng/mL, which provided a sensitivity of 100.0% and a specificity of 96.6% in distinguishing NPC1 patients from control and carrier individuals.[8][9] Furthermore, cerebrospinal fluid (CSF) levels of PPCS were found to be significantly correlated with the NPC neurological disease severity scores.[8][9]

Experimental Protocols

Quantification of PPCS in Human Plasma and CSF by LC-MS/MS

This protocol is based on methodologies described in the literature for the analysis of PPCS.[8][9]

1. Sample Preparation:

  • Plasma: To 20 µL of plasma, add 100 µL of an internal standard solution (e.g., N-Palmitoyl-O-phosphocholine Serine-D9 in methanol). Vortex for 1 minute.

  • CSF: To 50 µL of CSF, add 50 µL of an internal standard solution. Vortex for 1 minute.

  • Centrifuge the mixture at 14,000 rpm for 10 minutes to precipitate proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile/methanol (1:1, v/v).

    • Gradient: A suitable gradient to separate PPCS from other components.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 10 µL.

  • Tandem Mass Spectrometry (MS/MS):

    • Ionization Mode: Positive electrospray ionization (ESI+).

    • Multiple Reaction Monitoring (MRM): Monitor the transitions for PPCS (e.g., m/z 509.3 -> 184.1) and the internal standard.

    • Instrumentation: A triple quadrupole mass spectrometer.

3. Data Analysis:

  • Quantify PPCS concentrations by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of synthetic PPCS.

Signaling Pathways and Workflows

Pathophysiology of Niemann-Pick Type C

Mutations in the NPC1 or NPC2 genes disrupt the intracellular trafficking of cholesterol, leading to its accumulation in late endosomes and lysosomes.[2][15] This primary defect triggers a cascade of downstream pathological events, including impaired calcium homeostasis, mitochondrial dysfunction, and increased oxidative stress.[15]

NPC_Pathway cluster_0 Lysosome/Late Endosome cluster_1 Cellular Dysfunction NPC1/NPC2 Mutation NPC1/NPC2 Mutation Cholesterol Accumulation Cholesterol Accumulation NPC1/NPC2 Mutation->Cholesterol Accumulation leads to Calcium Homeostasis Disruption Calcium Homeostasis Disruption Cholesterol Accumulation->Calcium Homeostasis Disruption Mitochondrial Dysfunction Mitochondrial Dysfunction Cholesterol Accumulation->Mitochondrial Dysfunction Neurodegeneration Neurodegeneration Calcium Homeostasis Disruption->Neurodegeneration Oxidative Stress Oxidative Stress Mitochondrial Dysfunction->Oxidative Stress Oxidative Stress->Neurodegeneration

Caption: Simplified signaling pathway in Niemann-Pick Type C.

Experimental Workflow for PPCS Biomarker Analysis

The following diagram illustrates the typical workflow for the analysis of PPCS as a biomarker for NPC.

PPCS_Workflow Patient Sample Collection Patient Sample Collection Sample Preparation Sample Preparation Patient Sample Collection->Sample Preparation Plasma or CSF LC-MS/MS Analysis LC-MS/MS Analysis Sample Preparation->LC-MS/MS Analysis Protein precipitation, supernatant extraction Data Processing & Quantification Data Processing & Quantification LC-MS/MS Analysis->Data Processing & Quantification MRM data acquisition Clinical Interpretation Clinical Interpretation Data Processing & Quantification->Clinical Interpretation Comparison to cutoff values

Caption: Workflow for PPCS analysis in clinical samples.

Justification for Selection of PPCS

The selection of N-Palmitoyl-O-phosphocholine Serine (PPCS) in NPC biomarker studies is justified by its:

  • High Diagnostic Accuracy: PPCS demonstrates excellent sensitivity and specificity for the diagnosis of NPC1.[8][9]

  • Correlation with Disease Severity: The significant correlation between CSF PPCS levels and neurological disease severity provides a valuable tool for monitoring disease progression and the efficacy of therapeutic interventions targeting the central nervous system.[8][9]

  • Utility in Monitoring Peripheral Treatment Effects: Plasma PPCS levels have been shown to respond to intravenous treatment, making it a useful biomarker for assessing the peripheral efficacy of systemic therapies.[8][9]

  • Advantageous Profile Over Other Biomarkers: While C-triol is a well-established biomarker, its elevation in other lysosomal storage diseases can complicate diagnosis.[6][8] PPCS, while also elevated in ASMD, offers a more specific profile in the context of a panel of biomarkers.[10]

References

Comparative

A Researcher's Guide to Deuterated Lipid Standards: A Comparative Analysis

For researchers, scientists, and drug development professionals in the field of lipidomics and beyond, the accurate quantification of lipids is paramount. Deuterated lipids have emerged as the gold standard for internal...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals in the field of lipidomics and beyond, the accurate quantification of lipids is paramount. Deuterated lipids have emerged as the gold standard for internal standards in mass spectrometry-based analyses. This guide provides a comparative analysis of different deuterated lipid standards, offering insights into their performance, supported by experimental principles and detailed methodologies to aid in the selection of the most appropriate standard for your research needs.

Deuterated lipid standards are lipid molecules in which one or more hydrogen atoms have been replaced by their stable isotope, deuterium (B1214612) (²H). This subtle modification results in an increase in mass, allowing for their differentiation from endogenous, non-labeled lipids by a mass spectrometer. The core principle behind their use lies in isotope dilution mass spectrometry, where a known amount of the deuterated standard is spiked into a sample at the initial stage of preparation. Because the deuterated standard is chemically almost identical to its endogenous counterpart, it experiences similar extraction efficiencies, ionization responses, and potential sample losses throughout the analytical workflow.[1] By comparing the signal intensity of the endogenous lipid to that of the known amount of the deuterated internal standard, precise and accurate quantification can be achieved.[1]

Key Performance Characteristics of Deuterated Lipid Standards

The selection of a suitable deuterated lipid standard is critical for the reliability of quantitative data. The key performance characteristics to consider include isotopic purity, chemical purity, and the degree of deuteration.

Isotopic Purity: This refers to the percentage of the lipid molecule that is labeled with deuterium. High isotopic purity (typically ≥98%) is crucial to minimize interference from unlabeled or partially labeled molecules, which could lead to an underestimation of the endogenous analyte.[2]

Chemical Purity: High chemical purity (typically >99%) ensures that the analytical signal originates solely from the deuterated lipid of interest and not from any contaminants.[2]

Degree and Position of Deuteration: The number of deuterium atoms incorporated into the lipid standard can be a critical factor. A higher degree of deuteration can be advantageous in minimizing the potential for isotopic overlap with the naturally occurring ¹³C isotopes of the endogenous analyte.

Comparative Analysis of Deuterated Lipid Standards

While direct head-to-head experimental data comparing the performance of different deuterated versions of the same lipid is limited in publicly available literature, a comparison of their technical specifications and the underlying principles of their application provides valuable insights.

Case Study: The Advantage of Higher Deuteration

A notable example illustrating the importance of the degree of deuteration comes from the analysis of large lipid molecules like gangliosides. Due to the high number of carbon atoms in such molecules, the natural abundance of ¹³C isotopes can lead to significant isotopic peaks (M+1, M+2, M+3, etc.). If a deuterated standard with a low number of deuterium atoms (e.g., d3) is used, there is a risk of its mass peak overlapping with a naturally occurring isotope peak of the endogenous analyte. This interference can compromise the accuracy of quantification.

For instance, in the analysis of the ganglioside GM1, the M+3 isotope peak of the natural GM1 is quite significant. A d3-labeled GM1 internal standard would have a mass that is very close to this M+3 peak, leading to potential interference. In contrast, using a d9-labeled GM1 standard shifts the mass sufficiently to avoid this overlap, as the natural abundance of GM1 with nine ¹³C atoms is negligible. This ensures a more accurate and reliable quantification.

Comparison of Commercially Available Deuterated Fatty Acid Standards

The following table provides a comparison of commercially available deuterated stearic acid standards from a leading supplier, highlighting the differences in their specifications.

Deuterated Standard Supplier Number of Deuterium Atoms Stated Isotopic Purity Stated Chemical Purity
Stearic Acid-d35Cayman Chemical35≥99% deuterated forms (d1-d35)[3]Not explicitly stated, but implied to be high
Stearic Acid-d5Cayman Chemical5≥99% deuterated forms (d1-d5); ≤1% d0[4]≥98% (Stearic Acid)[4]
Stearic Acid-d4Cayman Chemical4≥99% deuterated forms (d1-d4)[5]Not explicitly stated, but implied to be high
Stearic Acid-d2Cayman Chemical2≥99% deuterated forms (d1-d2)[6]Not explicitly stated, but implied to be high

Note: Researchers should always consult the Certificate of Analysis provided by the supplier for batch-specific purity information.[2]

Experimental Protocols

Accurate quantification of lipids using deuterated standards relies on robust and well-validated experimental protocols. The following are generalized methodologies for lipid extraction and analysis by mass spectrometry.

Lipid Extraction (Folch Method)

This is a widely used method for the total extraction of lipids from biological samples.

  • Homogenization: Homogenize the tissue sample in a 2:1 (v/v) mixture of chloroform (B151607) and methanol (B129727).

  • Addition of Internal Standard: Add a known amount of the deuterated lipid standard to the homogenate.

  • Phase Separation: Add 0.2 volumes of a 0.9% NaCl solution and centrifuge to induce phase separation.

  • Collection: The lower chloroform phase, containing the lipids, is carefully collected.

  • Drying: The solvent is evaporated under a stream of nitrogen.

  • Reconstitution: The dried lipid extract is reconstituted in a suitable solvent for mass spectrometry analysis.

Fatty Acid Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

For the analysis of fatty acids, a derivatization step to form fatty acid methyl esters (FAMEs) is typically required to increase their volatility for GC analysis.

  • Transesterification: To the dried lipid extract, add a reagent such as 14% boron trifluoride in methanol and heat to convert fatty acids to FAMEs.[7]

  • Extraction: After cooling, the FAMEs are extracted with hexane (B92381).

  • GC-MS Analysis: The hexane layer containing the FAMEs is injected into the GC-MS system.

    • Carrier Gas: Helium is typically used as the carrier gas.

    • MS Detection: The mass spectrometer is operated in selected ion monitoring (SIM) mode to monitor characteristic ions for each FAME and its corresponding deuterated standard.[7]

  • Quantification: The concentration of each fatty acid is determined by comparing the peak area of the analyte to the peak area of its deuterated internal standard using a calibration curve.[7]

Visualizing the Workflow and Rationale

To better understand the experimental process and the logic behind the use of deuterated standards, the following diagrams are provided.

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analysis cluster_data_processing Data Processing Sample Biological Sample Spike Add Deuterated Internal Standard Sample->Spike Extract Lipid Extraction (e.g., Folch Method) Spike->Extract Derivatize Derivatization (e.g., to FAMEs for GC-MS) Extract->Derivatize Reconstitute Reconstitute in Analysis Solvent Derivatize->Reconstitute MS Mass Spectrometry (GC-MS or LC-MS) Reconstitute->MS Quant Quantification (Analyte/IS Ratio) MS->Quant Result Final Concentration Quant->Result

A generalized workflow for lipid analysis using deuterated internal standards.

logical_relationship cluster_choice Choice of Internal Standard cluster_performance Impact on Performance IS_Choice Deuterated Lipid Standard High_Purity High Isotopic & Chemical Purity IS_Choice->High_Purity High_Deuteration High Degree of Deuteration IS_Choice->High_Deuteration Precision Enhanced Precision IS_Choice->Precision Corrects for variability Accuracy Improved Accuracy High_Purity->Accuracy Minimizes interference High_Deuteration->Accuracy Avoids isotopic overlap Reliability Increased Reliability Accuracy->Reliability Precision->Reliability

The relationship between the choice of a deuterated standard and analytical performance.

Conclusion

The use of high-quality deuterated lipid standards is indispensable for achieving accurate and reproducible quantification in lipidomics research. When selecting a standard, researchers should carefully consider the isotopic and chemical purity, as well as the degree of deuteration to minimize potential interferences. While a direct experimental comparison of all available deuterated standards is not feasible, understanding the principles outlined in this guide and consulting the technical specifications from reputable suppliers will enable researchers to make an informed decision. By employing the appropriate deuterated internal standards and robust experimental protocols, the scientific community can continue to advance our understanding of the critical roles lipids play in health and disease.

References

Validation

Accuracy assessment of lipid quantification using N-Palmitoyl-O-phosphocholine Serine-D9.

For Researchers, Scientists, and Drug Development Professionals In the pursuit of precise and reliable lipid quantification, the choice of an internal standard is a critical determinant of data quality. This guide provid...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of precise and reliable lipid quantification, the choice of an internal standard is a critical determinant of data quality. This guide provides an objective comparison of N-Palmitoyl-O-phosphocholine Serine-D9 (PPCS-D9) with other commonly used internal standards in mass spectrometry-based lipidomics. The information presented herein, supported by experimental data and detailed protocols, is intended to assist researchers in selecting the most appropriate standard for their analytical needs.

The Role of the Internal Standard in Lipidomics

An internal standard (IS) is a compound of known concentration added to a sample at the initial stages of analysis. Its primary function is to correct for variations that may occur during sample preparation, extraction, and instrumental analysis, thereby ensuring the accuracy and reproducibility of quantitative results. An ideal internal standard should mimic the physicochemical properties of the analyte of interest, be absent in the biological matrix being analyzed, and be clearly distinguishable by the mass spectrometer.

Comparison of Internal Standard Performance

The selection of an appropriate internal standard is pivotal for accurate lipid quantification. This section compares the performance of N-Palmitoyl-O-phosphocholine Serine-D9 against three major classes of alternatives: other deuterated lipid standards, 13C-labeled lipid standards, and odd-chain fatty acid standards.

Table 1: Quantitative Performance of Different Internal Standards

ParameterN-Palmitoyl-O-phosphocholine Serine-D9Other Deuterated Lipids (e.g., PC-d9)13C-Labeled Lipids (e.g., 13C-Palmitate)Odd-Chain Fatty Acids (e.g., C17:0)
Accuracy (% Bias) ± 5%± 5-10%± 1-5%± 10-15%
Precision (% RSD) < 10%< 10%< 5%< 15%
Limit of Detection (LOD) Low ng/mLLow ng/mLpg/mL to low ng/mLng/mL
Limit of Quantification (LOQ) Low ng/mLLow ng/mLpg/mL to low ng/mLng/mL
Co-elution with Analyte Nearly identicalNearly identicalIdenticalSimilar, but can differ
Potential for Isotopic Scrambling MinimalLow riskNegligibleNot applicable
Cost HighHighVery HighModerate

Note: The values presented in this table are representative and can vary depending on the specific lipid class, matrix, and analytical instrumentation.

In-Depth Analysis of Internal Standard Alternatives

N-Palmitoyl-O-phosphocholine Serine-D9 and Other Deuterated Standards

Deuterated standards, where hydrogen atoms are replaced by deuterium (B1214612), are a widely accepted gold standard for quantitative mass spectrometry.[1]

  • Advantages :

    • They are chemically almost identical to their endogenous counterparts, ensuring they behave similarly during extraction and chromatography.[2]

    • They effectively compensate for matrix effects, which are a major source of variability in lipid analysis.[3]

    • The mass difference allows for clear differentiation from the analyte by the mass spectrometer.

  • Disadvantages :

    • A slight chromatographic shift, known as the "isotope effect," can sometimes be observed where the deuterated standard elutes slightly earlier than the non-labeled analyte.[3]

    • There is a small potential for isotopic exchange, where deuterium atoms may be replaced by hydrogen atoms from the surrounding environment, although this is generally minimal.[3]

    • The synthesis of high-purity deuterated standards can be expensive, and they may not be commercially available for all lipid species of interest.[3]

13C-Labeled Internal Standards

Carbon-13 labeled standards are considered by many to be the most accurate choice for isotope dilution mass spectrometry.

  • Advantages :

    • They exhibit virtually identical chemical and physical properties to the endogenous analyte, leading to the most accurate correction for experimental variations.[4]

    • They typically co-elute perfectly with the non-labeled analyte, eliminating the chromatographic isotope effect seen with some deuterated standards.[4]

    • The risk of isotopic exchange is negligible, ensuring the stability of the label throughout the analytical process.[4]

  • Disadvantages :

    • The primary drawback is their high cost of synthesis, which can be a limiting factor for many laboratories.

Odd-Chain Fatty Acid Internal Standards

Lipids containing fatty acids with an odd number of carbon atoms (e.g., C15:0, C17:0) are another common choice for internal standards.

  • Advantages :

    • They are not naturally abundant in most mammalian systems, which minimizes the risk of interference from endogenous lipids.[5]

    • They are generally more cost-effective than stable isotope-labeled standards.[6]

  • Disadvantages :

    • Their chemical and physical properties are not identical to the even-chain lipids being quantified, which can lead to differences in extraction efficiency and ionization response. This can potentially compromise the accuracy of quantification.[6]

    • They may not be suitable for correcting matrix effects as effectively as co-eluting stable isotope-labeled standards.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for achieving reproducible and reliable results in lipidomics.

Protocol 1: Lipid Extraction from Plasma using N-Palmitoyl-O-phosphocholine Serine-D9

This protocol describes a common method for extracting lipids from plasma samples.

Materials:

  • Plasma sample

  • N-Palmitoyl-O-phosphocholine Serine-D9 internal standard solution (in methanol)

  • Chloroform (B151607)

  • Methanol

  • 0.9% NaCl solution

  • Microcentrifuge tubes

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

Procedure:

  • Thaw frozen plasma samples on ice.

  • In a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

  • Add a known amount of the N-Palmitoyl-O-phosphocholine Serine-D9 internal standard solution.

  • Add 1 mL of a 2:1 (v/v) mixture of chloroform and methanol.

  • Vortex the mixture vigorously for 2 minutes.

  • Add 200 µL of 0.9% NaCl solution to induce phase separation.

  • Vortex briefly and then centrifuge at 2,000 x g for 5 minutes at 4°C.

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids into a new tube.

  • Dry the lipid extract under a gentle stream of nitrogen.

  • Reconstitute the dried lipids in an appropriate solvent for LC-MS/MS analysis (e.g., methanol/isopropanol 1:1, v/v).

Protocol 2: Quantification of Fatty Acids using an Odd-Chain Fatty Acid Internal Standard (e.g., C17:0)

This protocol outlines the analysis of fatty acids using gas chromatography-mass spectrometry (GC-MS) with an odd-chain fatty acid as the internal standard.

Materials:

  • Biological sample (e.g., plasma, tissue homogenate)

  • C17:0 (heptadecanoic acid) internal standard solution (in methanol)

  • Chloroform:Methanol (2:1, v/v)

  • 0.5 M NaOH in methanol

  • 14% Boron trifluoride (BF₃) in methanol

  • Hexane (B92381)

  • Saturated NaCl solution

  • GC-MS system

Procedure:

  • Lipid Extraction:

    • To the sample, add a known amount of the C17:0 internal standard.

    • Perform lipid extraction using the Folch method (or a similar procedure) as described in Protocol 1.

    • Dry the lipid extract under nitrogen.

  • Saponification and Transesterification:

    • To the dried lipid extract, add 1 mL of 0.5 M NaOH in methanol.

    • Heat the sample at 100°C for 10 minutes.

    • Cool the sample and add 2 mL of 14% BF₃ in methanol.

    • Heat again at 100°C for 5 minutes to form fatty acid methyl esters (FAMEs).

  • Extraction of FAMEs:

    • Cool the sample and add 1 mL of hexane and 1 mL of saturated NaCl solution.

    • Vortex and centrifuge to separate the phases.

    • Collect the upper hexane layer containing the FAMEs for GC-MS analysis.

  • GC-MS Analysis:

    • Inject the FAMEs onto a suitable GC column.

    • Use an appropriate temperature program to separate the different FAMEs.

    • Quantify the target fatty acids by comparing their peak areas to the peak area of the C17:0 internal standard.

Visualizing Key Processes in Lipid Analysis

Diagrams are powerful tools for understanding complex biological pathways and experimental procedures.

experimental_workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Collection Sample Collection Addition of Internal Standard (PPCS-D9) Addition of Internal Standard (PPCS-D9) Sample Collection->Addition of Internal Standard (PPCS-D9) Known Amount Lipid Extraction (e.g., Folch Method) Lipid Extraction (e.g., Folch Method) Addition of Internal Standard (PPCS-D9)->Lipid Extraction (e.g., Folch Method) Phase Separation Phase Separation Lipid Extraction (e.g., Folch Method)->Phase Separation Collection of Organic Layer Collection of Organic Layer Phase Separation->Collection of Organic Layer Drying under Nitrogen Drying under Nitrogen Collection of Organic Layer->Drying under Nitrogen Reconstitution Reconstitution Drying under Nitrogen->Reconstitution Injection into LC-MS/MS Injection into LC-MS/MS Reconstitution->Injection into LC-MS/MS Chromatographic Separation Chromatographic Separation Injection into LC-MS/MS->Chromatographic Separation Mass Spectrometry Detection Mass Spectrometry Detection Chromatographic Separation->Mass Spectrometry Detection Peak Integration Peak Integration Mass Spectrometry Detection->Peak Integration Quantification (Analyte/IS Ratio) Quantification (Analyte/IS Ratio) Peak Integration->Quantification (Analyte/IS Ratio) Data Reporting Data Reporting Quantification (Analyte/IS Ratio)->Data Reporting

Caption: A typical experimental workflow for lipid quantification using an internal standard.

pi_signaling_pathway Extracellular_Signal Extracellular Signal (e.g., Growth Factor) Receptor Receptor Tyrosine Kinase Extracellular_Signal->Receptor Binds PI3K PI3K Receptor->PI3K Activates PIP2 PIP2 PI3K->PIP2 Phosphorylates PIP3 PIP3 PIP2->PIP3 PDK1 PDK1 PIP3->PDK1 Recruits & Activates Akt Akt PIP3->Akt Recruits PDK1->Akt Phosphorylates & Activates Downstream_Targets Downstream Targets Akt->Downstream_Targets Phosphorylates Cellular_Response Cellular Response (Growth, Proliferation, Survival) Downstream_Targets->Cellular_Response Leads to

References

Comparative

Evaluating the impact of internal standard choice on lipidomics data interpretation.

For researchers, scientists, and drug development professionals engaged in the intricate world of lipidomics, the pursuit of accurate and reproducible data is paramount. The subtle shifts in lipid profiles can hold the k...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals engaged in the intricate world of lipidomics, the pursuit of accurate and reproducible data is paramount. The subtle shifts in lipid profiles can hold the key to understanding disease mechanisms, identifying novel biomarkers, and developing targeted therapies. However, the analytical journey from biological sample to meaningful data is fraught with potential variability. This guide provides an objective comparison of internal standard choices, supported by experimental data, to empower you in making informed decisions that directly impact the quality and interpretability of your lipidomics data.

Internal standards (IS) are the unsung heroes of quantitative lipidomics. These molecules, added to a sample in a known quantity at the earliest stage of analysis, act as a vital reference point to correct for variations that can occur during sample preparation, extraction, and mass spectrometry analysis.[1] The choice of an appropriate internal standard is a critical determinant of data accuracy and precision.

The Great Debate: Stable Isotope-Labeled vs. Odd-Chain Internal Standards

The two most prevalent classes of internal standards in lipidomics are stable isotope-labeled (SIL) lipids and odd-chain fatty acid-containing lipids. Each possesses distinct advantages and disadvantages that must be weighed in the context of the specific research question and available resources.

Stable Isotope-Labeled (SIL) Internal Standards: The Gold Standard

SIL standards are considered the "gold standard" in quantitative lipidomics.[2] These are molecules where one or more atoms (typically 12C or 1H) have been replaced with a heavier isotope (e.g., 13C or 2H). This subtle mass shift allows the mass spectrometer to distinguish the internal standard from its endogenous counterpart while maintaining nearly identical physicochemical properties.[1]

Odd-Chain Internal Standards: A Robust and Cost-Effective Alternative

Odd-chain fatty acid-containing lipids, such as those with C17:0 or C19:0 fatty acyl chains, offer a pragmatic and scientifically sound alternative to SIL standards. These are chosen because odd-chain fatty acids are naturally present in very low abundance in most mammalian systems.[3]

Performance at a Glance: A Comparative Look

The following table summarizes the key performance characteristics of SIL and odd-chain internal standards, providing a framework for selecting the most appropriate option for your lipidomics workflow.

FeatureStable Isotope-Labeled (SIL) Internal StandardsOdd-Chain Internal Standards
Principle Chemically identical to the analyte, but with a different mass due to isotopic enrichment.Chemically similar to the even-chain analytes, but with a different mass and chromatographic behavior due to the odd-numbered carbon chain.
Correction for Matrix Effects Superior correction as they co-elute and experience identical ionization suppression or enhancement as the endogenous analyte.Good correction, but may not be as precise if their chromatographic retention time differs significantly from the analyte.
Accuracy High accuracy, often considered to provide the most reliable quantitative data.Good accuracy, though potential for slight bias if ionization efficiency differs from the analyte.
Precision (%RSD) Excellent precision, typically with a relative standard deviation (RSD) of less than 10%.[3]Good precision, generally with an RSD of less than 15%.[3]
Linearity (R²) Excellent linearity across a wide dynamic range, typically with a coefficient of determination (R²) > 0.998.[3]Very good linearity, with an R² > 0.995.[3]
Recovery (%) High and consistent recovery, generally between 90-110%, closely mirroring the analyte.[3]Good recovery, typically in the range of 85-105%.[3]
Cost Significantly higher cost due to complex synthesis.More cost-effective and readily available.
Availability Limited availability for some lipid classes.Widely available for major lipid classes.

Experimental Corner: Protocols for Robust Lipidomics

The reliability of any lipidomics experiment hinges on well-defined and consistently executed protocols. Below are detailed methodologies for lipid extraction and LC-MS/MS analysis, providing a foundation for generating high-quality data.

Lipid Extraction from Plasma: A Modified Folch Method

This protocol outlines a standard procedure for extracting lipids from plasma samples.

  • Sample Preparation: Thaw plasma samples on ice.

  • Internal Standard Spiking: To a 2 mL glass vial, add a known amount of the chosen internal standard mixture.

  • Solvent Addition: Add 1 mL of a 2:1 (v/v) chloroform:methanol solution to the vial.

  • Sample Addition: Add 50 µL of the plasma sample to the solvent mixture.

  • Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Phase Separation: Add 200 µL of water to induce phase separation.

  • Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to achieve a clean separation of the aqueous and organic layers.

  • Lipid Collection: Carefully collect the lower organic layer (containing the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

  • Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried lipid extract in 100 µL of a 1:1 (v/v) methanol:isopropanol solution for LC-MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

This section provides a detailed protocol for the chromatographic separation and mass spectrometric detection of lipids.

  • Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate and 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 55°C.

  • Injection Volume: 5 µL.

Gradient Elution Profile:

Time (min)% Mobile Phase B
0.030
2.040
5.070
15.099
18.099
18.130
20.030
  • Mass Spectrometer: A high-resolution mass spectrometer such as a QTOF or Orbitrap.

  • Ionization Mode: Electrospray ionization (ESI) in both positive and negative modes.

  • Spray Voltage: 3.5 kV.

  • Gas Temperature: 325°C.

  • Gas Flow: 10 L/min.

  • Collision Energy: Ramped collision energies (e.g., 20-40 eV for positive mode, 30-50 eV for negative mode) to obtain fragmentation spectra for lipid identification.

Visualizing the Concepts: Workflows and Pathways

To further elucidate the concepts discussed, the following diagrams have been generated using Graphviz (DOT language).

G cluster_workflow Lipidomics Experimental Workflow Sample Biological Sample Spike Spike with Internal Standard Sample->Spike Addition of known quantity Extraction Lipid Extraction Spike->Extraction LCMS LC-MS/MS Analysis Extraction->LCMS Data Data Processing LCMS->Data Normalization to IS Interpretation Data Interpretation Data->Interpretation

A typical lipidomics experimental workflow.

G cluster_logic Principle of Internal Standardization Analyte Analyte Signal (Variable) Ratio Analyte / IS Ratio (Normalized) Analyte->Ratio IS Internal Standard Signal (Known Amount) IS->Ratio Quantification Accurate Quantification Ratio->Quantification Corrects for variability G cluster_pathway Sphingolipid Signaling Pathway Sphingomyelin Sphingomyelin Ceramide Ceramide Sphingomyelin->Ceramide Hydrolysis Sphingosine Sphingosine Ceramide->Sphingosine Hydrolysis Apoptosis Apoptosis Ceramide->Apoptosis S1P Sphingosine-1-Phosphate (S1P) Sphingosine->S1P Phosphorylation S1PR S1P Receptors S1P->S1PR SMase Sphingomyelinase SMase->Sphingomyelin Ceramidase Ceramidase Ceramidase->Ceramide SphK Sphingosine Kinase (SphK) SphK->Sphingosine Proliferation Cell Proliferation & Survival S1PR->Proliferation

References

Safety & Regulatory Compliance

Handling

Safeguarding Your Research: Essential Personal Protective Equipment and Handling Protocols for N-Palmitoyl-O-phosphocholine Serine-D9

For Immediate Implementation: This guide provides critical safety and operational protocols for researchers, scientists, and drug development professionals handling N-Palmitoyl-O-phosphocholine Serine-D9. Adherence to th...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Implementation: This guide provides critical safety and operational protocols for researchers, scientists, and drug development professionals handling N-Palmitoyl-O-phosphocholine Serine-D9. Adherence to these guidelines is paramount for ensuring personal safety and maintaining a secure laboratory environment.

Recommended Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure through inhalation, dermal contact, and eye contact. The following table summarizes the recommended PPE for various laboratory scenarios involving N-Palmitoyl-O-phosphocholine Serine-D9.

Scenario Eye Protection Hand Protection Body Protection Respiratory Protection
Handling Small Quantities (milligrams) in Solution Safety glasses with side shieldsNitrile glovesLaboratory coatNot generally required if handled in a well-ventilated area or chemical fume hood.
Handling Larger Quantities or Solid/Powder Form Chemical safety gogglesNitrile gloves (consider double-gloving)Laboratory coatA NIOSH-approved respirator (e.g., N95 or higher) is recommended, especially if there is a risk of generating dust or aerosols. Work should be conducted in a chemical fume hood.
Weighing of Solid/Powder Chemical safety gogglesNitrile glovesLaboratory coatUse of a chemical fume hood or a balance enclosure with exhaust is strongly recommended. If not available, a NIOSH-approved respirator is mandatory.
Emergency Spill Cleanup Chemical safety gogglesHeavy-duty nitrile or butyl rubber glovesChemical-resistant apron or coveralls over a laboratory coatA NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates.

Operational and Disposal Plans: A Step-by-Step Guide

A systematic workflow is crucial for the safe handling and disposal of N-Palmitoyl-O-phosphocholine Serine-D9 and associated waste.

Experimental Workflow and Safety Precautions

The following diagram outlines the key steps from material receipt to disposal, incorporating critical safety checks.

cluster_receiving Receiving and Storage cluster_handling Handling and Experimentation cluster_disposal Waste Disposal Receive Receive Compound Store Store at -20°C or as specified Receive->Store Prep Prepare Work Area in Fume Hood Store->Prep DonPPE Don Appropriate PPE Prep->DonPPE Weigh Weigh Solid Compound DonPPE->Weigh Dissolve Dissolve in Solvent Weigh->Dissolve Experiment Perform Experiment Dissolve->Experiment SolidWaste Dispose of Contaminated Solids (e.g., tips, tubes) in Labeled Solid Waste Container Experiment->SolidWaste LiquidWaste Dispose of Unused Solutions in Labeled Liquid Waste Container Experiment->LiquidWaste DoffPPE Doff and Dispose of Contaminated PPE SolidWaste->DoffPPE LiquidWaste->DoffPPE cluster_ppe_selection PPE Selection cluster_ppe_items Required PPE cluster_disposal_decision Disposal Start Task Involving N-Palmitoyl-O-phosphocholine Serine-D9? SolidOrLiquid Handling Solid or Liquid? Start->SolidOrLiquid Solid Solid SolidOrLiquid->Solid Solid Liquid Liquid SolidOrLiquid->Liquid Liquid HighRisk HighRisk Solid->HighRisk Risk of Dust/Aerosol? Gloves Nitrile Gloves Solid->Gloves LabCoat Laboratory Coat Solid->LabCoat Respirator NIOSH-Approved Respirator HighRisk->Respirator Yes FumeHood Work in Fume Hood HighRisk->FumeHood No DisposeWaste Dispose as Chemical Waste Respirator->DisposeWaste FumeHood->DisposeWaste SplashRisk SplashRisk Liquid->SplashRisk Risk of Splash? Liquid->Gloves Liquid->LabCoat Goggles Chemical Goggles SplashRisk->Goggles Yes Glasses Safety Glasses SplashRisk->Glasses No Goggles->DisposeWaste Glasses->DisposeWaste

References

© Copyright 2026 BenchChem. All Rights Reserved.